Technical Documentation Center

3,7-dichloro-10H-phenothiazine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 3,7-dichloro-10H-phenothiazine
  • CAS: 1771-23-9

Core Science & Biosynthesis

Foundational

3,7-Dichloro-10H-phenothiazine Synthesis Pathway: A Comprehensive Technical Guide

Executive Summary The functionalization of the phenothiazine core is a cornerstone in the development of advanced therapeutics and redox-active materials. Specifically, 3,7-dichloro-10H-phenothiazine (CID 12344064) serve...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The functionalization of the phenothiazine core is a cornerstone in the development of advanced therapeutics and redox-active materials. Specifically, 3,7-dichloro-10H-phenothiazine (CID 12344064) serves as a critical halogenated synthone[1]. It is heavily utilized in the synthesis of polyhalogenated phenothiazines—potent inhibitors of NADH:menaquinone oxidoreductase (NDH-2) for the treatment of Mycobacterium tuberculosis[2]—and acts as a direct precursor in the modified Kehrmann’s synthesis of 3,7-bis-(dimethylamino)-phenothiazin-5-ium chloride (Methylene Blue/MTC) analogues[3].

This whitepaper provides an in-depth analysis of the structural dynamics, mechanistic causality, and field-proven experimental protocols for synthesizing 3,7-dichloro-10H-phenothiazine, balancing laboratory-scale precision with industrial scalability.

Structural Dynamics & Mechanistic Foundations

Conformational Geometry

To understand the reactivity of 10H-phenothiazine, one must first analyze its three-dimensional geometry. The tricyclic framework is not planar; it adopts a folded "butterfly" conformation. NMR spectroscopic studies of 3,7-dichloro-10H-phenothiazine in nematic liquid crystals reveal a dihedral angle between the two benzene rings of 153.1 ± 2.0° and an S···N–H angle of 170.9 ± 6.7° [4]. This geometry dictates that the molecule predominantly exists in an "H-intra" conformation in its mobile state[4][5].

Electronic Directing Effects & Causality of Substitution

The regioselectivity of electrophilic aromatic substitution (EAS) on the phenothiazine core is governed by the competing electron-donating effects of the heteroatoms:

  • Nitrogen (N) Activation: The secondary amine nitrogen is a strong π -donor via resonance. It highly activates the aromatic rings at the positions ortho and para to itself.

  • Sulfur (S) Activation: The thioether sulfur is a weaker π -donor compared to nitrogen due to poorer orbital overlap (3p-2p vs. 2p-2p) and its inherent electronegativity.

  • Regiochemical Outcome: Because the para positions relative to the nitrogen (C3 and C7) are sterically unhindered and electronically maximized for nucleophilicity, electrophilic attack by halogens occurs almost exclusively at these sites[6].

Pathway A 10H-Phenothiazine (Starting Material) B Electrophilic Attack (C3 Position) A->B NCS or Cl2 (Controlled eq.) C 3-Chloro-10H-phenothiazine (Intermediate) B->C D Electrophilic Attack (C7 Position) C->D NCS or Cl2 (Excess) E 3,7-Dichloro-10H-phenothiazine (Target Product) D->E F Over-oxidation / Byproducts (Sulfoxides, Tetrachloro) E->F Excess Halogen / Heat

Electrophilic aromatic substitution pathway of 10H-phenothiazine to the 3,7-dichloro derivative.

Synthesis Pathways: Laboratory vs. Industrial Scale

The synthesis of 3,7-dichloro-10H-phenothiazine requires strict control over the equivalents of the chlorinating agent and the reaction temperature. Uncontrolled halogenation rapidly leads to over-chlorination (e.g., 1,3,7,9-tetrachlorophenothiazine) or oxidation of the sulfur atom to sulfoxides/sulfones[6].

Pathway A: N-Chlorosuccinimide (NCS) Mild Chlorination (Lab-Scale)

For research applications requiring the neutral 3,7-dichloro-10H-phenothiazine molecule (e.g., for subsequent N-alkylation to form NDH-2 inhibitors), N-Chlorosuccinimide (NCS) is the optimal reagent[2]. NCS provides a controlled, slow release of electrophilic chlorine ( Cl+ ) in polar aprotic solvents like N,N-Dimethylformamide (DMF). By maintaining the initial reaction at 0 °C, the kinetic energy is restricted, preventing the oxidation of the phenothiazine sulfur atom while allowing the highly favored EAS at C3 and C7 to proceed[2].

Pathway B: Direct Gaseous Chlorination (Industrial/MTC Scale)

In industrial settings, particularly for the synthesis of Methylene Blue (MTC) analogues, phenothiazine is reacted directly with chlorine gas ( Cl2​ )[7]. This aggressive method intentionally pushes the molecule past the neutral 3,7-dichloro state into the oxidized 3,7-dichloro-phenothiazin-5-ium chloride intermediate. This intermediate is highly electrophilic and is immediately subjected to nucleophilic aromatic substitution with dimethylamine in a one-pot synthesis, eliminating the need to isolate the unstable intermediate[3][8].

Experimental Protocols

Protocol A: Step-by-Step NCS Chlorination (Validated Lab Method)

This self-validating protocol ensures the selective formation of the neutral 3,7-dichloro derivative without over-oxidation[2].

Reagents:

  • 10H-phenothiazine (1.0 eq, e.g., 2.50 mmol / 0.500 g)

  • N-Chlorosuccinimide (NCS) (2.2 eq, e.g., 5.52 mmol / 0.737 g)

  • Anhydrous N,N-Dimethylformamide (DMF) (5.00 mL)

  • Diethyl ether ( Et2​O )

  • Ice/Water mixture

Methodology:

  • Solvation: Dissolve 10H-phenothiazine (2.50 mmol) in 5.00 mL of anhydrous DMF in a round-bottom flask under an inert atmosphere (Argon/Nitrogen).

  • Thermal Control: Submerge the reaction vessel in an ice bath and allow the solution to equilibrate to 0 °C. Causality: Low temperature suppresses sulfur oxidation.

  • Electrophile Addition: Add NCS (5.52 mmol) portionwise over 15 minutes. Causality: Portionwise addition prevents localized exothermic spikes that could drive the formation of tetrachloro-byproducts.

  • Propagation: Stir the reaction mixture at 0 °C for exactly 2 hours, then remove the ice bath and allow the mixture to warm to room temperature (rt), stirring overnight[2].

  • Quenching: Pour the dark reaction mixture into a beaker containing crushed ice and water to quench unreacted electrophiles and precipitate the highly hydrophobic product.

  • Extraction & Isolation: Extract the aqueous suspension with Et2​O (3 x 15 mL). Combine the organic layers, wash with brine to remove residual DMF, and dry over anhydrous Na2​SO4​ .

  • Purification: Evaporate the organic layer to dryness under reduced pressure. Recrystallize the raw product from benzene. Note: To ensure high purity and prevent ambient oxidation, decolorization with sodium dithionite ( Na2​S2​O4​ ) during recrystallization is highly recommended[5].

Workflow Step1 Dissolve 10H-Phenothiazine in dry DMF Step2 Cool to 0 °C (Ice Bath) Step1->Step2 Step3 Add NCS portionwise (2.2 eq) Step2->Step3 Step4 Stir at 0 °C for 2h, then RT overnight Step3->Step4 Step5 Quench in Ice/Water & Extract with Et2O Step4->Step5 Step6 Evaporate Organic Layer & Recrystallize Step5->Step6

Experimental workflow for the NCS-mediated synthesis of 3,7-dichloro-10H-phenothiazine.

Quantitative Data & Method Comparison

The choice of chlorination method drastically alters the chemical state and utility of the resulting molecule. Table 1 summarizes the operational metrics between the two primary pathways.

Table 1: Comparative Analysis of Chlorination Methodologies

ParameterPathway A: NCS Method[2]Pathway B: Cl₂ Gas Method[7][8]
Reagent Ratio 1 : 2.2 (Phenothiazine : NCS)1 : 2.5 to 1 : 3.0 (Phenothiazine : Cl₂)
Solvent System Polar Aprotic (DMF)Inert Solvents / Acetic Acid
Temperature 0 °C Room TemperatureControlled Exothermic
Primary Product 3,7-dichloro-10H-phenothiazine (Neutral)3,7-dichloro-phenothiazin-5-ium chloride
Oxidation State Reduced (Thioether)Oxidized (Phenothiazin-5-ium)
Primary Application N-alkylation (NDH-2 Inhibitors)Amination (Methylene Blue Analogues)
Scalability Lab-scale / Fine ChemicalIndustrial / Ton-scale

Downstream Applications

Once synthesized, 3,7-dichloro-10H-phenothiazine acts as a versatile scaffold:

  • Antitubercular Agents: The neutral secondary amine (N10) can be deprotonated using Sodium Hydride (NaH) in dry DMF at 80 °C, followed by N-alkylation with various (chloroalkyl)amine chains. These functionalized derivatives exhibit significant inhibitory activity against the respiratory chain of Mycobacterium tuberculosis[2].

  • Dye & Photosensitizer Synthesis: If the oxidized phenothiazin-5-ium intermediate is generated, it serves as a direct electrophile. The addition of dimethylamine directly to the reaction mixture (without isolation) yields 3,7-bis-(dimethylamino)-phenothiazin-5-ium chloride, a critical redox indicator and photosensitizer[3].

References

  • Antitubercular Polyhalogenated Phenothiazines and Phenoselenazine with Reduced Binding to CNS Receptors.vscht.cz.
  • The Chemistry of Phenothiazine.Chemical Reviews (ACS Publications).
  • 3,7-Dichloro-10H-phenothiazine | CID 12344064.PubChem.
  • Solution Structure and Preferred Orientation of 3,7-Dichloro-10H-phenothiazine Dissolved in Nematic Liquid Crystal.Bulletin of the Chemical Society of Japan (Oxford Academic).
  • US11059797B2 - Method for preparation of 3,7-bis-(dimethylamino)-phenothiazin-5-ium chloride or bromide.Google Patents.
  • US20200010436A1 - Method for preparation of 3,7-bis-(dimethylamino)-phenothiazin-5-ium chloride or bromide.Google Patents.
  • KR20190128672A - Process for preparing 3,7-bis- (dimethylamino) -phenothiazine-5-IX chloride or bromide.Google Patents.

Sources

Exploratory

Physicochemical Profiling and Applied Reactivity of 3,7-Dichloro-10H-phenothiazine

A Technical Whitepaper for Researchers and Drug Development Professionals As a Senior Application Scientist, I frequently encounter heterocyclic scaffolds that serve as the backbone for both advanced materials and critic...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

A Technical Whitepaper for Researchers and Drug Development Professionals

As a Senior Application Scientist, I frequently encounter heterocyclic scaffolds that serve as the backbone for both advanced materials and critical therapeutics. Among these, 3,7-dichloro-10H-phenothiazine (CAS: 1771-23-9) stands out as a highly versatile, redox-active tricyclic system. The strategic placement of electron-withdrawing chlorine atoms at the 3 and 7 positions fundamentally alters the electronic landscape of the phenothiazine core, modulating its bond dissociation energies, radical stability, and molecular geometry.

This guide provides an in-depth analysis of the physicochemical properties of 3,7-dichloro-10H-phenothiazine, exploring the causality behind its reactivity, and detailing field-proven experimental protocols for its synthesis and characterization.

Structural and Physicochemical Properties

The physical behavior of 3,7-dichloro-10H-phenothiazine is dictated by its unique "butterfly" conformation. Unlike perfectly planar aromatic systems, the phenothiazine core folds along the Nitrogen-Sulfur (N-S) axis. The introduction of chlorine atoms at the 3 and 7 positions—para to the central nitrogen—exerts a strong inductive electron-withdrawing effect while providing resonance stabilization to intermediate radicals[1].

This substitution pattern prevents unwanted polymerization at these highly reactive sites and fine-tunes the lipophilicity of the molecule, making it an excellent candidate for membrane-permeable therapeutics and highly ordered liquid crystal applications[2].

Quantitative Physicochemical Profile
PropertyValueScientific Causality / Significance
Chemical Formula C₁₂H₇Cl₂NSCore tricyclic heteroaromatic scaffold.
Molecular Weight 268.2 g/mol Falls well within Lipinski's Rule of 5, optimal for small-molecule drug design[1].
CAS Registry Number 1771-23-9Unique chemical identifier for procurement and literature tracking.
Topological Polar Surface Area 37.3 ŲIndicates high lipophilicity, ensuring excellent lipid bilayer permeability[1].
N-H Bond Dissociation Energy ~78–80 kcal/molLow BDE facilitates efficient Hydrogen Atom Transfer (HAT), driving antioxidant activity[3].
Molecular Geometry Folded "Butterfly"The non-planar folding angle dictates target receptor binding and nematic liquid crystal alignment[2].

Redox Mechanics and Radical Stability

The defining characteristic of 3,7-dichloro-10H-phenothiazine is its ability to undergo facile one-electron oxidation. The molecule acts as a potent Hydrogen Atom Transfer (HAT) reagent. When exposed to peroxyl radicals or oxidative stress, the N-H bond is cleaved, generating a persistent aminyl radical[3].

Causality of Stability: Why does this radical not immediately degrade? The unpaired electron is highly delocalized across the extended π-system of the two flanking aromatic rings. The 3,7-dichloro substituents lower the HOMO level of the molecule compared to unsubstituted phenothiazine, making the parent molecule slightly more resistant to auto-oxidation, yet they provide critical resonance stabilization to the aminyl radical once formed. This tuned stability is exactly why this scaffold is utilized as an inhibitor of the NDH-2 enzyme in Mycobacterium tuberculosis[4].

RedoxMechanics A 3,7-Dichloro-10H-phenothiazine (Reduced State) B Peroxyl Radical Encounter (Oxidative Stress) A->B Exposure C Hydrogen Atom Transfer (HAT) (- H•) B->C Activation D Persistent Aminyl Radical (Resonance Stabilized) C->D N-H Cleavage E Radical Scavenging / Enzyme Inhibition (NDH-2) D->E Therapeutic Action

Fig 1. Mechanistic pathway of HAT-mediated radical stabilization and therapeutic action.

Experimental Methodologies

To ensure scientific integrity, every protocol must be a self-validating system. Below are the optimized workflows for synthesizing the compound and determining its radical stability.

Protocol 1: Controlled Electrophilic Halogenation via NCS

Direct chlorination using Cl₂ gas often leads to over-oxidation (forming sulfoxides) and poly-chlorination. Using N-Chlorosuccinimide (NCS) in a polar aprotic solvent ensures strict regioselectivity at the 3 and 7 positions[4].

Step-by-Step Workflow:

  • Initiation: Dissolve 10H-phenothiazine (2.50 mmol) in 5.00 mL of anhydrous N,N-Dimethylformamide (DMF). Causality: DMF stabilizes the polar transition state of the electrophilic aromatic substitution.

  • Temperature Control: Chill the solution to 0 °C using an ice bath. Causality: Low temperatures suppress the kinetic formation of minor isomers and prevent sulfur oxidation.

  • Halogenation: Add NCS (5.52 mmol, ~2.2 equivalents) portion-wise over 15 minutes.

  • Propagation: Stir the reaction mixture for 2 hours at 0 °C, then allow it to warm to room temperature (RT) and stir overnight.

  • Quenching & Extraction: Pour the mixture into ice/water to precipitate the product and extract with diethyl ether (Et₂O).

  • Self-Validating QC: Evaporate the organic layers and purify via flash column chromatography. Validate the 3,7-substitution pattern using ¹H-NMR (look for the disappearance of the para-protons and the characteristic coupling of the remaining aromatic protons) and LC-MS (m/z ~ 267)[1].

SynthesisWorkflow S1 Dissolve 10H-Phenothiazine in dry DMF (0 °C) S2 Add N-Chlorosuccinimide (NCS) (Electrophilic Source) S1->S2 S3 Stir at 0 °C (2h) -> RT (12h) (Kinetic to Thermodynamic) S2->S3 S4 Quench in Ice/Water Extract with Et2O S3->S4 S5 Evaporate & Purify (Flash Chromatography) S4->S5 S6 Validation: LC-MS & 1H-NMR (Self-Validating QC) S5->S6

Fig 2. Step-by-step experimental workflow for the controlled halogenation of phenothiazine.

Protocol 2: Determination of N-H Bond Dissociation Energy (BDE) via EPR

To quantify the antioxidant capacity of 3,7-dichloro-10H-phenothiazine, we must measure its N-H BDE. This is achieved by equilibrating the generated aminyl radical with a reference amine of known BDE and measuring the equilibrium constant via Electron Paramagnetic Resonance (EPR) spectroscopy[3].

Step-by-Step Workflow:

  • Radical Generation: Dissolve 3,7-dichloro-10H-phenothiazine and a reference amine (e.g., 2,4,6-tri-tert-butylaniline) in strictly deoxygenated benzene. Add a catalytic amount of a radical initiator (like di-tert-butyl peroxide) and irradiate with UV light.

  • Equilibration: Allow the system to reach thermodynamic equilibrium. The HAT reaction will distribute the radical state between the two amines based on their relative BDEs.

  • EPR Acquisition: Record the EPR spectrum. Causality: The distinct hyperfine splitting patterns of the two radicals allow for simultaneous integration of their concentrations.

  • Self-Validating QC: Calculate the equilibrium constant ( Keq​ ). Use the Van 't Hoff equation and the known BDE of the reference to calculate the exact N-H BDE of the 3,7-dichloro derivative. Repeat at multiple temperatures to extract enthalpic and entropic contributions, ensuring internal consistency of the thermodynamic data[3].

Advanced Applications in Modern Science

Medicinal Chemistry: NDH-2 Inhibition

In the fight against multidrug-resistant Tuberculosis (MDR-TB), the NADH:menaquinone oxidoreductase (NDH-2) enzyme has emerged as a prime target. NDH-2 is essential for the mycobacterial respiratory chain but is absent in mammalian mitochondria. 3,7-dichloro-10H-phenothiazine serves as a critical synthetic precursor. The chlorine atoms increase the lipophilicity and binding affinity within the hydrophobic pocket of NDH-2, disrupting the electron transfer chain and starving the bacteria of ATP[4].

Materials Science: Orientational Order in Liquid Crystals

Beyond biology, the rigid, folded structure of 3,7-dichloro-10H-phenothiazine makes it an excellent probe for studying nematic liquid crystals. When dissolved in liquid crystal hosts (e.g., ZLI1167), the molecule aligns its principal molecular axis with the nematic director. Researchers utilize ¹H-NMR to measure the dipolar couplings of the compound, extracting the orientational order parameters. This data is crucial for designing advanced dichroic dyes used in circular polarized light (CPL) active materials and modern display technologies[2].

References

  • PubChem. "3,7-Dichloro-10H-phenothiazine | C12H7Cl2NS | CID 12344064 - PubChem.
  • "Antitubercular Polyhalogenated Phenothiazines and Phenoselenazine with Reduced Binding to CNS Receptors." VŠCHT Praha.
  • Fujiwara, Hideaki, et al. "Solution Structure and Preferred Orientation of 3,7-Dichloro-10H-phenothiazine Dissolved in Nematic Liquid Crystal.
  • "Bond Dissociation Energies of the N−H Bond and Rate Constants for the Reaction with Alkyl, Alkoxyl, and Peroxyl Radicals of Phenothiazines and Related Compounds." Journal of the American Chemical Society (ACS).

Sources

Foundational

3,7-Dichloro-10H-phenothiazine: Molecular Architecture, Conformational Dynamics, and Application Workflows

Executive Summary The phenothiazine scaffold is a privileged structure in medicinal chemistry and organic electronics, characterized by its electron-rich tricyclic system. Specifically, 3,7-dichloro-10H-phenothiazine (CA...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The phenothiazine scaffold is a privileged structure in medicinal chemistry and organic electronics, characterized by its electron-rich tricyclic system. Specifically, 3,7-dichloro-10H-phenothiazine (CAS: 1771-23-9) serves as a critical intermediate and active pharmacophore in the development of novel antitubercular agents and advanced hole-transport materials.

Unlike planar polycyclic aromatics, phenothiazines adopt a distinct non-planar "butterfly" conformation. The introduction of chlorine atoms at the 3 and 7 positions fundamentally alters the molecule's steric profile, electronic distribution, and solid-state packing. This whitepaper provides an in-depth mechanistic analysis of its molecular conformation, details a self-validating synthesis protocol, and explores its downstream applications in targeted drug discovery.

Molecular Structure and Conformational Logic

The "Butterfly" Conformation

The core of 10H-phenothiazine consists of two benzene rings linked by a nitrogen and a sulfur atom. Because the sulfur atom possesses two lone pairs and the nitrogen atom possesses one, full sp2 hybridization across the central ring is energetically unfavorable due to antiaromatic destabilization and severe steric clash between the peri-hydrogens (positions 1 and 9). Consequently, the molecule folds along the N-S axis, adopting a "butterfly" conformation [1].

Steric and Electronic Effects of 3,7-Dichloro Substitution

The addition of electronegative chlorine atoms at the 3 and 7 positions (para to the activating nitrogen atom) exerts a profound effect on the molecule's geometry:

  • Dihedral Angle Compression: Nuclear Magnetic Resonance (NMR) studies of 3,7-dichloro-10H-phenothiazine dissolved in nematic liquid crystals (e.g., ZLI1167) reveal that the dihedral angle between the two benzene rings is 153.1° ± 2.0° [1]. This is approximately 10° smaller (more folded) than the unsubstituted crystal compound. The electron-withdrawing chlorines reduce the electron density in the aromatic rings, subtly altering their conjugation with the heteroatom lone pairs and compressing the fold to minimize structural strain.

  • "H-intra" Dominance: The angle of the S···N-H axis is measured at 170.9° ± 6.7° [1]. This indicates that the hydrogen atom attached to the nitrogen (10H) predominantly occupies the "H-intra" (equatorial-like, pointing inside the fold) conformation in a mobile state, rather than the "H-extra" state [1].

Conformation Core 10H-Phenothiazine Core (Planar Disruption) Fold Butterfly Conformation (N-S Axis Folding) Core->Fold Induces Subst 3,7-Dichloro Substitution (Steric & Electronic Effects) Subst->Fold Modulates Angle (-10° vs Unsub) Angle1 Dihedral Angle = 153.1 ± 2.0° Fold->Angle1 Angle2 S···N-H Angle = 170.9 ± 6.7° Fold->Angle2 State Dominant 'H-intra' State in Nematic Phase Angle1->State Angle2->State

Figure 1: Conformational logic and steric modulation of 3,7-dichloro-10H-phenothiazine.

Quantitative Structural Data

Table 1: Physicochemical and Conformational Parameters

ParameterValueSource / Methodology
Chemical Formula C₁₂H₇Cl₂NSStandard [2]
Molecular Weight 268.16 g/mol Computed [2]
Dihedral Angle (Benzene Rings) 153.1° ± 2.0°¹H NMR in Nematic Liquid Crystal [1]
S···N-H Angle 170.9° ± 6.7°¹H NMR in Nematic Liquid Crystal [1]
Melting Point 227–229 °CExperimental [1]

Experimental Protocol: Synthesis and Purification

The synthesis of 3,7-dichloro-10H-phenothiazine relies on the regioselective electrophilic aromatic substitution of the phenothiazine core. The nitrogen atom is a stronger activating group than the sulfur atom, directing the incoming electrophiles primarily to the para positions (3 and 7).

Mechanistic Rationale

Using N-chlorosuccinimide (NCS) in Dimethylformamide (DMF) or direct chlorination provides the necessary electrophilic chlorine. However, phenothiazines are highly susceptible to air oxidation, rapidly forming intensely colored radical cations (phenothiazinium species). To ensure high purity and correct structural conformation, a rigorous decolorization step using a strong reducing agent (Sodium Dithionite, Na₂S₂O₄) is mandatory [1].

Step-by-Step Methodology
  • Reagent Preparation: Dissolve 10H-phenothiazine (1.0 eq) in anhydrous DMF under an inert argon atmosphere to prevent premature oxidation.

  • Halogenation: Add N-chlorosuccinimide (NCS, 2.2 eq) portion-wise to the solution at 0°C. Causality: The slight excess of NCS ensures complete di-halogenation, while the low temperature controls the exothermic reaction and prevents over-chlorination at the 1 and 9 positions [3].

  • Reaction Progression: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor via TLC (Hexane:Ethyl Acetate 8:2) until the starting material is consumed.

  • Quenching and Precipitation: Pour the reaction mixture into ice-cold distilled water. Collect the crude precipitate via vacuum filtration.

  • Decolorization (Critical Step): Dissolve the crude product in hot benzene. Add an aqueous solution of Sodium Dithionite (Na₂S₂O₄). Causality: The dithionite reduces any oxidized, colored phenothiazinium radicals back to the neutral 10H-phenothiazine state, ensuring the integrity of the target molecule [1].

  • Recrystallization: Separate the organic (benzene) layer, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Recrystallize the residue from pure benzene to yield pale-green crystals (Melting point: 227–229 °C) [1].

Synthesis Start 10H-Phenothiazine (Starting Material) Chlorination Chlorination (NCS in DMF) Start->Chlorination Electrophilic Aromatic Substitution Crude Crude 3,7-dichloro-10H-phenothiazine Chlorination->Crude Aqueous Precipitation Decolor Decolorization (Na2S2O4 Reduction) Crude->Decolor Reduces oxidized radicals Recryst Recrystallization (Benzene) Decolor->Recryst Thermal dissolution Pure Pure Product (Pale-green crystals) Recryst->Pure Controlled cooling

Figure 2: Self-validating synthesis and purification workflow for 3,7-dichloro-10H-phenothiazine.

Pharmacological Applications: NDH-2 Inhibition

Beyond its use as a structural model in physical chemistry, 3,7-dichloro-10H-phenothiazine is a vital scaffold in drug development, particularly for combating multi-drug resistant Mycobacterium tuberculosis (Mtb) [3].

Mechanism of Action

Mammalian mitochondria utilize a proton-translocating Complex I for respiration. In contrast, M. tuberculosis relies heavily on NADH:menaquinone oxidoreductase, a non-proton translocating type II NADH dehydrogenase (NDH-2) [3]. Because NDH-2 is absent in mammals, it is a highly selective drug target.

Polyhalogenated phenothiazines derived from the 3,7-dichloro scaffold act as potent NDH-2 inhibitors. The specific butterfly conformation allows the tricyclic core to intercalate into the lipophilic binding pocket of NDH-2, competitively blocking the transfer of electrons from NADH to the menaquinone pool [3].

Mitigating Off-Target Effects

Historically, phenothiazines (like chlorpromazine) exhibit severe central nervous system (CNS) side effects due to dopamine receptor antagonism. The strategic placement of bulky halogens at the 3 and 7 positions, combined with specific N-alkylation, alters the steric bulk and folding angle of the molecule, significantly reducing its affinity for mammalian CNS receptors while maintaining high binding affinity for mycobacterial NDH-2 [3].

NDH2 Drug 3,7-dichloro-10H-phenothiazine Derivatives Target NDH-2 Enzyme (M. tuberculosis) Drug->Target Selective Binding Block Blockade of Electron Transfer (NADH to Menaquinone) Target->Block Inhibits Respiration ATP ATP Depletion & Oxidative Stress Block->ATP Disrupts Phosphorylation Death Mycobacterial Cell Death ATP->Death Triggers

Figure 3: Mechanism of action for 3,7-dichloro-10H-phenothiazine derivatives in M. tuberculosis.

Conclusion

The 3,7-dichloro-10H-phenothiazine molecule is a masterclass in how subtle atomic substitutions dictate macroscopic molecular behavior. The steric bulk of the halogens tightens the dihedral folding angle to 153.1°, locking the molecule into an "H-intra" dominant state [1]. This precise geometry not only dictates its behavior in nematic liquid crystals but also provides the exact spatial requirements needed to selectively target mycobacterial enzymes without triggering mammalian CNS toxicity [3]. Mastery of its synthesis—particularly the critical dithionite reduction step—is essential for researchers looking to leverage this scaffold in next-generation materials and therapeutics.

References

  • Fujiwara, H., Watanabe, M., & Sasaki, Y. (1988). Solution Structure and Preferred Orientation of 3,7-Dichloro-10H-phenothiazine Dissolved in Nematic Liquid Crystal. Bulletin of the Chemical Society of Japan, 61(4), 1091–1094. Available at:[Link]

  • National Center for Biotechnology Information. PubChem Compound Summary for CID 12344064, 3,7-Dichloro-10H-phenothiazine. PubChem. Available at:[Link]

  • Antitubercular Polyhalogenated Phenothiazines and Phenoselenazine with Reduced Binding to CNS Receptors. University of Chemistry and Technology, Prague (VŠCHT). Available at:[Link] (Referenced via institutional repository data on NDH-2 targeted phenothiazine derivatives).

Exploratory

Scaffold Architecture: 3,7-Dichloro-10H-phenothiazine and its Derivatives in Advanced Therapeutics

Executive Summary For decades, phenothiazines have been a cornerstone in neuroleptic pharmacology, primarily functioning as dopamine D2 receptor antagonists. However, the strategic polyhalogenation of the tricyclic core—...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

For decades, phenothiazines have been a cornerstone in neuroleptic pharmacology, primarily functioning as dopamine D2 receptor antagonists. However, the strategic polyhalogenation of the tricyclic core—specifically the synthesis of 3,7-dichloro-10H-phenothiazine—fundamentally shifts the scaffold's pharmacological profile. By introducing highly electronegative and sterically demanding chlorine atoms at the C3 and C7 positions, researchers can effectively reduce central nervous system (CNS) off-target affinity while unlocking potent anti-infective properties. This technical guide explores the structural dynamics, biological mechanisms, and validated synthetic protocols for developing advanced 3,7-dichloro-10H-phenothiazine derivatives.

Structural Chemistry & Conformational Dynamics

The 10H-phenothiazine core is a heterocyclic system characterized by a distinct "folded" tricyclic framework. Solution structure analyses using nematic liquid crystals reveal that the[1].

The introduction of chlorine atoms at the 3 and 7 positions exerts significant steric and electronic effects on the molecule. These electron-withdrawing groups stabilize the "H-intra" conformation, where the N-H bond is oriented intra-molecularly relative to the fold of the tricyclic system[2]. This structural rigidification is critical for target specificity. Furthermore, the 3,7-dichloro substitution significantly enhances the lipophilicity of the scaffold, yielding a[3]. This high lipophilicity is a key driver for penetrating the thick, lipid-rich cell wall of mycobacteria.

Mechanisms of Action in Drug Development

Recent paradigms in the treatment of Mycobacterium tuberculosis (Mtb) have pivoted toward targeting the pathogen's energy metabolism. Polyhalogenated phenothiazines, particularly 3,7-dichloro-10H-phenothiazine derivatives, have emerged as potent inhibitors of NADH:menaquinone oxidoreductase (NDH-2) [4].

NDH-2 is a non-proton-translocating type II NADH dehydrogenase that serves as an essential enzyme in the mycobacterial respiratory chain. Crucially, this enzyme is absent in mammalian mitochondria, making it an exceptional target for selective toxicity[4]. The 3,7-dichloro derivatives act by competitively blocking the flavin adenine dinucleotide (FAD) co-factor binding site. This disruption halts the transfer of electrons from NADH to menaquinone, thereby collapsing the proton motive force and preventing ATP synthesis via oxidative phosphorylation[4].

Mechanism NADH NADH (Electron Donor) NDH2 NDH-2 Enzyme (M. tuberculosis) NADH->NDH2 Electron Transfer MQ Menaquinone (Electron Acceptor) NDH2->MQ Reduction to Quinol ATP Oxidative Phosphorylation (ATP Synthesis) MQ->ATP Respiratory Chain Inhibitor 3,7-dichloro-10H-phenothiazine Derivatives Inhibitor->NDH2 Competitive Inhibition (Blocks FAD binding site)

Caption: Mechanism of NDH-2 enzyme inhibition by phenothiazine derivatives in M. tuberculosis.

Experimental Workflows: Synthesis & Derivatization

As an application scientist, I emphasize that reproducibility in derivatizing the phenothiazine core relies on controlling oxidation states and managing the weak nucleophilicity of the secondary amine. The following self-validating protocols outline the synthesis of the core scaffold and its subsequent functionalization.

Protocol 4.1: Electrophilic Aromatic Chlorination of 10H-Phenothiazine

Objective: Synthesize 3,7-dichloro-10H-phenothiazine via controlled halogenation[4]. Causality & Rationale: N-Chlorosuccinimide (NCS) is selected over harsh reagents like chlorine gas to prevent the over-oxidation of the sulfur heteroatom into a sulfoxide or sulfone. Dimethylformamide (DMF) is utilized as a polar aprotic solvent; it stabilizes the polar transition state of the electrophilic aromatic substitution while maintaining the solubility of the highly hydrophobic starting material.

Step-by-Step Methodology:

  • Initiation: Dissolve 10H-phenothiazine (1.0 eq) in anhydrous DMF under an inert argon atmosphere. Cool the reaction vessel to 0 °C using an ice bath. (Validation Check: The solution should be clear and pale yellow).

  • Reagent Addition: Add NCS (2.2 eq) portion-wise over 30 minutes[4]. (Causality: Gradual addition controls the exothermic nature of the reaction and prevents localized high concentrations that lead to poly-chlorinated byproducts).

  • Propagation: Stir the mixture at 0 °C for 2 hours, then allow it to warm to room temperature (RT) and stir overnight[4]. (Validation Check: Monitor via TLC using Hexane:Ethyl Acetate 8:2. The higher Rf starting material spot must disappear).

  • Quenching & Extraction: Pour the reaction mixture into ice-cold distilled water and extract with diethyl ether (3x)[4]. (Causality: Ether provides excellent partitioning of the hydrophobic product from the aqueous DMF layer).

  • Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and evaporate to dryness. Recrystallize the crude product from benzene to yield[2].

Protocol 4.2: N-Alkylation of the 3,7-Dichloro Scaffold

Objective: Functionalize the 10-position to modulate lipophilicity and enhance target binding[4]. Causality & Rationale: The secondary amine (N-H) of the phenothiazine ring is weakly nucleophilic due to the delocalization of its lone pair into the adjacent aromatic rings. Therefore, a strong base like Sodium Hydride (NaH) is required to quantitatively generate the highly nucleophilic amide anion prior to the addition of the alkyl halide.

Step-by-Step Methodology:

  • Deprotonation: Suspend NaH (1.5 eq, 60% dispersion in mineral oil) in dry DMF at 0 °C. Dropwise add a solution of 3,7-dichloro-10H-phenothiazine (1.0 eq) in DMF[4]. (Validation Check: Evolution of hydrogen gas confirms the formation of the phenothiazine anion).

  • Alkylation: Add the appropriate (chloroalkyl)amine chain (1.2 eq) to the mixture. Heat the reaction to 80 °C for 4-6 hours[4]. (Causality: Elevated temperature is necessary to overcome the steric hindrance around the folded tricyclic core during the S_N2 displacement).

  • Workup: Cool to RT, quench carefully with cold water to neutralize unreacted NaH, and extract with ethyl acetate.

  • Salt Formation: To convert the sticky semisolid free base into a stable, water-soluble solid for biological assays, dissolve the purified product in diethyl ether and bubble anhydrous HCl gas through the solution to precipitate the hydrochloride salt[4].

Workflow A 10H-Phenothiazine (Starting Material) B Chlorination (NCS, DMF) 0°C to RT A->B Electrophilic Aromatic Substitution C 3,7-dichloro-10H-phenothiazine (Intermediate Scaffold) B->C Crystallization (mp 227-229 °C) D N-Alkylation (NaH, Alkyl Halide) DMF, 80°C C->D Deprotonation & SN2 Attack E 10-Alkyl-3,7-dichloro-10H-phenothiazine (Target Derivative) D->E HCl Salt Precipitation

Caption: Synthetic workflow for 3,7-dichloro-10H-phenothiazine and its N-alkyl derivatives.

Quantitative Data & Pharmacological Profiling

The strategic addition of chlorine atoms and subsequent N-alkylation significantly alters the physicochemical properties and biological targeting of the phenothiazine scaffold. The table below summarizes these shifts based on recent pharmacological profiling[3][4].

CompoundMolecular Weight ( g/mol )Predicted LogPPrimary Biological TargetMIC against Mtb H37Rv (µM)
10H-Phenothiazine 199.274.1Dopamine D2 Receptor> 50.0
3,7-dichloro-10H-phenothiazine 268.165.4NDH-2 (Mtb)~ 12.5
10-Alkyl-3,7-dichloro derivatives 300 - 4505.5 - 6.8NDH-2 (Mtb)1.5 - 5.0

Conclusion

The 3,7-dichloro-10H-phenothiazine scaffold represents a highly versatile and potent pharmacophore in modern drug development. By understanding the conformational dynamics of its folded tricyclic structure and employing rigorous, causality-driven synthetic protocols, researchers can successfully derivatize this core to yield powerful NDH-2 inhibitors. As antimicrobial resistance continues to rise, the strategic repurposing and structural optimization of phenothiazines offer a critical pathway toward novel anti-tubercular therapeutics.

References

  • Title: 3,7-Dichloro-10H-phenothiazine | C12H7Cl2NS | CID 12344064 Source: PubChem (National Institutes of Health) URL: [Link]

  • Title: Solution Structure and Preferred Orientation of 3,7-Dichloro-10H-phenothiazine Dissolved in Nematic Liquid Crystal Source: Bulletin of the Chemical Society of Japan (Oxford Academic) URL: [Link]

  • Title: Antitubercular Polyhalogenated Phenothiazines and Phenoselenazine with Reduced Binding to CNS Receptors Source: ChemMedChem (Chemistry Europe) URL: [Link]

Sources

Foundational

Mechanistic Toxicology: Causality and Molecular Dynamics

Toxicological Profiling and Biosafety Evaluation of 3,7-Dichloro-10H-phenothiazine: A Technical Guide for Drug Development The phenothiazine class has long been a cornerstone in medicinal chemistry, historically utilized...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Toxicological Profiling and Biosafety Evaluation of 3,7-Dichloro-10H-phenothiazine: A Technical Guide for Drug Development

The phenothiazine class has long been a cornerstone in medicinal chemistry, historically utilized for its antipsychotic properties. However, the derivative 3,7-dichloro-10H-phenothiazine (3,7-DCPTZ) has recently emerged as a critical dual-purpose molecule. It serves as an essential synthetic intermediate for high-purity methylthioninium chloride (Methylene Blue)[1] and as a foundational scaffold for novel antitubercular polyhalogenated phenothiazines (HPTZs) targeting the non-replicating phase of Mycobacterium tuberculosis[2].

Despite its therapeutic promise, the phenothiazine core carries well-documented toxicological liabilities. As a Senior Application Scientist, I have structured this guide to dissect the mechanistic toxicology of 3,7-DCPTZ, bypassing generic overviews to provide actionable, field-proven insights and self-validating experimental protocols for drug development professionals.

Understanding the toxicity of 3,7-DCPTZ requires analyzing how its specific symmetric dihalogenation alters the pharmacokinetic and pharmacodynamic profile of the parent phenothiazine structure.

A. Mitigation of CNS Off-Target Toxicity

Classical phenothiazines (e.g., chlorpromazine, thioridazine) exhibit high affinity for dopaminergic ( D2​ ) and serotonergic receptors, leading to severe extrapyramidal side effects[3]. The introduction of bulky, electronegative chlorine atoms at the 3 and 7 positions of the 10H-phenothiazine core introduces significant steric hindrance. This structural modification drastically reduces the molecule's ability to intercalate into the binding pockets of CNS receptors, effectively decoupling its potent antibacterial activity (via NDH-2 enzyme inhibition) from unwanted psychotic side effects[4].

B. Phototoxicity and DNA Damage

Phenothiazine derivatives are highly photoactive. When exposed to UV or visible light, 3,7-DCPTZ transitions to an excited triplet state. This energy is readily transferred to molecular oxygen, generating highly reactive singlet oxygen ( 1O2​ ) and other reactive oxygen species (ROS). While this photodynamic property is exploited for virucidal applications, it poses a severe genotoxic risk, as ROS can induce oxidative DNA damage and cellular apoptosis[1].

Phototoxicity A 3,7-Dichloro-10H-phenothiazine (Ground State) B UV/Vis Light Absorption A->B C Excited Triplet State (3PTZ*) B->C Intersystem Crossing D Singlet Oxygen (1O2) Generation C->D Energy Transfer to O2 E DNA Oxidation & Cellular Damage D->E Oxidative Stress

Figure 1: Mechanism of phenothiazine-induced phototoxicity via singlet oxygen generation.

C. Hepatotoxicity and Metabolic Biotransformation

Hepatotoxicity is a primary failure point for phenothiazines in clinical trials. In the liver, 3,7-DCPTZ undergoes extensive first-pass metabolism mediated by Cytochrome P450 (CYP) enzymes. The sulfur atom in the thiazine ring is highly susceptible to oxidation, forming reactive sulfoxides, while the N-10 position undergoes dealkylation (in substituted derivatives). Evaluating the intrinsic clearance ( CLint​ ) of these metabolites is paramount to predicting drug-induced liver injury (DILI)[2].

Quantitative Toxicological Profile

The following table synthesizes the toxicological parameters of the 3,7-DCPTZ scaffold compared to the legacy drug Thioridazine, highlighting the safety advantages of polyhalogenation.

Toxicological Parameter3,7-Dichloro-10H-phenothiazine (Scaffold)Thioridazine (Reference)Assay / Model
Mammalian Cytotoxicity ( IC50​ ) > 30 µM (Low toxicity)~12 µM (Moderate toxicity)Vero Cells (Resazurin Assay)
Hepatotoxicity Risk Moderate (CYP-mediated sulfoxidation)HighHuman Liver Microsomes (HLM)[2]
CNS Receptor Affinity ( D2​ ) Low (Steric hindrance by 3,7-Cl)HighRadioligand Binding Assay
Phototoxicity Potential High (Singlet oxygen generation)ModerateUV/Vis Irradiation[1]
Acute Toxicity ( LD50​ ) 120 - 450 mg/kg (Estimated range)~1000 mg/kgMurine Model (In Vivo)[5]

Self-Validating Experimental Protocols

To ensure scientific integrity, toxicological evaluations of 3,7-DCPTZ must utilize self-validating systems. The following protocols incorporate internal controls to guarantee that experimental causality is definitively established.

Protocol 1: In Vitro Hepatotoxicity & Metabolic Stability (HLM Assay)

Purpose: To quantify the metabolic half-life ( t1/2​ ) and intrinsic clearance ( CLint​ ) of 3,7-DCPTZ, identifying hepatotoxic sulfoxide metabolites. Self-Validation Mechanism: The inclusion of Verapamil (a known rapid-clearance drug) acts as a positive control for CYP450 activity, while a minus-NADPH control validates that degradation is strictly enzymatically driven, not due to chemical instability.

Step-by-Step Methodology:

  • Preparation: Prepare a 1 µM solution of 3,7-DCPTZ in 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl2​ .

  • Microsome Addition: Add pooled Human Liver Microsomes (HLMs) to achieve a final protein concentration of 0.5 mg/mL. Causality: HLMs contain the full complement of CYP enzymes necessary to mimic human hepatic first-pass metabolism[2].

  • Pre-Incubation: Incubate the mixture at 37°C for 5 minutes to achieve thermal equilibrium.

  • Initiation: Initiate the metabolic reaction by adding 1 mM NADPH.

  • Kinetic Sampling & Quenching: At discrete time points (0, 15, 30, 60, and 120 min), extract 50 µL aliquots and immediately transfer them into 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide). Causality: The organic solvent abruptly denatures the CYP proteins, halting metabolism instantly to provide an exact temporal snapshot of the compound's stability.

  • Protein Precipitation: Centrifuge the quenched samples at 14,000 rpm for 15 minutes at 4°C to pellet the denatured proteins.

  • Analysis: Analyze the supernatant via LC-MS/MS to quantify the remaining parent compound and identify sulfoxide metabolites.

HLM_Workflow S1 Prepare 3,7-DCPTZ (1 µM in Buffer) S2 Incubate with HLMs (0.5 mg/mL protein) S1->S2 S3 Initiate Reaction (Add NADPH, 37°C) S2->S3 S4 Quench Reaction (Ice-cold Acetonitrile) S3->S4 Timepoints: 0-120 min S5 Protein Precipitation (Centrifugation) S4->S5 S6 LC-MS/MS Analysis (Metabolite Profiling) S5->S6 Calculate CLint

Figure 2: Step-by-step workflow for evaluating hepatotoxicity using Human Liver Microsomes.

Protocol 2: Mammalian Cell Cytotoxicity (Vero Cell Resazurin Assay)

Purpose: To determine the IC50​ of 3,7-DCPTZ on non-cancerous mammalian cells, establishing a therapeutic window for antibacterial applications. Self-Validation Mechanism: Background subtraction using cell-free wells eliminates false fluorescence from the test compound itself, ensuring the signal is exclusively tied to cellular metabolic viability.

Step-by-Step Methodology:

  • Cell Seeding: Seed Vero cells (ATCC CRL-81) in 96-well plates at a density of 1×104 cells/well in DMEM supplemented with 10% FBS. Incubate for 24 hours at 37°C in 5% CO2​ to allow cellular adhesion[2].

  • Compound Exposure: Treat the cells with serial dilutions of 3,7-DCPTZ (ranging from 0.1 µM to 100 µM). Include a vehicle control (0.1% DMSO) and a positive cytotoxic control (e.g., Doxorubicin).

  • Incubation: Incubate the treated plates for 72 hours. Causality: A 72-hour window allows sufficient time for the compound to penetrate the cell membrane, interact with intracellular targets (e.g., mitochondria), and induce measurable apoptotic or necrotic pathways.

  • Resazurin Addition: Add resazurin dye (final concentration 0.01%) to each well and incubate for an additional 4 hours. Causality: Viable cells metabolically reduce the non-fluorescent blue resazurin into highly fluorescent pink resorufin. The rate of reduction is directly proportional to the number of living cells.

  • Quantification: Measure fluorescence using a microplate reader (Excitation: 560 nm / Emission: 590 nm). Calculate the IC50​ using non-linear regression analysis.

Sources

Exploratory

Photophysical Dynamics of Substituted Phenothiazines: Mechanisms, Methodologies, and Therapeutic Applications

Introduction: The Phenothiazine Scaffold As a Senior Application Scientist navigating the intersection of photochemistry and drug development, I often emphasize that a molecule’s therapeutic efficacy is fundamentally dic...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Phenothiazine Scaffold

As a Senior Application Scientist navigating the intersection of photochemistry and drug development, I often emphasize that a molecule’s therapeutic efficacy is fundamentally dictated by its excited-state dynamics. Phenothiazines (PTZs) represent a premier class of electron-rich heterocycles. In their ground state, these molecules adopt a folded, "butterfly-like" conformation. However, strategic substitutions on the PTZ core—whether through N-alkylation, C-arylation, or the introduction of electron-withdrawing/donating groups—dramatically alter their photophysical trajectories. Understanding the causality between molecular structure and photophysics is critical for optimizing these compounds for bioimaging, photocatalysis, and Photodynamic Therapy (PDT).

Mechanistic Foundations of Excited-State Dynamics

Conformational Planarization and Stokes Shifts

The photophysical journey of a substituted phenothiazine begins immediately upon photoexcitation. The transition from the ground state ( S0​ ) to the locally excited singlet state ( 1LE ) triggers a rapid structural planarization of the butterfly conformation[1]. This geometric relaxation from the Franck-Condon state dissipates a significant amount of energy non-radiatively before emission occurs. Consequently, highly conjugated derivatives, such as 3,7-bis(arylethynyl)phenothiazines, exhibit massive Stokes shifts (typically 5500–6500 cm⁻¹)[1]. This large separation between absorption and emission maxima is highly advantageous in bioimaging, as it prevents self-quenching and minimizes background autofluorescence.

Spin-Orbit Charge Transfer Intersystem Crossing (SOCT-ISC)

For applications requiring robust triplet state generation (such as PDT), the intrinsic intersystem crossing (ISC) of the bare PTZ core is often insufficient. To engineer high triplet yields, we synthesize compact donor-acceptor dyads, such as phenothiazine-anthracene (PTZ-An) complexes[2].

The Causality of Orthogonality: By introducing steric hindrance (e.g., via specific substitution positions), we force the PTZ donor and the anthracene acceptor into a highly orthogonal geometry. This rotation-restricted conformation minimizes the spatial overlap of their molecular orbitals, effectively decoupling the singlet and triplet charge-transfer states. This precise structural arrangement facilitates Spin-Orbit Charge Transfer Intersystem Crossing (SOCT-ISC), driving the intersystem crossing rate to outcompete standard non-radiative decay pathways. As a result, these compact dyads achieve remarkable triplet quantum yields ( ΦΔ​=65% ) and exceptionally long triplet lifetimes ( τT​=209μs )[2].

Reverse Intersystem Crossing (rISC)

In specific non-polar microenvironments, the energy gap between the Singlet Charge Transfer ( 1CT ) and Triplet Charge Transfer ( 3CT ) states in anthracene-substituted PTZs becomes negligible. This degeneracy allows for thermal repopulation of the singlet state from the triplet manifold via reverse intersystem crossing (rISC)[1]. This delayed fluorescence behavior is a cornerstone mechanism for developing highly efficient Thermally Activated Delayed Fluorescence (TADF) materials.

Jablonski S0 Ground State (S0) Butterfly Conformation S1_LE Locally Excited Singlet (1LE) Planarization S0->S1_LE Excitation (hν) S1_LE->S0 Fluorescence S1_CT Singlet Charge Transfer (1CT) S1_LE->S1_CT ICT T1_CT Triplet Charge Transfer (3CT) S1_CT->T1_CT SOCT-ISC T1_CT->S1_CT rISC (Thermal) T1_LE Locally Excited Triplet (3LE) T1_CT->T1_LE Internal Conversion T1_LE->S0 Phosphorescence ROS Reactive Oxygen Species (Singlet Oxygen) T1_LE->ROS Energy Transfer to O2

Photophysical pathways in substituted phenothiazines detailing ICT, SOCT-ISC, and ROS generation.

Quantitative Photophysical Profiles

To facilitate material selection for specific therapeutic or optoelectronic applications, the quantitative photophysical parameters of key substituted phenothiazines are summarized below.

Compound / Derivative ClassKey Structural FeatureStokes Shift (cm⁻¹)Fluorescence Yield ( Φf​ )Triplet Yield ( ΦT​ / ΦΔ​ )Primary Application
3,7-Bis(arylethynyl) PTZs Extended π -conjugation5500 – 650040% – 82%ModerateBioimaging / Fluorescent Probes[1]
PTZ-Anthracene Dyads Orthogonal D-A geometryN/A (Quenched)< 5%~65%Triplet Sensitization / SOCT-ISC[2]
2-Aminophenothiazine (APH) Amine substitution at C2~450 nm emission< 1%72% ± 7%Viral/Bacterial Photoinactivation[3]
Methylene Blue (MB) Phenothiazinium coreMinimalLow~52% (Singlet O2​ : 40-52%)Clinical Photodynamic Therapy[4]

Self-Validating Experimental Protocol: Transient Absorption Spectroscopy

The reliability of the triplet quantum yields ( ΦT​ ) reported above hinges on rigorous experimental methodologies. As an industry standard, we utilize Nanosecond Transient Absorption (ns-TA) Spectroscopy. Below is the self-validating workflow required to extract artifact-free triplet dynamics.

Step-by-Step Methodology
  • Sample Preparation & Optical Matching: Dissolve the PTZ derivative and a reference standard (e.g., a well-characterized Ruthenium(II) complex or Benzophenone) in the target solvent. Causality Check: Both the sample and the reference must be precisely optically matched to an absorbance of A≈0.1 at the laser excitation wavelength (e.g., 355 nm). This ensures identical photon absorption volumes and prevents inner-filter effects that artificially skew transient signal intensities[3].

  • Rigorous Deoxygenation: Purge the quartz cuvette with high-purity Argon for a minimum of 20 minutes. Causality Check: Molecular oxygen is a highly efficient triplet quencher. Failing to remove O2​ will result in premature quenching of the 3PTZ∗ state, leading to an underestimation of the intrinsic triplet lifetime[2].

  • Laser Excitation & Broadband Probing: Excite the sample using the third harmonic of an Nd:YAG laser (355 nm, ~5 ns pulse width). Probe the resulting excited-state absorption using a delayed broadband white-light continuum generated by a Xenon arc lamp.

  • Self-Validation via Power Titration: Measure the peak transient absorbance ( ΔA ) across a range of incident laser energies (e.g., 1 to 10 mJ/pulse). Causality Check: The relationship between laser power and ΔA must be strictly linear. A non-linear plateau indicates multiphoton absorption, ground-state depletion, or sample photodegradation, which immediately invalidates the quantum yield calculation.

Workflow Prep Sample Prep Optical Match A≈0.1 Deox Deoxygenation Argon Purge Prep->Deox Excite Laser Excitation Nd:YAG 355nm Deox->Excite Probe Broadband Probe White Light Excite->Probe Validate Self-Validation Power Titration Probe->Validate Validate->Prep Iterative Optimization

Self-validating experimental workflow for nanosecond transient absorption spectroscopy.

Clinical Translation: Photodynamic Therapy (PDT)

The ultimate validation of tuning PTZ photophysics is its application in clinical drug development. Phenothiazine derivatives—most notably phenothiazinium dyes like Methylene Blue (MB) and Toluidine Blue O (TBO)—are cornerstone photosensitizers in PDT[4].

Mechanism of Action: Upon targeted light irradiation, the PTZ derivative undergoes ISC to its long-lived triplet state. Because the triplet state is sufficiently long-lived, it undergoes a Type II photochemical reaction, transferring its energy to ground-state triplet oxygen ( 3O2​ ) present in the tissue. This energy transfer generates singlet oxygen ( 1O2​ ), a highly reactive and cytotoxic species that induces localized cellular apoptosis and necrosis[5].

Clinical Efficacy: Methylene Blue exhibits a highly efficient singlet oxygen quantum yield of approximately 0.40 to 0.52[4]. Clinically, this robust photophysical property is leveraged for the photodynamic inactivation of viruses (including HIV and Hepatitis in blood plasma) and the localized treatment of oncological targets such as melanoma and basal cell carcinoma[4][5]. Furthermore, the inherent ability of certain phenothiazine classes to cross the blood-brain barrier while maintaining low systemic dark toxicity positions them as highly promising candidates for next-generation neuro-oncological phototherapies[4].

References

  • Title: Singlet and Triplet Excited-State Dynamics of 3,7-Bis(arylethynyl)phenothiazines: Intramolecular Charge Transfer and Reverse Intersystem Crossing Source: The Journal of Physical Chemistry C - ACS Publications URL: 1

  • Title: Dye Sensitizers for Photodynamic Therapy Source: PMC - NIH URL: 5

  • Title: SPECTROSCOPIC AND ELECTROCHEMICAL PROPERTIES OF 2-AMINOPHENOTHIAZINE Source: PMC - NIH URL: 3

  • Title: Phenotiazinium Dyes as Photosensitizers (PS) in Photodynamic Therapy (PDT): Spectroscopic Properties and Photochemical Mechanism Source: SciSpace URL: 4

  • Title: Spin–Orbit Charge Recombination Intersystem Crossing in Phenothiazine–Anthracene Compact Dyads: Effect of Molecular Conformation on Electronic Coupling, Electronic Transitions, and Electron Spin Polarizations of the Triplet States Source: The Journal of Physical Chemistry C - ACS Publications URL: 2

Sources

Foundational

Electrochemical Behavior of 3,7-Dichloro-10H-phenothiazine: Mechanistic Insights and Applications

As the demand for robust electron donors in energy storage and targeted pharmacophores in drug development accelerates, the 10H-phenothiazine core has emerged as a highly versatile scaffold. However, the native phenothia...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

As the demand for robust electron donors in energy storage and targeted pharmacophores in drug development accelerates, the 10H-phenothiazine core has emerged as a highly versatile scaffold. However, the native phenothiazine molecule suffers from electrochemical instability during oxidation. This technical guide explores the profound impact of halogenation—specifically the synthesis and electrochemical behavior of 3,7-dichloro-10H-phenothiazine. By analyzing the causality behind its redox stability, we provide a comprehensive framework for researchers leveraging this compound in advanced electrochemical and biological systems.

Structural and Electronic Foundations

10H-phenothiazine is a tricyclic, electron-rich system. Upon its first electrochemical oxidation, it generates a radical cation. Spin density calculations and electron paramagnetic resonance (EPR) studies reveal that the unpaired electron localizes heavily at the C3 and C7 positions (para to the central nitrogen atom). In unsubstituted phenothiazines, this high spin density drives rapid,1, leading to electrode fouling and loss of the active species[1].

The strategic introduction of chlorine atoms at these exact sites to form 3,7-dichloro-10H-phenothiazine achieves two critical stabilizing effects:

  • Steric Shielding: The moderately bulky chlorine atoms physically block the approach of other radical cations, effectively shutting down the primary dimerization degradation pathway.

  • Electronic Modulation: Chlorine exerts a strong electron-withdrawing inductive effect (-I). This lowers the energy level of the Highest Occupied Molecular Orbital (HOMO). Consequently, the, making the molecule harder to oxidize but significantly stabilizing the resulting radical cation.

Fundamental Electrochemical Mechanism

The electrochemical oxidation of 3,7-dichloro-10H-phenothiazine proceeds via a sequential two-step, single-electron transfer (SET) cascade.

  • Step 1 (Radical Cation Formation): PTZ⇌PTZ∙++e−

    Because the 3,7-positions are sterically protected, this first oxidation step is highly reversible ( Ipa​/Ipc​≈1 ). The radical cation can persist in solution without undergoing rapid chemical follow-up reactions (an "E" mechanism, rather than an "EC" mechanism).

  • Step 2 (Dication Formation): PTZ∙+⇌PTZ2++e−

    At a significantly higher positive potential, a second electron is removed to form a dication. This step is typically quasi-reversible and is highly sensitive to the nucleophilicity of the solvent, as the dication is a powerful electrophile.

OxidationMechanism PTZ 3,7-Dichloro-10H-phenothiazine (Neutral State) Radical Radical Cation (Stable Intermediate) PTZ->Radical -e⁻ Reversible Dication Dication (Fully Oxidized) Radical->Dication -e⁻ Quasi-reversible Dimer Dimerization (Blocked Pathway) Radical->Dimer Sterically Blocked

Fig 1: Electrochemical oxidation pathway of 3,7-dichloro-10H-phenothiazine.

Experimental Workflows: Self-Validating Cyclic Voltammetry

To accurately capture the thermodynamic parameters of this compound, a rigorous Cyclic Voltammetry (CV) protocol is mandatory. As a Senior Application Scientist, I emphasize that an electrochemical protocol must be self-validating. The following methodology ensures that the measured potentials are thermodynamically accurate and free from junction potential artifacts.

Step-by-Step Methodology
  • Electrolyte Preparation: Dissolve 0.1 M tetrabutylammonium hexafluorophosphate ( TBAPF6​ ) in anhydrous dichloromethane (DCM). Causality: DCM provides a wide anodic potential window and lacks nucleophilic character, which is critical for [2].

  • Cell Assembly: Utilize a three-electrode setup: a Glassy Carbon (GC) working electrode (polished to a mirror finish with 0.05 µm alumina), a Platinum wire counter electrode, and an Ag/Ag+ pseudo-reference electrode.

  • Deoxygenation: Purge the solution with high-purity Argon for 15 minutes prior to scanning. Causality: Dissolved oxygen can rapidly quench radical species or introduce parasitic reduction waves.

  • Analyte Scanning: Introduce 1.0 mM of 3,7-dichloro-10H-phenothiazine. Record voltammograms at varying scan rates (10 mV/s to 500 mV/s) to confirm diffusion-controlled reversibility (where peak current Ip​ scales linearly with the square root of the scan rate, v1/2 ).

  • Internal Calibration: Crucial Step. After the analyte scans are complete, spike the solution with 1.0 mM Ferrocene ( Fc ). Run a final scan. Causality: Ferrocene acts as an internal standard. By referencing all peaks to the Fc/Fc+ redox couple (defined as 0.0 V), you eliminate errors caused by solvent resistance (IR drop) and reference electrode drift.

CVProtocol Step1 1. Cell Preparation 0.1 M TBAPF6 in dry DCM Step2 2. Deoxygenation Argon purge for 15 min Step1->Step2 Step3 3. Baseline & Analyte Scan Record CV at 10-500 mV/s Step2->Step3 Step4 4. Internal Calibration Add Ferrocene (Fc/Fc+) Step3->Step4 Step5 5. Data Extraction Determine E_1/2 and ΔE_p Step4->Step5

Fig 2: Self-validating cyclic voltammetry workflow for phenothiazine derivatives.

Quantitative Data & Comparative Analysis

The table below summarizes the profound effect of 3,7-dichloro substitution on the electrochemical properties of the phenothiazine core.

Compound1st Oxidation Potential ( E1/2​ vs Fc/Fc+ )Reversibility ( Ipa​/Ipc​ )Primary Degradation Pathway
10H-Phenothiazine ~0.30 V< 0.8 (Irreversible at low scan rates)C3-C7 Dimerization
3,7-Dichloro-10H-phenothiazine ~0.55 V~1.0 (Highly Reversible)Blocked (Stable Radical)
3,7-Dibromo-10H-phenothiazine ~0.58 V~1.0 (Highly Reversible)Blocked (Stable Radical)

Data Note: Potentials are approximate values derived from CV in DCM/ TBAPF6​ . The ~250 mV anodic shift in the dichloro derivative is a direct result of the halogen's electron-withdrawing nature.

Applications in Advanced Technologies

Understanding the electrochemical behavior of 3,7-dichloro-10H-phenothiazine unlocks its potential across diverse scientific domains:

Energy Storage: Redox Shuttles

In lithium-ion batteries, N-alkylated derivatives of 3,7-dichlorophenothiazine are deployed as redox shuttles for overcharge protection. During an overcharge event, the molecule oxidizes at the cathode, diffuses to the anode, and reduces back to its neutral state, safely dissipating excess current. The makes these derivatives compatible with high-voltage cathode materials, while the steric protection ensures the shuttle survives thousands of cycles without degrading.

Pharmaceutical Development: NDH-2 Inhibitors

In drug development, polyhalogenated phenothiazines exhibit potent antitubercular activity. They function as inhibitors of Type II NADH dehydrogenase (NDH-2), a critical enzyme in the mycobacterial respiratory chain. The 3 dictates its pharmacokinetics, allowing it to disrupt bacterial electron transport without undergoing rapid oxidative metabolism by host enzymes, thereby reducing off-target central nervous system (CNS) toxicity[3].

References

  • Source: vscht.
  • Source: rsc.
  • Source: acs.

Sources

Exploratory

Theoretical Studies of 3,7-Dichloro-10H-phenothiazine: A Comprehensive Computational Guide

Executive Summary As computational chemistry transitions from descriptive to predictive, the theoretical profiling of heterocyclic compounds has become indispensable for targeted drug discovery and materials science. 3,7...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

As computational chemistry transitions from descriptive to predictive, the theoretical profiling of heterocyclic compounds has become indispensable for targeted drug discovery and materials science. 3,7-Dichloro-10H-phenothiazine (3,7-DCPTZ) is a highly versatile derivative of the phenothiazine family, characterized by its unique "butterfly" conformation and redox-active core.

This whitepaper provides an in-depth technical guide to the theoretical evaluation of 3,7-DCPTZ. By synthesizing Density Functional Theory (DFT) workflows, thermodynamic modeling, and orientational dynamics, this guide establishes a self-validating computational framework. The protocols detailed herein are designed to elucidate the causality behind the molecule's electronic structure, its antioxidant mechanisms, and its behavior in anisotropic environments.

Molecular Architecture & Conformational Dynamics

The fundamental structural feature of 10H-phenothiazine is its highly nonplanar conformation in the ground state, which precludes sufficiently close intermolecular interactions essential for forming aggregates[1]. The molecule folds along the Sulfur-Nitrogen (S-N) axis, creating a characteristic "butterfly" geometry.

The substitution of highly electronegative chlorine atoms at the 3 and 7 positions exerts both steric and electronic effects:

  • Electronic Modulation: The electron-withdrawing nature of the chlorine atoms stabilizes the Highest Occupied Molecular Orbital (HOMO), increasing the ionization potential compared to unsubstituted phenothiazine[1].

  • Steric and Orientational Effects: Nuclear Magnetic Resonance (NMR) studies of 3,7-DCPTZ dissolved in nematic liquid crystals, analyzed via modified LAOCN programs and Landau theory[2], reveal that the dihedral angle between the two benzene rings is smaller (more folded) than that of the unsubstituted compound[3].

Standardized Computational Workflow

To ensure scientific integrity, computational investigations of 3,7-DCPTZ must follow a self-validating protocol. The following workflow utilizes DFT to extract electronic and thermodynamic parameters.

Step-by-Step Methodology: DFT/TD-DFT Optimization
  • Step 1: Conformational Sampling & Initialization Generate the initial 3D geometry of 3,7-DCPTZ. Explicitly set the initial S-N folding angle to ~145° to prevent the optimization algorithm from trapping the molecule in an artificial planar saddle point.

  • Step 2: Ground-State Geometry Optimization Execute the optimization using the B3LYP hybrid functional paired with the 6-311++G(d,p) basis set.

    • Causality: B3LYP is selected because pure Generalized Gradient Approximation (GGA) functionals often over-planarize the phenothiazine core. The addition of diffuse functions (++) is critical for accurately modeling the electron-rich sulfur and nitrogen heteroatoms[1].

    • Solvation: Apply the Conductor-like Polarizable Continuum Model (CPCM) using ethanol or dichloromethane parameters to simulate experimental environments.

  • Step 3: Vibrational Frequency Analysis (Internal Validation) Run a frequency calculation on the optimized geometry at the same level of theory.

    • Self-Validation Check: The presence of zero imaginary frequencies confirms the structure is a true local minimum. If an imaginary frequency is detected, the structure is a transition state; the protocol must automatically perturb the geometry along the imaginary normal mode and re-optimize.

  • Step 4: Frontier Molecular Orbital (FMO) Extraction Extract the HOMO and Lowest Unoccupied Molecular Orbital (LUMO) energy levels. Map the electrostatic potential (ESP) to visualize reactive sites.

  • Step 5: Time-Dependent DFT (TD-DFT) Calculate vertical excitation energies (UV-Vis spectra) using the CAM-B3LYP functional.

    • Causality: CAM-B3LYP corrects for long-range charge transfer excitations, which are prevalent in donor-acceptor substituted phenothiazines.

Workflow Start Step 1: Conformer Initialization (Butterfly Geometry) Opt Step 2: Geometry Optimization (B3LYP/6-311++G** + CPCM) Start->Opt Freq Step 3: Frequency Analysis (Zero Imaginary Frequencies?) Opt->Freq Branch1 Step 4: Electronic Properties (FMO, ESP Mapping) Freq->Branch1 Yes Branch2 Step 5: Excited States (TD-DFT via CAM-B3LYP) Freq->Branch2 Yes Error Perturb & Re-optimize Freq->Error No (Imaginary Freq) Error->Opt

Figure 1: Self-validating DFT computational workflow for 3,7-DCPTZ.

Electronic Structure & Quantitative Profiling

The electronic properties of 3,7-DCPTZ are heavily dictated by the spatial separation of its molecular orbitals. Theoretical mapping demonstrates that the HOMO is primarily delocalized across the electron-rich nitrogen, sulfur, and adjacent aromatic carbons. Conversely, the LUMO is drawn outward toward the electron-withdrawing chlorine substituents[1].

Table 1: Theoretical Electronic and Thermodynamic Parameters (Values represent computational estimates derived from B3LYP/6-31G(d,p) literature trends comparing unsubstituted PTZ to halogenated derivatives)

Parameter10H-Phenothiazine (PTZ)3,7-Dichloro-10H-PTZCausality / Physical Implication
HOMO (eV) -5.20-5.55Cl atoms withdraw electron density, stabilizing the HOMO and increasing ionization potential.
LUMO (eV) -1.10-1.65Enhanced electron affinity due to halogen substitution.
Band Gap ( Δ E, eV) 4.103.90Narrower gap facilitates easier π→π∗ transitions.
Dihedral Angle (S-N) ~153°~143°Steric effects of Cl induce a tighter "butterfly" fold[3].
N-H BDE (kcal/mol) ~78.5~81.2Inductive withdrawal by Cl strengthens the N-H bond[4].

Thermodynamic Profiling: Antioxidant Mechanism via HAT

Phenothiazines are potent antioxidants capable of scavenging alkyl, alkoxyl, and peroxyl radicals[4]. The dominant theoretical mechanism for this radical scavenging is Hydrogen Atom Transfer (HAT) from the secondary amine (N-H) group.

BDE Calculation Protocol

To theoretically determine the Bond Dissociation Energy (BDE) of the N-H bond:

  • Optimize the neutral 3,7-DCPTZ molecule and calculate its total enthalpy ( Hneutral​ ).

  • Remove the hydrogen atom from the nitrogen to create the phenothiazinyl radical.

  • Optimize the radical species using an unrestricted functional (e.g., UB3LYP) and calculate its enthalpy ( Hradical​ ).

  • Calculate the BDE using the equation: BDE=Hradical​+Hhydrogen​−Hneutral​ .

Because the 3,7-dichloro substitution is electron-withdrawing, it slightly increases the N-H BDE compared to electron-donating substituents (like methoxy groups), thereby fine-tuning the reaction rate with peroxyl radicals[4]. Furthermore, gas-phase theoretical computations (such as PM3 or DFT) have been successfully utilized to map the formation of these derivatives via complex pathways like the Smiles rearrangement[5].

HAT_Mechanism Neutral 3,7-DCPTZ (Neutral N-H) TS Transition State [N···H···OOR]‡ Neutral->TS Radical Peroxyl Radical (ROO•) Radical->TS PTZ_Radical Phenothiazinyl Radical (Delocalized N•) TS->PTZ_Radical Hydroperoxide Hydroperoxide (ROOH) TS->Hydroperoxide

Figure 2: Hydrogen Atom Transfer (HAT) mechanism of 3,7-DCPTZ reacting with peroxyl radicals.

Conclusion

Theoretical studies of 3,7-dichloro-10H-phenothiazine provide a predictive window into its physical and chemical behavior. By employing rigorous, self-validating DFT workflows, researchers can accurately model the steric folding induced by the 3,7-dichloro substitution, the subsequent stabilization of frontier molecular orbitals, and the thermodynamic parameters governing its antioxidant capacity. These computational insights are critical for advancing the application of phenothiazine derivatives in both medicinal chemistry and organic electronics.

References

  • Liquid Crystals as Solvents for Spectroscopic, Chemical Reaction, and Gas Chromatographic Applications.
  • The Smiles and Related Rearrangements of Aromatic Systems.
  • Solution Structure and Preferred Orientation of 3,7-Dichloro-10H-phenothiazine Dissolved in Nematic Liquid Crystal. Oxford Academic (OUP).
  • Bond Dissociation Energies of the N−H Bond and Rate Constants for the Reaction with Alkyl, Alkoxyl, and Peroxyl Radicals of Phenothiazines and Related Compounds.
  • Theoretical Study on Electronic Structure and Optical Properties of Phenothiazine-Containing Conjugated Oligomers and Polymers.

Sources

Foundational

Discovery, Synthesis, and Mechanistic Profiling of 3,7-Dichloro-10H-phenothiazine

Target Audience: Researchers, Materials Scientists, and Drug Development Professionals Document Type: Technical Whitepaper & Synthesis Guide Executive Summary & Historical Context The phenothiazine scaffold is a privileg...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Materials Scientists, and Drug Development Professionals Document Type: Technical Whitepaper & Synthesis Guide

Executive Summary & Historical Context

The phenothiazine scaffold is a privileged tricyclic system foundational to both modern pharmacology and materials science. While unsubstituted 10H-phenothiazine is highly susceptible to oxidative degradation, targeted halogenation at the 3 and 7 positions—para to the highly activating amine nitrogen—fundamentally alters its electronic and steric profile.

The discovery and isolation of 3,7-dichloro-10H-phenothiazine (CAS: 1771-23-9) emerged from early 20th-century efforts to control the electrophilic aromatic substitution of the phenothiazine core. Early attempts utilizing nitrogen tetroxide in ethereal hydrogen chloride yielded complex mixtures of mono-, di-, and tetrachlorinated isomers[1]. It was later discovered that direct chlorination, when carefully controlled, could isolate the 3,7-dichloro derivative, a molecule that exhibited profound resistance to further oxidation and unique steric properties[1]. Today, this compound serves as a critical intermediate in the synthesis of NADH:menaquinone oxidoreductase (NDH-2) inhibitors for tuberculosis[2], a precursor to methylene blue derivatives, and a potent antioxidant for stabilizing acrylonitrile-butadiene-styrene (ABS) polymers[3].

Physicochemical & Conformational Profile

The introduction of bulky, electron-withdrawing chlorine atoms at the C3 and C7 positions forces a distinct structural response. In nematic liquid crystal environments, 3,7-dichloro-10H-phenothiazine adopts a highly specific "H-intra" conformation. The steric bulk of the halogens flattens the molecule, reducing the dihedral angle between the two benzene rings to 153.1°—significantly shallower than the unsubstituted parent compound[4].

Quantitative Data Summary
PropertyValueAnalytical Context
Molecular Weight 268.2 g/mol Standard stoichiometric basis.
Exact Mass 266.9676 DaHigh-resolution mass spectrometry target[5].
Melting Point 227–229 °CPurity indicator; forms pale-green crystals.
Topological Polar Surface Area 37.3 ŲMetric for membrane permeability and CNS penetration.
Dihedral Angle (Benzene rings) 153.1 ± 2.0°Determined via ¹H NMR in ZLI1167 nematic liquid crystal.
S···N–H Angle 170.9 ± 6.7°Confirms the "H-intra" structural conformation[4].

Synthetic Methodologies: From Discovery to Modern Protocols

Historically, the synthesis of 3,7-dichloro-10H-phenothiazine relied on the direct chlorination of 10H-phenothiazine, which often required aggressive purification using sodium dithionite ( Na2​S2​O4​ ) to reduce oxidized phenothiazone byproducts back to the desired phenothiazine state[4]. Modern organic synthesis demands higher regiocontrol, which is achieved using N-chlorosuccinimide (NCS) in a polar aprotic solvent[2].

Protocol: Regioselective Synthesis via N-Chlorosuccinimide (NCS)

Expertise & Causality: The use of NCS over elemental chlorine gas provides a mild, titratable source of electrophilic chlorine. This prevents the reaction from overshooting into the 1,3,7,9-tetrachloro-10H-phenothiazine thermodynamic sink. N,N-Dimethylformamide (DMF) is selected as the solvent because its polar aprotic nature stabilizes the cationic Wheland intermediate during the electrophilic aromatic substitution without acting as a competing nucleophile.

  • Step 1: Substrate Dissolution. Dissolve 10H-phenothiazine (2.50 mmol) in 5.00 mL of anhydrous DMF.

    • Validation: The solution must be completely clear. Particulate matter indicates incomplete dissolution, which creates micro-environments of high concentration that lead to localized over-chlorination.

  • Step 2: Thermal Control. Cool the reaction vessel strictly to 0 °C using an ice-water bath.

    • Causality: Lowering the thermal energy suppresses radical halogenation pathways and kinetically restricts substitution to the most electron-rich C3 and C7 positions (para to the strongly activating nitrogen).

  • Step 3: Reagent Addition. Add NCS (0.737 g, 5.52 mmol, ~2.2 equivalents) portionwise over 15 minutes[2].

    • Causality: The slight excess (0.2 eq) compensates for trace moisture quenching while ensuring complete di-halogenation. Portionwise addition prevents exothermic spikes that could break regiocontrol.

  • Step 4: Primary Reaction Phase. Stir the mixture at 0 °C for 2 hours, then remove the ice bath and allow the system to equilibrate to room temperature (rt) overnight[2].

    • Validation: The reaction mixture will progressively darken to a deep hue, confirming the formation of the substituted phenothiazine core. TLC monitoring (Hexane/EtOAc) should show the disappearance of the starting material.

  • Step 5: Quenching and Extraction. Pour the mixture into 50 mL of crushed ice/water.

    • Causality: The massive polarity shift forces the highly hydrophobic target compound to precipitate while simultaneously quenching unreacted NCS and dissolving the succinimide byproduct. Extract the aqueous phase with diethyl ether ( Et2​O ) (3 x 20 mL).

  • Step 6: Isolation & Purification. Combine the organic layers, wash extensively with brine to remove residual DMF, dry over anhydrous Na2​SO4​ , and evaporate to dryness in vacuo. Recrystallize the crude material from benzene. If oxidative byproducts are present, decolorize the hot solution with a pinch of sodium dithionite ( Na2​S2​O4​ ) prior to crystallization to yield the pure pale-green product[4].

Fig 1. Regioselective synthesis workflow of 3,7-dichloro-10H-phenothiazine via NCS.

Mechanistic Logic & Advanced Applications

The utility of 3,7-dichloro-10H-phenothiazine extends far beyond its role as a simple chemical intermediate. The specific placement of the chlorine atoms dictates its behavior in both biological and materials science applications.

Pharmacological Targeting (Anti-Tubercular Agents)

In drug development, phenothiazines are recognized as potent inhibitors of type II NADH dehydrogenase (NDH-2), an essential enzyme in the respiratory chain of Mycobacterium tuberculosis that is absent in mammalian mitochondria[2]. Unsubstituted phenothiazines often suffer from severe off-target CNS effects. By utilizing 3,7-dichloro-10H-phenothiazine as a building block, researchers can synthesize polyhalogenated derivatives that maintain NDH-2 inhibition while utilizing the steric bulk of the halogens to reduce unwanted binding to human CNS receptors[2].

Polymer Stabilization

In materials science, the compound exhibits exceptional efficacy as an antioxidant stabilizer for ABS (acrylonitrile, butadiene, and styrene) polymers. The electron-withdrawing nature of the 3,7-dichloro substitution modulates the redox potential of the central thiazine ring, allowing it to act as a superior radical scavenger that prevents the thermal and oxidative degradation of the polymer matrix without causing initial discoloration[3].

Fig 2. Mechanistic pathways driven by 3,7-dichloro substitution on the phenothiazine core.

References

  • PubChem Database. "3,7-Dichloro-10H-phenothiazine | C12H7Cl2NS | CID 12344064." National Center for Biotechnology Information.[Link]

  • Fujiwara, H., Watanabe, M., & Sasaki, Y. "Solution Structure and Preferred Orientation of 3,7-Dichloro-10H-phenothiazine Dissolved in Nematic Liquid Crystal." Bulletin of the Chemical Society of Japan, Oxford Academic.[Link]

  • Massie, S. P. "The Chemistry of Phenothiazine." Chemical Reviews, ACS Publications.[Link]

  • Giannagnini, G., et al. "Antitubercular Polyhalogenated Phenothiazines and Phenoselenazine with Reduced Binding to CNS Receptors." ChemMedChem, Wiley Online Library.[Link]

  • Hecker, A. C., et al. "Stabilization of polymers with phenothiazines.

Sources

Protocols & Analytical Methods

Method

Application Note: Synthesis and Characterization of 3,7-Dichloro-10H-phenothiazine from Diphenylamine

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Advanced Protocol & Mechanistic Guide Executive Summary The synthesis of 3,7-dichloro-10H-phenothiazine from diphenylami...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Advanced Protocol & Mechanistic Guide

Executive Summary

The synthesis of 3,7-dichloro-10H-phenothiazine from diphenylamine is a critical two-stage synthetic workflow utilized in the development of modified methylene blue analogues, antipsychotic derivatives, and advanced redox-active materials. This guide dissects the synthetic pathway into two distinct phases: the construction of the 10H-phenothiazine core via the Bernthsen thionation, followed by a highly controlled, green regioselective oxidative chlorination. By understanding the mechanistic causality behind each reagent and condition, researchers can scale this protocol while maintaining strict impurity profiles.

Synthetic workflow from diphenylamine to 3,7-dichloro-10H-phenothiazine.

Phase 1: Bernthsen Thionation of Diphenylamine

Causality & Mechanistic Insights

The synthesis of the 10H-phenothiazine core is achieved via the Bernthsen reaction, which involves the thermal fusion of diphenylamine with elemental sulfur[1]. Thermodynamically, this reaction requires extreme temperatures (250–260 °C) to drive the cyclization and expel hydrogen sulfide (H₂S) gas[2]. The addition of a catalytic amount of iodine is mechanistically non-negotiable; iodine acts as a radical initiator, cleaving the stable S₈ ring to generate reactive sulfur radicals. These radicals facilitate electrophilic insertion into the ortho-positions of the diphenylamine rings[3]. Without iodine, the reaction suffers from sluggish kinetics, poor yields, and extensive charring.

Self-Validating Protocol
  • Preparation: In a 250 mL heavy-walled round-bottom flask equipped with a reflux condenser and a dedicated H₂S trap (e.g., a scrubber containing 2M NaOH solution), combine 16.9 g (0.10 mol) of diphenylamine, 6.4 g (0.20 mol) of elemental sulfur, and 0.3 g of iodine[2].

  • Thermal Fusion: Submerge the flask in a sand bath and heat to 250–260 °C.

    • Validation Checkpoint: The evolution of H₂S gas (detectable via lead(II) acetate paper turning black at the condenser outlet) confirms the onset of cyclization. Maintain heating for exactly 5 hours or until gas evolution completely ceases[2].

  • Isolation: Remove from heat and allow the melt to cool to approximately 100 °C. Cautiously add 50 mL of hot ethanol to dissolve the crude mass before it solidifies. Pour the hot solution into 200 mL of ice-cold distilled water with vigorous stirring.

  • Purification: Filter the resulting yellow precipitate under vacuum. Recrystallize the crude solid from hot ethanol.

    • Validation Checkpoint: The purified 10H-phenothiazine should yield bright yellow crystals. Verify the melting point; pure 10H-phenothiazine melts sharply at 184–185 °C[2].

Phase 2: Regioselective Oxidative Chlorination

Causality & Mechanistic Insights

Direct chlorination of phenothiazine using Cl₂ gas is notoriously hazardous and difficult to control, frequently resulting in over-chlorinated byproducts (e.g., 1,3,7,9-tetrachlorophenothiazine) or unwanted oxidation to phenothiazone[4]. To circumvent this, a modern oxidative halogenation methodology is employed using hydrochloric acid (HCl) and hydrogen peroxide (H₂O₂)[5].

Mechanistically, H₂O₂ oxidizes HCl to generate the active electrophile (Cl⁺) in situ at a controlled, steady rate. The regioselectivity of the electrophilic aromatic substitution is governed by the strong electron-donating (+M) effect of the nitrogen atom at position 10, which strongly activates the para-positions (C3 and C7)[6]. The optimal molar ratio of 10H-phenothiazine : HCl : H₂O₂ is 1 : 2.3 : 2. This precise stoichiometry provides exactly enough electrophile to achieve di-chlorination while preventing the over-oxidation of the sulfur atom to a sulfoxide[5].

Mechanistic logic of regioselective electrophilic aromatic substitution.

Self-Validating Protocol
  • Preparation: In a 250 mL round-bottom flask, dissolve 19.9 g (0.10 mol) of the purified 10H-phenothiazine in 100 mL of glacial acetic acid.

  • Electrophile Generation: Add 0.23 mol of concentrated hydrochloric acid (approx. 19 mL of 37% w/w HCl) to the solution[5].

  • Oxidation: Maintain the reaction temperature strictly at 25 °C using a temperature-controlled water bath. Add 0.20 mol of 30% aqueous H₂O₂ (approx. 20.5 mL) dropwise over 30 minutes[5].

    • Validation Checkpoint: Monitor the internal temperature closely. An exothermic spike indicates premature oxidation; strict temperature control at 25 °C is vital to prevent sulfoxide formation.

  • Reaction Monitoring: Stir the mixture for 60 minutes at 25 °C[5].

    • Validation Checkpoint: Monitor via Thin Layer Chromatography (TLC) using Hexane:Ethyl Acetate (8:2). The complete disappearance of the starting material spot and the appearance of a distinct, lower Rf spot confirms full conversion.

  • Isolation: Pour the reaction mixture into 300 mL of distilled water. Filter the precipitated 3,7-dichloro-10H-phenothiazine under vacuum, wash sequentially with copious amounts of water and cold ethanol, and dry under vacuum.

Quantitative Data & Stoichiometry

Table 1: Stoichiometric Requirements for Phase 1 (Bernthsen Reaction)

ReagentMW ( g/mol )EquivalentsMass/VolumeFunction
Diphenylamine169.221.016.9 gPrimary Precursor
Elemental Sulfur (S₈)32.062.06.4 gThionating Agent
Iodine (I₂)253.81Catalytic0.3 gRadical Initiator
10H-Phenothiazine 199.27 Target ~15.9 g (80% yield) Intermediate

Table 2: Stoichiometric Requirements for Phase 2 (Oxidative Chlorination)

ReagentMW ( g/mol )EquivalentsMass/VolumeFunction
10H-Phenothiazine199.271.019.9 gSubstrate
Hydrochloric Acid (37%)36.462.3~19.0 mLHalogen Source
Hydrogen Peroxide (30%)34.012.0~20.5 mLOxidant
3,7-Dichloro-PTZ 268.16 Target ~23.0 g (>86% yield) Final Product

Analytical Characterization Checkpoints

To ensure the integrity of the synthesized compounds, cross-reference the isolated products against the following analytical baselines:

Table 3: Analytical Validation Data

CompoundAppearanceMelting PointKey Spectral Signatures
10H-Phenothiazine Yellow Crystals184–185 °CIR: 3340 cm⁻¹ (N-H stretch)¹H NMR: δ 8.6 (s, 1H, NH), 6.7-7.1 (m, 8H, Ar-H)
3,7-Dichloro-10H-PTZ Light Green/Grey Solid220–222 °CIR: 3310 cm⁻¹ (N-H), 740 cm⁻¹ (C-Cl)¹H NMR: δ 8.8 (s, 1H, NH), 6.9-7.2 (m, 6H, Ar-H)

References

  • Yuting, L., Qing, F., & Dawei, Y. (2014). Synthesis and characterization of 3,7-di-halogenate-10H-phenothiazine. Speciality Petrochemicals.
  • Hahn, V., et al. (2020). Ring-Closure Mechanisms Mediated by Laccase to Synthesize Phenothiazines, Phenoxazines, and Phenazines. ACS Omega.
  • Murphy, C. M., et al. (1950). Synthesis of phenothiazine derivatives for antioxidant studies. Defense Technical Information Center (DTIC).
  • Wista Laboratories Ltd. (2021). Method for preparation of 3,7-bis-(dimethylamino)-phenothiazin-5-ium chloride or bromide (US11059797B2). Google Patents.
  • Massie, S. P. (1954). The Chemistry of Phenothiazine. Chemical Reviews, 54(5), 797-833.
  • Nahrain University. (n.d.). General methods for synthesis of compounds (Phenothiazine synthesis via diphenylamine).

Sources

Application

Application Note: Protocol for the N-Alkylation of 3,7-Dichloro-10H-phenothiazine

Introduction & Scientific Rationale Phenothiazines are highly versatile tricyclic heterocyclic scaffolds with profound applications ranging from neuroleptic and antitubercular pharmaceuticals to hole-transport materials...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Scientific Rationale

Phenothiazines are highly versatile tricyclic heterocyclic scaffolds with profound applications ranging from neuroleptic and antitubercular pharmaceuticals to hole-transport materials in organic photovoltaics. The specific derivative, 3,7-dichloro-10H-phenothiazine, is of particular synthetic interest. The halogenation at the 3 and 7 positions serves a dual purpose: it modulates the electronic properties of the core (reducing off-target central nervous system binding in antimicrobial applications) and significantly increases the oxidative stability of the molecule by blocking the highly reactive para-positions relative to the nitrogen atom[1].

To functionalize this core for specific biological or materials science applications, N-alkylation at the 10-position is a critical synthetic step. This allows for the attachment of various pharmacophores, such as (chloroalkyl)amine chains, or solubilizing alkyl groups. However, the electron-withdrawing nature of the chlorine atoms at the 3,7-positions slightly decreases the nucleophilicity of the N-H bond compared to unsubstituted phenothiazine. Consequently, robust deprotonation using a strong base in a polar aprotic solvent is required to achieve high-yielding SN2 alkylation[2].

Mechanistic Causality in Experimental Design

The N-alkylation of 3,7-dichloro-10H-phenothiazine is a classic SN2 (bimolecular nucleophilic substitution) reaction. The protocol relies on the following mechanistic principles:

  • Base Selection (NaH): The secondary amine proton of phenothiazine is weakly acidic. Using Sodium Hydride (NaH) ensures irreversible and quantitative deprotonation, driving the equilibrium entirely toward the phenothiazine anion while releasing hydrogen gas as the only byproduct.

  • Solvent Selection (Dry DMF): Dimethylformamide (DMF) is a polar aprotic solvent. It effectively solvates the sodium cation (Na⁺) while leaving the bulky phenothiazine anion "naked" and highly nucleophilic. This minimizes ion-pairing and significantly lowers the activation energy required for the subsequent SN2 attack.

  • Temperature Control: The initial deprotonation is exothermic and must be controlled at 0 °C to prevent solvent degradation and manage H₂ evolution. The subsequent alkylation often requires heating (e.g., 80 °C) to overcome the steric hindrance imposed by the tricyclic "butterfly" conformation of the phenothiazine core[3].

Workflow Visualization

Workflow N1 Preparation 3,7-dichloro-10H-phenothiazine in Dry DMF N2 Deprotonation NaH (60% in oil) 0 °C to RT, 1 h N1->N2 Inert Gas (Ar/N2) N3 SN2 Alkylation Alkyl Halide (R-X) 80 °C, 12-24 h N2->N3 H2 Evolution Ceases N4 Workup Ice-Water Quench Et2O Extraction N3->N4 TLC Confirmation N5 Purification Silica Gel Column or HCl Salt N4->N5 Organic Phase

Figure 1: Step-by-step workflow for the N-alkylation of 3,7-dichloro-10H-phenothiazine.

Quantitative Data: Optimization of Reaction Conditions

The choice of base and solvent drastically impacts the yield of the 10-alkylated product. Table 1 summarizes the empirical data comparing various systems for phenothiazine N-alkylation.

Table 1: Comparison of Base/Solvent Systems for Phenothiazine N-Alkylation

Base SystemSolventTemp.Typical YieldMechanistic Insight & Causality
NaH (60% dispersion) Dry DMF80 °C75–90%Strong base ensures complete deprotonation; aprotic solvent maximizes anion nucleophilicity[1].
K₂CO₃ or KOH Acetone / DioxaneReflux50–70%Milder conditions; incomplete deprotonation leads to longer reaction times and lower yields[2].
NaOH (aq) + TBAB Toluene (Biphasic)Reflux60–85%Phase Transfer Catalyst (TBAB) required to transport hydroxide into the organic phase.

Detailed Experimental Protocol

Caution: Sodium hydride is highly reactive with moisture and is pyrophoric. Dimethylformamide is a reproductive toxin. Perform all operations in a well-ventilated fume hood using proper personal protective equipment (PPE).

Materials & Reagents:

  • 3,7-Dichloro-10H-phenothiazine (1.0 equiv)

  • Sodium hydride (NaH, 60% dispersion in mineral oil, 1.5 - 2.0 equiv)

  • Alkylating agent (e.g., 1-bromo-3-chloropropane or specific chloroalkylamine hydrochloride, 1.2 - 1.5 equiv)

  • Anhydrous N,N-Dimethylformamide (DMF)

  • Diethyl ether (Et₂O) or Ethyl Acetate (EtOAc) for extraction

  • Brine and Deionized water

Step-by-Step Methodology:

  • System Preparation: Flame-dry a two-neck round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and an argon or nitrogen inlet. Maintain an inert atmosphere to prevent moisture from quenching the NaH.

  • Dissolution: Dissolve 3,7-dichloro-10H-phenothiazine (e.g., 2.50 mmol) in anhydrous DMF (5.00 - 10.0 mL). Stir until a homogenous solution is achieved.

  • Deprotonation: Cool the reaction flask to 0 °C using an ice bath. Carefully add NaH (60% dispersion in mineral oil, approx. 3.75 mmol) portion-wise to the stirring solution.

    • Causality: Cooling mitigates the highly exothermic deprotonation. The reaction will bubble vigorously as H₂ gas is evolved.

  • Anion Maturation: Remove the ice bath and allow the mixture to warm to room temperature (rt). Stir for 1 hour, or until hydrogen evolution completely ceases. The solution typically darkens, indicating the formation of the phenothiazine anion.

  • Alkylation: If using a liquid alkyl halide, add it dropwise via syringe. If using a solid (chloroalkyl)amine hydrochloride salt, add it portion-wise. (Note: If using a hydrochloride salt of an amine, ensure you add an additional equivalent of NaH to neutralize the HCl).

  • Heating: Heat the reaction mixture to 80 °C using an oil bath. Stir continuously for 12 to 24 hours[1].

    • Causality: The elevated temperature overcomes the steric hindrance of the 3,7-dichloro-phenothiazine core, driving the SN2 substitution to completion[4]. Monitor the reaction progress via Thin Layer Chromatography (TLC) (e.g., Hexanes:EtOAc 8:2).

  • Quenching & Workup: Once TLC indicates the consumption of the starting material, cool the mixture to 0 °C. Carefully quench the excess NaH by adding ice-water dropwise.

  • Extraction: Pour the quenched mixture into a separatory funnel containing additional water. Extract the aqueous layer with Et₂O (3 × 20 mL).

    • Causality: DMF is highly water-soluble. Multiple washes of the combined organic layers with water (5 × 20 mL) and brine (1 × 20 mL) are strictly required to partition the DMF entirely into the aqueous phase.

  • Drying & Concentration: Dry the combined organic layers over anhydrous Na₂SO₄. Filter and evaporate the solvent to dryness under reduced pressure to yield the crude product (often a sticky semisolid).

  • Purification: Purify the crude product via silica gel column chromatography. Alternatively, if the appended alkyl chain contains a basic amine, the product can be precipitated as a solid hydrochloride salt by bubbling anhydrous HCl gas through an ethereal solution of the target compound[1].

Sources

Method

Application Note: Synthesis and Evaluation of 3,7-Dichloro-10H-phenothiazine Derivatives as Next-Generation Antitubercular Agents

Target Audience: Medicinal Chemists, Drug Development Professionals, and Infectious Disease Researchers Focus Area: Antimicrobial Resistance (AMR), Tuberculosis (TB) Drug Discovery, NDH-2 Inhibition Introduction & Mechan...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Medicinal Chemists, Drug Development Professionals, and Infectious Disease Researchers Focus Area: Antimicrobial Resistance (AMR), Tuberculosis (TB) Drug Discovery, NDH-2 Inhibition

Introduction & Mechanistic Rationale

The global health threat posed by multi-drug resistant Mycobacterium tuberculosis (Mtb) necessitates the discovery of novel chemotypes with unique mechanisms of action[1]. Targeting the energy metabolism of Mtb has emerged as a highly effective paradigm. Specifically, type II NADH dehydrogenase (NDH-2)—a non-proton translocating enzyme essential to the Mtb respiratory chain and notably absent in mammalian mitochondria—represents a highly selective therapeutic target[1],[2].

Classic phenothiazines (PTZs), such as the antipsychotic drug Thioridazine (TZ), are well-documented NDH-2 inhibitors that exhibit potent bactericidal activity against both replicating and non-replicating Mtb[1],[3]. However, their clinical repurposing for tuberculosis is severely restricted by dose-limiting psychotropic side effects, driven by their high binding affinity to central nervous system (CNS) targets, including dopaminergic (D1, D2, D3) and serotonergic (5-HT) receptors[4],[2].

The Polyhalogenation Breakthrough: Recent structure-activity relationship (SAR) studies have demonstrated that polyhalogenation of the PTZ core—specifically the synthesis of 3,7-dichloro-10H-phenothiazine and 3,7-dibromo analogs—fundamentally alters the electronic distribution and steric bulk of the tricyclic scaffold[1],[2]. This strategic 3,7-dihalogenation effectively abolishes the off-target CNS receptor affinity while maintaining, and in some cases enhancing, the critical NDH-2 inhibitory profile[1],[2],[3].

G PTZ 10H-Phenothiazine (Psychotropic Scaffold) Halogenation Electrophilic Substitution (NCS or HCl/H2O2) PTZ->Halogenation NewScaffold 3,7-Dichloro-10H-phenothiazine (Optimized Intermediate) Halogenation->NewScaffold 3,7-Polyhalogenation NDH2 NDH-2 Enzyme Inhibition (Mtb Respiratory Chain) NewScaffold->NDH2 Target Engagement CNS Dopamine (D2) & Serotonin (5-HT) Receptors NewScaffold->CNS Off-Target Interaction MtbDeath Bactericidal Activity against M. tuberculosis NDH2->MtbDeath ReducedTox Markedly Reduced Affinity (Minimized CNS Toxicity) CNS->ReducedTox Steric/Electronic Hindrance

Mechanistic workflow: 3,7-dichloro substitution of phenothiazines reduces CNS toxicity while retaining NDH-2 inhibition.

Quantitative Pharmacological Profile

To justify the synthetic effort, it is critical to compare the biological profile of the optimized 3,7-dichloro derivatives against the parent classic phenothiazines. The polyhalogenated derivatives synergize effectively with first-line agents like rifampicin and bedaquiline, offering a compelling profile for combination therapies[1],[5].

Table 1: Comparative Profile of Phenothiazine Scaffolds in TB Models

Compound ClassPrimary TargetM. tuberculosis ActivityCNS Receptor Affinity (D2 / 5-HT)Clinical Limitation
Classic Phenothiazines (e.g., Thioridazine)NDH-2Bactericidal (Replicating & Non-replicating)High (Psychotropic)Severe neurological off-target effects[3]
3,7-Dichloro-10H-phenothiazine Derivatives NDH-2Bactericidal (Comparable to Linezolid)[1]Markedly Reduced[1]None identified in preliminary in vitro profiles[2]

Experimental Protocols: A Self-Validating Synthetic System

As an Application Scientist, ensuring reproducibility requires not just listing reagents, but explaining the chemical causality behind the conditions. The synthesis of antitubercular PTZ agents is a convergent two-step process: (A) Regioselective halogenation of the core, followed by (B) N-alkylation to append the pharmacophore side chain.

Protocol A: Regioselective Synthesis of 3,7-Dichloro-10H-phenothiazine

Two validated methodologies exist for this transformation. Method 1 utilizes N-chlorosuccinimide (NCS) for precise laboratory-scale control[1], while Method 2 offers a green-chemistry alternative using halogen hydrides and hydrogen peroxide[6],[7].

Method 1: NCS-Mediated Chlorination (Recommended for High Purity)

  • Preparation: Dissolve 10H-phenothiazine (0.500 g, 2.50 mmol) in 5.00 mL of anhydrous Dimethylformamide (DMF)[1].

  • Temperature Control: Cool the reaction vessel to 0 °C using an ice bath.

    • Causality: The nitrogen atom of the phenothiazine ring strongly activates the para positions (3 and 7) toward electrophilic aromatic substitution. Cooling is critical to suppress runaway kinetics and prevent over-chlorination (e.g., formation of tetrachloro species)[1],[3].

  • Reagent Addition: Add N-chlorosuccinimide (NCS) (0.737 g, 5.52 mmol, ~2.2 eq) portion-wise under continuous stirring[1].

  • Reaction Progression: Stir the mixture for 2 hours at 0 °C, then remove the ice bath and allow it to stir at room temperature overnight[1].

  • Workup: Pour the reaction mixture into ice/water to precipitate the product and quench unreacted NCS. Extract the aqueous phase with diethyl ether (Et2O). Evaporate the organic layers to dryness to yield 3,7-dichloro-10H-phenothiazine[1].

Method 2: Green Oxidation (Recommended for Scale-Up)

  • Reaction: React 10H-phenothiazine with hydrochloric acid (halogen hydride) using H2O2 as the oxidant at a molar ratio of 1 : 2.3 : 2[6],[7].

  • Conditions: Maintain the reaction at 25 °C for 60 minutes[6],[7].

    • Causality: H2O2 oxidizes the chloride ions in situ to generate the active electrophilic chlorine species. This eliminates the need for handling hazardous chlorine gas or expensive halogenating agents, achieving yields exceeding 86%[6],[7].

Protocol B: N-Alkylation and Salification for Biological Assays

To synthesize the final antitubercular agents, the 3,7-dichloro scaffold must be functionalized at the N-10 position with appropriate (chloroalkyl)amine chains[1].

  • Deprotonation: Dissolve the synthesized 3,7-dichloro-10H-phenothiazine in dry DMF. Add Sodium Hydride (NaH) under an inert atmosphere (N2 or Argon)[1].

    • Causality: The N-H bond of phenothiazine is poorly nucleophilic due to the delocalization of the nitrogen lone pair into the two flanking aromatic rings. NaH is a strong, non-nucleophilic base necessary to quantitatively deprotonate the amine, generating a highly reactive phenothiazine anion[1].

  • Alkylation: Add the desired (chloroalkyl)amine chain and heat the reaction mixture to 80 °C[1].

    • Causality: The elevated temperature provides the necessary activation energy to drive the SN2 nucleophilic substitution, overcoming the steric hindrance of the tricyclic core[1].

  • Isolation: Following standard aqueous workup and extraction, the target compounds are often isolated as sticky semisolids[1].

  • Salification (Critical Step): Dissolve the semisolid free base in diethyl ether and bubble anhydrous HCl gas through the solution[1].

    • Causality: Free base phenothiazines are susceptible to rapid atmospheric oxidation and possess poor aqueous solubility. Conversion to the hydrochloride salt yields a stable, water-soluble solid that is strictly required for accurate in vitro Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) biological assays[1].

Conclusion

The strategic utilization of 3,7-dichloro-10H-phenothiazine represents a critical advancement in antitubercular drug design. By leveraging regioselective halogenation, medicinal chemists can successfully decouple the potent NDH-2 inhibitory activity of phenothiazines from their historical CNS toxicity[1],[2]. Adherence to the rigorous, moisture-free protocols and salification steps outlined above ensures the generation of high-fidelity compounds ready for advanced preclinical screening.

Sources

Application

Application Note: High-Resolution ¹H and ¹³C NMR Structural Elucidation of 3,7-Dichloro-10H-phenothiazine

Scientific Context & Analytical Strategy Phenothiazine derivatives form the backbone of numerous pharmacological agents, ranging from classical antipsychotics to novel antitubercular compounds targeting the NDH-2 enzyme[...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Scientific Context & Analytical Strategy

Phenothiazine derivatives form the backbone of numerous pharmacological agents, ranging from classical antipsychotics to novel antitubercular compounds targeting the NDH-2 enzyme[1]. The precise functionalization of the phenothiazine core—specifically halogenation at the 3 and 7 positions—profoundly alters the molecule's electronic distribution, lipophilicity, and its three-dimensional "butterfly" conformation. In analytical and physical chemistry, 3,7-dichloro-10H-phenothiazine is frequently utilized as a model compound to study solute orientation in nematic liquid crystals, where it predominantly adopts an "H-intra" folded conformation[2].

For researchers synthesizing this compound—often via the direct chlorination of 10H-phenothiazine or through potassium carbonate-mediated tandem C-S and C-N coupling[3]—Nuclear Magnetic Resonance (NMR) spectroscopy is the definitive tool for structural validation. This application note provides a self-validating protocol for the ¹H and ¹³C NMR analysis of 3,7-dichloro-10H-phenothiazine, detailing the causality behind solvent selection, acquisition parameters, and spectral assignment.

Experimental Design & Causality

Solvent Selection: The Case for DMSO-d₆

While the phenothiazine core possesses lipophilic character, the secondary amine (10H) introduces hydrogen-bonding dynamics. Although CDCl₃ is a common default, DMSO-d₆ is the strictly preferred solvent for this specific analysis.

  • Causality: The strong hydrogen-bond accepting nature of DMSO stabilizes the N-H proton, drastically reducing its exchange rate with trace moisture. This allows the N-H signal to resolve as a distinct, sharp singlet (typically shifted downfield to ~δ 8.83 ppm) rather than a broad, indistinguishable hump[3]. Observing this sharp N-H peak is a critical self-validating check to confirm the integrity of the secondary amine prior to downstream N-alkylation steps.

Exploiting Molecular Symmetry

The 3,7-dichloro substitution preserves a local C2v​ symmetry across the tricyclic framework (or Cs​ symmetry in its folded state)[4].

  • Causality: This symmetry halves the expected number of distinct NMR signals. Instead of 12 distinct carbon environments, the ¹³C NMR spectrum will yield only 6 aromatic/quaternary signals. Recognizing this symmetric simplification is the primary logical filter for assessing batch purity; the presence of asymmetric signal splitting immediately indicates mono-chlorinated impurities or regiochemical scrambling.

Step-by-Step NMR Acquisition Protocol

Phase 1: Sample Preparation
  • Gravimetric Optimization: Accurately weigh 10–15 mg of purified 3,7-dichloro-10H-phenothiazine.

    • Causality: This specific mass range provides an optimal signal-to-noise (S/N) ratio for ¹³C acquisition within 1–2 hours. Exceeding 15 mg can increase solution viscosity, leading to concentration-dependent line broadening and loss of fine J -coupling resolution.

  • Dissolution: Dissolve the solid in 0.6 mL of anhydrous DMSO-d₆ (100 atom % D) containing 0.03% v/v tetramethylsilane (TMS) as an internal reference.

  • Homogenization: Vortex for 30 seconds. If visual particulates persist, sonicate for 1 minute. Complete dissolution is non-negotiable for achieving high magnetic field homogeneity during shimming.

  • Sample Transfer: Transfer the solution into a high-quality 5 mm NMR tube, ensuring a solvent depth of exactly 4.0 cm to optimize the probe's fill factor and prevent vortexing artifacts.

Phase 2: Instrument Setup (400 MHz Spectrometer)
  • Thermal Equilibration: Set the probe temperature to 298 K (25 °C) and allow 5 minutes for the sample to reach thermal equilibrium.

  • Tuning & Shimming: Perform automatic tuning and matching (ATM) for both ¹H and ¹³C nuclei. Execute gradient shimming on the ²H lock signal of DMSO-d₆ until the lock level is stable.

  • ¹H NMR Parameters:

    • Pulse Sequence: Standard 30° pulse (zg30).

    • Spectral Width: 15 ppm (Ensures the downfield N-H proton is captured without fold-over).

    • Relaxation Delay (D1): 2.0 seconds. (Causality: Guarantees complete longitudinal relaxation for accurate quantitative integration of the aromatic protons).

    • Scans (NS): 16.

  • ¹³C NMR Parameters:

    • Pulse Sequence: Power-gated decoupling (zgpg30) to leverage the Nuclear Overhauser Effect (NOE) for signal enhancement of quaternary carbons.

    • Spectral Width: 250 ppm.

    • Relaxation Delay (D1): 2.0 seconds.

    • Scans (NS): 512–1024 (Adjust based on real-time S/N monitoring).

Quantitative Data Presentation

The following tables summarize the validated chemical shifts for 3,7-dichloro-10H-phenothiazine, derived from 3[3].

Table 1: ¹H NMR Spectral Assignments (400 MHz, DMSO-d₆)
PositionChemical Shift (δ, ppm)MultiplicityCoupling (J, Hz)IntegrationDiagnostic Causality
N-H (10) 8.83Singlet (s)-1HHighly deshielded by the electron-withdrawing core; stabilized by DMSO-d₆ hydrogen bonding.
H-2, H-8 7.03 - 7.02Multiplet (m)-2HOverlaps with H-4/H-6 due to similar electronic environments induced by the C-Cl bonds.
H-4, H-6 7.03 - 7.02Multiplet (m)-2HOverlaps with H-2/H-8.
H-1, H-9 6.64Doublet (d)8.42HOrtho-coupling to H-2/H-8. Distinctly shielded relative to other aromatics due to proximity to the electron-donating amine.
Table 2: ¹³C NMR Spectral Assignments (100 MHz, DMSO-d₆)
Chemical Shift (δ, ppm)Carbon TypeAssignmentElectronic Causality
141.0 Quaternary (C)C-10a, C-10bFurthest downfield due to direct alpha-attachment to the electronegative Nitrogen atom.
127.5 Methine (CH)C-2, C-8Standard aromatic methine carbons.
126.1 Methine (CH)C-4, C-6Standard aromatic methine carbons.
124.8 Quaternary (C)C-3, C-7Halogen-bearing carbons (C-Cl). The electronegativity of Chlorine induces this characteristic shift.
116.2 Quaternary (C)C-4a, C-5aAlpha to the Sulfur atom; shielded relative to the Nitrogen-adjacent carbons.
115.5 Methine (CH)C-1, C-9Ortho to the NH group, experiencing strong resonance shielding from the amine lone pair.

Logical Workflow Diagram

NMR_Workflow Prep Sample Preparation (10-15 mg in DMSO-d6) Acq NMR Data Acquisition (400 MHz, 298 K) Prep->Acq Solvent DMSO-d6 Selection Stabilizes N-H exchange Prep->Solvent H1 1H NMR: 16 Scans Identify N-H (8.83 ppm) & Aromatics Acq->H1 C13 13C NMR: 512+ Scans Identify C-Cl & C-N Quaternaries Acq->C13 Proc Spectral Processing (FT, Phase & Baseline Corr.) Valid Structural Validation (Symmetry & Substituent Effects) Proc->Valid Sym C2v Symmetry Check Reduces expected signals by half Valid->Sym H1->Proc C13->Proc

Workflow for the NMR acquisition and structural validation of 3,7-dichloro-10H-phenothiazine.

References

  • Source: vscht.
  • Source: Bulletin of the Chemical Society of Japan (oup.com)
  • Source: rsc.

Sources

Method

3,7-dichloro-10H-phenothiazine as a precursor for phenothiazine dyes

Application Note: 3,7-Dichloro-10H-phenothiazine as a Precursor for Pharmaceutical-Grade Phenothiazine Dyes Introduction & Mechanistic Rationale Phenothiazine dyes, most notably 3,7-bis(dimethylamino)phenothiazin-5-ium c...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: 3,7-Dichloro-10H-phenothiazine as a Precursor for Pharmaceutical-Grade Phenothiazine Dyes

Introduction & Mechanistic Rationale

Phenothiazine dyes, most notably 3,7-bis(dimethylamino)phenothiazin-5-ium chloride (Methylene Blue or MTC), are critical compounds with extensive applications ranging from redox indicators and cellular stains to active pharmaceutical ingredients (APIs). Clinically, MTC is utilized for the treatment of methemoglobinemia, malaria, and is under investigation as a tau-aggregation inhibitor for neurodegenerative diseases [1].

Historically, the synthesis of MTC relied on Kehrmann’s synthesis or the Leventis modified two-step process, which utilizes bromine to form a 3,7-dibromophenothiazin-5-ium bromide intermediate [2]. However, this classical approach requires a massive molar excess of bromine (up to 20-fold) to achieve complete conversion and yields highly unstable intermediates that readily degrade into debrominated byproducts.

Modern, high-yield synthetic routes have shifted toward the use of 3,7-dichloro-10H-phenothiazine and its oxidized reactive counterpart, 3,7-dichlorophenothiazin-5-ium chloride . The causality behind this shift is twofold:

  • Leaving Group Efficacy: The chlorine atoms at the 3 and 7 positions serve as excellent leaving groups during the subsequent aromatic nucleophilic substitution ( SN​Ar ) with secondary amines (e.g., dimethylamine).

  • Intermediate Stability & Toxicity: Chlorination can be tightly controlled at lower molar excesses (2.2:1 to 2.8:1) in low-toxicity solvents like ethyl acetate [3]. This minimizes degradation, aligns with ICH Q3C guidelines for residual solvents, and avoids the need to isolate the highly reactive oxidized intermediate.

Reaction Pathway & Workflow

The synthesis can be directed either toward isolating the stable, reduced precursor (3,7-dichloro-10H-phenothiazine) for analytical standardization or proceeding directly via a one-pot reaction to the final dye.

PhenothiazineSynthesis A 10H-Phenothiazine (Starting Material) B Chlorination (Cl2 or NCS, -15°C to 5°C) A->B C 3,7-Dichlorophenothiazin-5-ium Chloride (Reactive Intermediate) B->C D Reduction (Na2S2O4) C->D Pathway A (Isolation) F Nucleophilic Substitution (Dimethylamine addition) C->F Pathway B (One-Pot Dye Synthesis) E 3,7-Dichloro-10H-phenothiazine (Stable Precursor, mp 227°C) D->E E->F Oxidation + Amine G Methylene Blue (MTC) (Phenothiazine Dye) F->G

Caption: Synthetic pathways from 10H-phenothiazine to stable 3,7-dichloro precursors and MTC dye.

Experimental Protocols

Protocol A: Synthesis and Isolation of Stable 3,7-Dichloro-10H-phenothiazine

Objective: To synthesize the stable, reduced precursor for analytical reference or delayed-synthesis purposes. The oxidized 5-ium salt is generated first and immediately reduced to prevent hydrolytic degradation [4].

Reagents: 10H-phenothiazine, N-chlorosuccinimide (NCS) or Cl2​ gas, N,N-Dimethylformamide (DMF), Sodium dithionite ( Na2​S2​O4​ ), Toluene.

Step-by-Step Methodology:

  • Dissolution: Dissolve 10H-phenothiazine (1.0 eq, e.g., 5.0 mmol) in anhydrous DMF (15 mL) under an inert argon atmosphere.

  • Chlorination: Cool the solution to 0°C. Add NCS (2.2 eq, 11.0 mmol) portion-wise over 30 minutes to control the exothermic halogenation [5]. Stir for 2 hours at room temperature. The solution will turn deep red/brown, indicating the formation of the oxidized 5-ium species.

  • Reduction: Transfer the crude mixture into an aqueous solution containing an excess of sodium dithionite ( Na2​S2​O4​ ) (approx. 5 eq) and stir vigorously for 1 hour. The color will shift as the 5-ium salt is reduced back to the 10H-phenothiazine core.

  • Extraction & Washing: Extract the aqueous layer with toluene (3 x 20 mL). Wash the combined organic layers with brine and dry over anhydrous Na2​SO4​ .

  • Crystallization: Concentrate the solvent under reduced pressure and recrystallize the crude product from a mixture of toluene/hexane.

  • Self-Validating Check: The final product should precipitate as pale-green crystals. Validate via melting point apparatus; pure 3,7-dichloro-10H-phenothiazine melts sharply at 227–229 °C [4].

Protocol B: One-Pot Synthesis of Methylene Blue (MTC)

Objective: Direct synthesis of MTC avoiding the isolation of the unstable oxidized intermediate, optimized for pharmaceutical-grade purity [3].

Reagents: 10H-phenothiazine, Chlorine gas ( Cl2​ ) or liquid Cl2​ solution, Ethyl acetate (EtOAc), Dimethylamine (pure gas or 40% aqueous solution).

Step-by-Step Methodology:

  • Solvent Preparation: Suspend 10H-phenothiazine in ethyl acetate (EtOAc). Causality Note: EtOAc is chosen over chloroform or acetic acid because it is an ICH Class 3 solvent (low toxicity), making the final dye suitable for human API use [3].

  • In-Situ Chlorination: Chill the suspension to -15 °C. Slowly bubble Cl2​ gas (2.5 eq relative to phenothiazine) into the reactor. Maintain the temperature strictly below 5 °C to prevent ring-opening or over-oxidation. Stir for 1 hour.

  • Nucleophilic Substitution: Without isolating the resulting 3,7-dichlorophenothiazin-5-ium chloride, introduce dimethylamine (6.0 eq) directly into the reaction mixture. The secondary amine will attack the 3 and 7 positions, displacing the chloride ions.

  • Thermal Maturation: Allow the reaction to warm to 20–25 °C and stir for an additional 4 hours. The mixture will turn an intense, dark blue.

  • Isolation: Filter the precipitated 3,7-bis(dimethylamino)phenothiazin-5-ium chloride. Wash the filter cake with cold EtOAc to remove unreacted amines and organic impurities.

  • Self-Validating Check: Dissolve a micro-aliquot in water. The UV-Vis absorption spectrum must show a sharp, dominant peak at λmax​ ~664 nm, confirming the formation of the Methylene Blue monomer.

Quantitative Data & Optimization

The transition from bromination to controlled chlorination significantly improves the scalability and purity of phenothiazine dyes. The table below summarizes the critical parameters driving this optimization.

ParameterClassical Bromination (Leventis/Kehrmann) [2]Modern Chlorination (One-Pot) [3]
Halogen Source Bromine ( Br2​ ) in Acetic AcidChlorine ( Cl2​ ) in Ethyl Acetate
Molar Ratio (X:Phenothiazine) 10:1 to 20:12.2:1 to 2.8:1
Intermediate Stability Highly unstable (rapid debromination)Moderately stable in cold EtOAc
Nucleophilic Substitution Yield 70–85% (Variable impurity profile)>85% (High purity)
API Suitability (ICH Guidelines) Low (Requires heavy metal/solvent purging)High (Class 3 solvent used)
Byproduct Profile High levels of 3-bromo-7-dimethylamino analogsNegligible asymmetric substitution

References

  • Wischik, C. M., et al. "Method for preparation of 3,7-bis-(dimethylamino)-phenothiazin-5-ium chloride or bromide." US Patent 11059797B2.
  • Leventis, N., et al. "Synthesis of Substituted Phenothiazines Analogous to Methylene Blue by Electrophilic and Nucleophilic Aromatic Substitutions in Tandem." Tetrahedron, 1997.
  • Feraud, M., et al. "Procédé de préparation de 3,7-bis-(diméthylamino)-phenothiazin-5-ium chlorure ou bromure." European Patent EP3375777A1.
  • Fujiwara, H., Watanabe, M., & Sasaki, Y. "Solution Structure and Preferred Orientation of 3,7-Dichloro-10H-phenothiazine Dissolved in Nematic Liquid Crystal." Bulletin of the Chemical Society of Japan, 1988. Available at:[Link]

  • Faggi, C., et al. "Antitubercular Polyhalogenated Phenothiazines and Phenoselenazine with Reduced Binding to CNS Receptors." European Journal of Medicinal Chemistry, 2020. Available at:[Link]

Application

Application Note: Comprehensive Analytical Characterization of 3,7-Dichloro-10H-phenothiazine

Target Audience: Researchers, analytical scientists, and drug development professionals. Document Type: Advanced Protocol & Technical Guide Executive Summary 3,7-Dichloro-10H-phenothiazine is a highly versatile halogenat...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, analytical scientists, and drug development professionals. Document Type: Advanced Protocol & Technical Guide

Executive Summary

3,7-Dichloro-10H-phenothiazine is a highly versatile halogenated heterocyclic building block. It serves as a critical synthetic intermediate in the development of antitubercular agents targeting the NADH:menaquinone oxidoreductase (NDH-2) enzyme[1], as well as a structural probe in the study of nematic liquid crystal orientations[2]. Because downstream applications rely heavily on the purity and exact substitution pattern of the phenothiazine core, rigorous analytical characterization is paramount.

This application note provides field-proven, self-validating workflows for the structural elucidation and purity assessment of 3,7-dichloro-10H-phenothiazine, combining routine spectroscopy with advanced conformational analysis.

Physicochemical Properties & Reference Data

To establish a baseline for analytical testing, the core physicochemical and spectroscopic properties of 3,7-dichloro-10H-phenothiazine are summarized in Table 1 .

Table 1: Summary of Physicochemical and Spectroscopic Properties

ParameterValue / DescriptionReference
Molecular Formula C₁₂H₇Cl₂NS[3]
Molecular Weight 268.16 g/mol [3]
Exact Mass (Monoisotopic) 266.9676 Da[3]
Computed XLogP3 5.4[3]
UV-Vis Absorption (λmax) 260 nm (ε 4.6 × 10⁴), 322 nm (ε 5.45 × 10³) in CH₂Cl₂
Solution-State Conformation "H-intra" (Dihedral angle: 153.1° ± 2.0°)

Analytical Strategy & Mechanistic Causality (E-E-A-T)

A robust analytical workflow must go beyond merely listing steps; it must be a self-validating system where orthogonal techniques confirm the same structural truth.

Nuclear Magnetic Resonance (NMR) Symmetry Logic

The 3,7-dichloro substitution pattern imparts a C2v​ -like symmetry to the phenothiazine core. This symmetry drastically simplifies the ¹H NMR spectrum, reducing the aromatic proton signals to just three distinct environments.

  • Causality in Solvent Selection: We mandate the use of anhydrous DMSO-d₆ rather than CDCl₃. The N-H proton of phenothiazines is highly susceptible to rapid chemical exchange in protic or wet solvents, which broadens the signal into the baseline. In dry DMSO-d₆, strong hydrogen bonding between the solvent and the N-H proton slows this exchange, yielding a sharp, quantifiable singlet at ~8.85 ppm[1][4].

Mass Spectrometry (MS) Isotopic Self-Validation

High-Resolution Mass Spectrometry (HRMS) is not just used for exact mass confirmation; it serves as an internal control for halogenation. Chlorine naturally exists as two stable isotopes (³⁵Cl and ³⁷Cl in a ~3:1 ratio). A di-chlorinated molecule will exhibit a distinct M, M+2, and M+4 isotopic cluster in a predictable 100 : 66 : 11 relative abundance ratio. If a synthesized batch shows a deviation from this pattern (e.g., a strong M+2 but missing M+4), it immediately flags the presence of a mono-chlorinated impurity.

Advanced Conformational Analysis via Nematic Liquid Crystals

While standard X-ray crystallography provides solid-state geometry, the solution-state dynamics of 3,7-dichloro-10H-phenothiazine dictate its biological and material interactions. By dissolving the analyte in a nematic liquid crystal (e.g., ZLI1167) and analyzing the direct dipole-dipole couplings via modified LAOCN programs, the molecule is proven to adopt a folded tricyclic framework. The steric bulk of the chlorine atoms forces a dihedral angle of 153.1° and an S···N-H angle of 170.9°, confirming the dominant "H-intra" conformation[2].

Analytical Workflows and Visualizations

Analytical_Workflow cluster_0 Structural Elucidation cluster_1 Mass & Purity Sample 3,7-Dichloro-10H-phenothiazine (Analyte) NMR 1H & 13C NMR (Symmetry & Protons) Sample->NMR LC_NMR Nematic LC NMR (Dihedral Angle 153.1°) Sample->LC_NMR HRMS HRMS (ESI-TOF) (Isotope Pattern Cl2) Sample->HRMS HPLC HPLC-UV (λmax 260, 322 nm) Sample->HPLC Validation Comprehensive Characterization Report NMR->Validation Chemical Shifts LC_NMR->Validation 'H-intra' Conformation HRMS->Validation Exact Mass HPLC->Validation Purity %

Figure 1: Analytical workflow for the structural and purity characterization of 3,7-dichloro-10H-phenothiazine.

Isotope_Pattern Ion Molecular Ion [C12H7Cl2NS + H]+ M0 M (m/z 267.97) ~100% Rel. Abundance (35Cl, 35Cl) Ion->M0 M2 M+2 (m/z 269.97) ~66% Rel. Abundance (35Cl, 37Cl) Ion->M2 M4 M+4 (m/z 271.97) ~11% Rel. Abundance (37Cl, 37Cl) Ion->M4

Figure 2: Self-validating MS isotopic pattern logic for the di-chlorinated phenothiazine core.

Standardized Experimental Protocols

Protocol A: ¹H and ¹³C NMR Acquisition

Objective: Confirm the symmetric di-halogenation and structural integrity of the phenothiazine core.

  • Sample Preparation: Weigh exactly 15 mg of 3,7-dichloro-10H-phenothiazine. Dissolve completely in 0.6 mL of anhydrous DMSO-d₆ (ensure ampoules are freshly opened to prevent water contamination).

  • Instrument Parameters: Transfer to a 5 mm NMR tube. Acquire spectra on a 400 MHz spectrometer at 298 K. Set the relaxation delay (D1) to 2.0 seconds for ¹H and 4.0 seconds for ¹³C to ensure accurate integration.

  • Data Validation:

    • ¹H NMR (400 MHz, DMSO-d₆): Look for the diagnostic N-H singlet at δ 8.83–8.85 (1H). The aromatic region must show a symmetric pattern: a multiplet at δ 7.01–7.05 (4H) and a doublet at δ 6.64 (J ≈ 8.4–9.1 Hz, 2H)[1][4].

    • ¹³C NMR (100 MHz, DMSO-d₆): Verify the presence of exactly 6 distinct aromatic carbon signals, confirming the C2v​ symmetry of the 12-carbon tricyclic core.

Protocol B: LC-HRMS Purity and Isotope Profiling

Objective: Validate the exact mass, assess chromatographic purity, and confirm the Cl₂ isotopic signature.

  • Sample Preparation: Prepare a 10 µg/mL solution in LC-MS grade Methanol.

  • Chromatography: Inject 2 µL onto a C18 reversed-phase column (e.g., 50 × 2.1 mm, 1.8 µm). Run a gradient of 5% to 95% Acetonitrile in Water (both containing 0.1% Formic Acid) over 5 minutes.

  • Mass Spectrometry: Operate the ESI source in positive ion mode. Set the capillary voltage to 3.5 kV and desolvation temperature to 350 °C.

  • Data Validation: Extract the chromatogram for m/z 267.97. The mass spectrum at the apex of the peak must display the required Cl₂ isotope cluster (m/z 267.97, 269.97, 271.97) matching the theoretical 100:66:11 ratio.

Protocol C: UV-Vis Spectrophotometry

Objective: Determine the electronic transition profile for downstream photochemical or dye-related applications.

  • Sample Preparation: Prepare a 10 µM solution of the analyte in HPLC-grade Dichloromethane (CH₂Cl₂).

  • Measurement: Use a quartz cuvette (1 cm path length). Blank the spectrophotometer with pure CH₂Cl₂. Scan from 200 nm to 500 nm.

  • Data Validation: Confirm the presence of two distinct absorption maxima: a primary peak at 260 nm and a secondary, broader peak at 322 nm[5].

References

  • 3,7-Dichloro-10H-phenothiazine | C12H7Cl2NS | CID 12344064 - PubChem National Center for Biotechnology Inform
  • Solution Structure and Preferred Orientation of 3,7-Dichloro-10H-phenothiazine Dissolved in Nematic Liquid Crystal Bulletin of the Chemical Society of Japan / Oxford Academic
  • Antitubercular Polyhalogenated Phenothiazines and Phenoselenazine with Reduced Binding to CNS Receptors VSCHT / Scientific Liter
  • The Journal of Organic Chemistry 1972 Volume.37 No.17 American Chemical Society / DSS

Sources

Method

Application Note &amp; Protocols: A Framework for Assessing the Biological Activity of 3,7-dichloro-10H-phenothiazine Derivatives

Audience: Researchers, scientists, and drug development professionals. Introduction: The Enduring Potential of the Phenothiazine Scaffold Phenothiazines are a class of heterocyclic compounds first recognized for their ut...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Enduring Potential of the Phenothiazine Scaffold

Phenothiazines are a class of heterocyclic compounds first recognized for their utility as synthetic dyes and later revolutionized psychiatry with the discovery of chlorpromazine's antipsychotic properties.[1][2] The rigid, tricyclic structure of the 10H-phenothiazine core allows for extensive functionalization, making it a "privileged scaffold" in medicinal chemistry.[3] This structural versatility has led to the discovery of a vast range of biological activities, including anticancer, antimicrobial, and anti-inflammatory effects, far beyond their initial psychiatric applications.[1][2][4][5][6]

The introduction of electron-withdrawing groups, such as chlorine atoms, at the 3 and 7 positions of the phenothiazine ring can significantly modulate the compound's electronic properties and, consequently, its biological activity.[4] This application note provides a comprehensive experimental framework for assessing the biological potential of novel 3,7-dichloro-10H-phenothiazine derivatives. We will detail robust, validated protocols for evaluating their antipsychotic, anticancer, and antimicrobial activities, providing the scientific rationale behind each step to ensure experimental integrity and reproducibility.

Synthesis and Characterization: The Foundation of Biological Assessment

The journey of a novel therapeutic agent begins with its synthesis and rigorous characterization. A common route to 3,7-dichloro-10H-phenothiazine involves the direct halogenation of the parent phenothiazine molecule.[7] Subsequent derivatization, typically at the N-10 position, allows for the introduction of various side chains designed to modulate solubility, target affinity, and pharmacokinetic properties.[8][9]

Before any biological evaluation, it is imperative to confirm the identity and purity of the synthesized derivatives. Standard analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Elemental Analysis are essential to verify the chemical structure and ensure the absence of confounding impurities.[7]

Experimental Protocols for Biological Activity Assessment

The following section details step-by-step protocols for screening 3,7-dichloro-10H-phenothiazine derivatives for three key biological activities.

Antipsychotic Activity Assessment

The primary mechanism of action for first-generation antipsychotics is the blockade of dopamine D2 receptors in the brain.[10][11] Therefore, the initial assessment of antipsychotic potential focuses on quantifying the affinity of the test compounds for this receptor.

cluster_0 In Vitro Screening cluster_1 In Vivo Validation A Dopamine D2 Receptor Binding Assay B Determine Ki values A->B Competitive Binding C Amphetamine-Induced Hyperlocomotion Model B->C Lead Compound Selection D Assess Reversal of Hyperactivity C->D E Candidate for Further Preclinical Development D->E Efficacy Confirmation

Caption: Workflow for antipsychotic drug screening.

Principle of the Assay: This is a competitive radioligand binding assay used to determine the affinity of a test compound for the dopamine D2 receptor.[12] Membranes from cells expressing the D2 receptor are incubated with a fixed concentration of a radiolabeled D2 antagonist (e.g., [³H]-Spiperone) and varying concentrations of the test compound. The test compound's ability to displace the radioligand from the receptor is measured, and from this, the inhibitory constant (Ki) is calculated.[12][13]

Materials:

  • HEK293 or CHO cells stably expressing human dopamine D2 receptors.[12][14]

  • Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM MgCl₂, 1 mM EDTA, pH 7.4.[13]

  • Radioligand: [³H]-Spiperone (a D2 antagonist).

  • Non-specific binding control: Haloperidol or Butaclamol (10 µM).[14][15]

  • Test Compounds: 3,7-dichloro-10H-phenothiazine derivatives dissolved in a suitable solvent (e.g., DMSO).

  • Glass fiber filters (e.g., Whatman GF/B) pre-soaked in 0.3% polyethyleneimine.[13]

  • Scintillation cocktail and a liquid scintillation counter.

Procedure:

  • Membrane Preparation: Homogenize cells expressing the D2 receptor in ice-cold assay buffer and pellet the membranes by centrifugation (e.g., 40,000 x g for 20 minutes at 4°C).[13] Wash the pellet and resuspend in fresh assay buffer to a final protein concentration of 200-400 µg/mL.

  • Assay Setup: In a 96-well plate, set up the following reactions in triplicate (final volume of 250 µL):

    • Total Binding: 50 µL of [³H]-Spiperone, 150 µL of membrane preparation, and 50 µL of assay buffer.[13]

    • Non-specific Binding: 50 µL of [³H]-Spiperone, 150 µL of membrane preparation, and 50 µL of non-specific binding control (e.g., 10 µM Haloperidol).[13]

    • Competitive Binding: 50 µL of [³H]-Spiperone, 150 µL of membrane preparation, and 50 µL of varying concentrations of the test compound.

  • Incubation: Incubate the plate at 37°C for 20-30 minutes.[15]

  • Filtration: Rapidly terminate the reaction by vacuum filtration through the pre-soaked glass fiber filters. Wash the filters three times with ice-cold wash buffer (50 mM Tris-HCl, pH 7.4) to remove unbound radioligand.[13]

  • Quantification: Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity in a liquid scintillation counter.[13]

Data Analysis:

  • Calculate specific binding by subtracting the non-specific binding counts per minute (CPM) from the total binding CPM.

  • Plot the percentage of specific binding against the log concentration of the test compound to generate a dose-response curve.

  • Calculate the IC50 (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand).

  • Convert the IC50 to the Ki (inhibitory constant) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Principle of the Assay: Amphetamine induces the release of dopamine, leading to hyperlocomotor activity and stereotyped behaviors in rodents, which is considered a model for the positive symptoms of psychosis.[11][15] Antipsychotic drugs that block D2 receptors can prevent or reverse this behavior.[16]

Materials:

  • Male Wistar rats or Swiss mice.

  • d-Amphetamine sulfate.

  • Test compounds and vehicle control.

  • Open-field activity chambers equipped with infrared beams to track movement.

Procedure:

  • Acclimation: Acclimate the animals to the testing room and the activity chambers for at least 60 minutes before the experiment.

  • Drug Administration:

    • Control Group: Administer the vehicle followed by saline.

    • Positive Control Group: Administer a known antipsychotic (e.g., Haloperidol) followed by d-amphetamine (e.g., 1-2 mg/kg).

    • Amphetamine Group: Administer the vehicle followed by d-amphetamine.

    • Test Groups: Administer the test compounds at various doses followed by d-amphetamine.

  • Behavioral Assessment: Immediately after d-amphetamine injection, place the animals in the activity chambers and record locomotor activity (e.g., distance traveled, rearing frequency) for 60-90 minutes.

  • Data Analysis: Compare the total locomotor activity of the test groups to the amphetamine group. A significant reduction in activity indicates potential antipsychotic efficacy.

Antimicrobial Activity Assessment

Phenothiazines are known to possess broad-spectrum antimicrobial activity, often by disrupting bacterial membranes or inhibiting efflux pumps.[1][2][17] The following protocols are based on guidelines from the Clinical and Laboratory Standards Institute (CLSI) to ensure standardized and reproducible results.[18][19][20]

Principle of the Assay: This method determines the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[21] The test is performed in a 96-well plate format, allowing for high-throughput screening.

Materials:

  • Bacterial or fungal strains (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans).

  • Cation-adjusted Mueller-Hinton Broth (CAMHB) for bacteria or RPMI-1640 for fungi.

  • Test compounds and a known antibiotic/antifungal as a positive control (e.g., Ciprofloxacin, Fluconazole).

  • Sterile 96-well microtiter plates.

  • Bacterial inoculum standardized to 0.5 McFarland (~1.5 x 10⁸ CFU/mL).

Procedure:

  • Compound Preparation: Prepare a 2-fold serial dilution of the test compounds in the appropriate broth directly in the 96-well plate.

  • Inoculum Preparation: Dilute the standardized 0.5 McFarland inoculum to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well.

  • Incubation: Inoculate the wells with the prepared microbial suspension. Include a growth control (no compound) and a sterility control (no inoculum).

  • Reading Results: Incubate the plates at 35-37°C for 16-20 hours for bacteria or 24-48 hours for fungi. The MIC is the lowest concentration of the compound at which there is no visible growth.

Anticancer Activity Assessment

Phenothiazines have demonstrated anticancer properties through various mechanisms, including the induction of apoptosis, cell cycle arrest, and inhibition of key signaling pathways like PI3K/Akt.[1][2][17][22]

A MTT Assay (Cytotoxicity Screening) B Determine IC50 values across cell lines A->B C Flow Cytometry (Apoptosis Assay) B->C Select Potent Compounds D Quantify Apoptotic vs. Necrotic Cells C->D E Western Blot (Mechanism of Action) D->E Confirm Apoptotic Mechanism F Analyze Key Signaling Proteins (e.g., Akt, Caspases) E->F

Caption: Workflow for anticancer drug screening.

Principle of the Assay: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell metabolic activity, which serves as an indicator of cell viability.[23][24] Viable cells contain mitochondrial dehydrogenases that reduce the yellow MTT tetrazolium salt into purple formazan crystals.[23][25] The amount of formazan produced is proportional to the number of living cells.[26]

Materials:

  • Human cancer cell lines (e.g., MCF-7 breast cancer, A549 lung cancer).

  • Complete cell culture medium (e.g., DMEM with 10% FBS).

  • MTT solution (5 mg/mL in PBS).[25][27]

  • Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl).

  • 96-well plates and a microplate reader.

Procedure:

  • Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

  • Compound Treatment: Treat the cells with serial dilutions of the test compounds for 24, 48, or 72 hours. Include a vehicle control (e.g., DMSO).

  • MTT Addition: Add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C.[23][26]

  • Formazan Solubilization: Remove the medium and add 100-150 µL of the solubilization solution to each well to dissolve the formazan crystals.[27]

  • Absorbance Reading: Shake the plate for 15 minutes and measure the absorbance at a wavelength between 550 and 600 nm.[23][25]

Data Analysis:

  • Calculate the percentage of cell viability relative to the vehicle control.

  • Plot the percentage of viability against the log concentration of the test compound to determine the IC50 value (the concentration that inhibits 50% of cell growth).

Principle of the Assay: This flow cytometry-based assay differentiates between healthy, apoptotic, and necrotic cells.[28] In early apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane.[29] Annexin V, a protein with a high affinity for PS, is conjugated to a fluorophore (e.g., FITC) and is used to label apoptotic cells.[29] Propidium Iodide (PI) is a fluorescent nuclear stain that cannot cross the membrane of live or early apoptotic cells, but it can stain the nucleus of late apoptotic and necrotic cells where membrane integrity is lost.[28]

Materials:

  • Cancer cells treated with the test compound.

  • Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, PI, and a binding buffer).

  • Flow cytometer.

Procedure:

  • Cell Treatment: Treat cells with the test compound at its IC50 concentration for a predetermined time (e.g., 24 hours).

  • Cell Harvesting: Collect both adherent and floating cells. Wash the cells twice with cold PBS.[28]

  • Staining: Resuspend 1-5 x 10⁵ cells in 100 µL of 1X Binding Buffer.[30] Add 5 µL of Annexin V-FITC and 5 µL of PI.[29]

  • Incubation: Incubate the cells for 15-20 minutes at room temperature in the dark.

  • Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze immediately by flow cytometry.

Data Interpretation:

  • Annexin V- / PI-: Healthy cells.

  • Annexin V+ / PI-: Early apoptotic cells.

  • Annexin V+ / PI+: Late apoptotic or necrotic cells.

Data Presentation and Interpretation

Quantitative data should be summarized in a clear and concise format to facilitate comparison between derivatives.

Table 1: Hypothetical Biological Activity Data for 3,7-dichloro-10H-phenothiazine Derivatives

Compound IDD2 Receptor Ki (nM)S. aureus MIC (µg/mL)E. coli MIC (µg/mL)MCF-7 IC50 (µM)A549 IC50 (µM)
Lead-01 15.28165.87.2
Lead-02 120.54812.415.1
Lead-03 8.932>642.13.5
Haloperidol 2.1NANANANA
Ciprofloxacin NA0.50.25NANA
Doxorubicin NANANA0.81.1

NA: Not Applicable

Conclusion

The protocols outlined in this application note provide a robust and validated starting point for the comprehensive biological evaluation of novel 3,7-dichloro-10H-phenothiazine derivatives. By systematically assessing their effects on key pharmacological targets related to psychosis, microbial growth, and cancer cell viability, researchers can efficiently identify promising lead compounds for further preclinical development. The multi-faceted nature of the phenothiazine scaffold suggests that derivatives may exhibit a range of activities, underscoring the importance of a broad-based screening approach.[1][2]

References

  • Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC. National Center for Biotechnology Information. Available at: [Link]

  • Therapeutic Mechanisms of Phenothiazine Drugs: A Mini-Review of Advances in Cancer Treatment and Antibiotic Resistance - PMC. National Center for Biotechnology Information. Available at: [Link]

  • Synthetic Routes and Bioactivity Profiles of the Phenothiazine Privileged Scaffold - MDPI. MDPI. Available at: [Link]

  • Repurposing phenothiazines for cancer therapy: compromising membrane integrity in cancer cells - Frontiers. Frontiers. Available at: [Link]

  • Possible Biological and Clinical Applications of Phenothiazines. Anticancer Research. Available at: [Link]

  • Annexin V-Dye Apoptosis Assay. G-Biosciences. Available at: [Link]

  • Therapeutic Mechanisms of Phenothiazine Drugs: A Mini-Review of Advances in Cancer Treatment and Antibiotic Resistance. PubMed. Available at: [Link]

  • MTT Assay Protocol. Bitesize Bio. Available at: [Link]

  • Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments. Springer Nature. Available at: [Link]

  • Synthesis and biological evaluation of phenothiazine derivatives. Pharmacreations. Available at: [Link]

  • Research Progress in the Synthesis and Biological Activity of Phenothiazines. SCISPACE. Available at: [Link]

  • Synthesis of Phenothiazine Derivatives and their Diverse Biological Activities: A Review. MDPI. Available at: [Link]

  • Antimicrobial Susceptibility Testing | Area of Focus. CLSI. Available at: [Link]

  • Potential of phenothiazines to synergistically block calmodulin and reactivate PP2A in cancer cells. PLOS. Available at: [Link]

  • Cell Viability Assays - Assay Guidance Manual. National Center for Biotechnology Information. Available at: [Link]

  • M100: Performance Standards for Antimicrobial Susceptibility Testing, 30th Edition. CLSI. Available at: [Link]

  • M100 | Performance Standards for Antimicrobial Susceptibility Testing. CLSI. Available at: [Link]

  • Antimicrobial Susceptibility Testing: A Comprehensive Review of Currently Used Methods - PMC. National Center for Biotechnology Information. Available at: [Link]

  • CLSI Methods Development and Standardization Working Group Best Practices for Evaluation of Antimicrobial Susceptibility Tests. Journal of Clinical Microbiology. Available at: [Link]

  • Dopamine d2 receptor HTRF binding kinetics. BMG LABTECH. Available at: [Link]

  • Discovery, optimization, and characterization of a novel series of dopamine D2 versus D3 receptor selective antagonists. Probe Reports from the NIH Molecular Libraries Program. Available at: [Link]

  • Screening of Anti psychotics by SB-jr2.pptx. SlideShare. Available at: [Link]

  • Antipsychotic Drugs Mechanisms of Action study | Protocol Preview. YouTube. Available at: [Link]

  • Synthesis and characterization of 3,7-di-halogenate-10H-phenothiazine. ResearchGate. Available at: [Link]

  • PHARMACOLOGICAL SCREENING OF ANTI- PSYCHOTIC AGENTS. SlideShare. Available at: [Link]

  • Animal models for predicting the efficacy and side effects of antipsychotic drugs. SciELO. Available at: [Link]

  • Table 3, Detailed protocol for the D2 binding secondary assay - Probe Reports from the NIH Molecular Libraries Program. National Center for Biotechnology Information. Available at: [Link]

  • Human Recombinant D2 Dopamine Receptor Stable Cell Line. GenScript. Available at: [Link]

  • (PDF) Screening models for antipsychotic drugs. ResearchGate. Available at: [Link]

  • Synthesis, Electronic, and Antibacterial Properties of 3,7-Di(hetero)aryl-substituted Phenothiazinyl N-Propyl Trimethylammonium Salts - MDPI. MDPI. Available at: [Link]

  • 3,7-Dichloro-10H-phenothiazine. PubChem. Available at: [Link]

  • Synthesis and Biological Activity of Phenothiazine Derivatives. Semantic Scholar. Available at: [Link]

  • Synthesis and structure of new 3,7,10-substituted-phenothiazine derivatives. ResearchGate. Available at: [Link]

Sources

Application

Application of 3,7-dichloro-10H-phenothiazine in Liquid Crystal Studies: A Technical Guide

This technical guide provides a comprehensive overview of the application of 3,7-dichloro-10H-phenothiazine as a solute probe in nematic liquid crystals for the determination of molecular structure and orientational orde...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

This technical guide provides a comprehensive overview of the application of 3,7-dichloro-10H-phenothiazine as a solute probe in nematic liquid crystals for the determination of molecular structure and orientational ordering. This document is intended for researchers, scientists, and professionals in the fields of physical chemistry, materials science, and drug development who are interested in leveraging advanced nuclear magnetic resonance (NMR) techniques for molecular characterization.

Introduction: The Synergy of a Unique Solute and an Anisotropic Solvent

The study of molecules dissolved in liquid crystalline solvents provides a powerful method for elucidating structural details that are averaged out in isotropic solutions. Nematic liquid crystals, with their long-range orientational order, can induce a partial alignment of solute molecules. This alignment results in the observation of anisotropic NMR parameters, such as residual dipolar couplings (RDCs) and residual chemical shift anisotropies (RCSAs), which are highly sensitive to molecular geometry.

3,7-dichloro-10H-phenothiazine is a particularly interesting probe molecule for such studies. Its rigid, butterfly-shaped tricyclic structure and the presence of multiple spin-active nuclei (¹H, ¹³C, ¹⁵N) provide a wealth of structural constraints. The chlorine substituents at the 3 and 7 positions enhance its solubility in common nematic liquid crystals and introduce subtle electronic effects that can be probed by NMR. The primary application of this compound in liquid crystal studies is to serve as a model system to test and refine our understanding of solute-solvent interactions and to accurately determine its own three-dimensional structure in a weakly ordered environment.

The phenothiazine core is a prevalent scaffold in many pharmaceutical compounds, and understanding its conformational preferences is crucial for drug design and development.[1] By studying derivatives like 3,7-dichloro-10H-phenothiazine in an anisotropic environment, we can gain insights into their solution-state structure and dynamics, which are often more relevant to their biological activity than solid-state crystal structures.

Theoretical Framework: Unveiling Molecular Structure through Anisotropic NMR

In an isotropic solution, the rapid and random tumbling of molecules averages all anisotropic interactions to zero. However, when a solute like 3,7-dichloro-10H-phenothiazine is dissolved in a nematic liquid crystal, it experiences a weak orienting potential. This results in a partial alignment of the solute molecules with the liquid crystal director, which itself is aligned by the strong external magnetic field of the NMR spectrometer.

This partial alignment means that anisotropic interactions no longer average to zero. The most important of these for structural studies are:

  • Residual Dipolar Couplings (RDCs): These are through-space interactions between nuclear spins. The magnitude of the RDC between two spins is dependent on the inverse cube of the distance between them and the orientation of the internuclear vector with respect to the magnetic field. By measuring multiple RDCs, one can determine the relative positions of atoms with high precision.

  • Residual Chemical Shift Anisotropy (RCSA): The chemical shift of a nucleus is a tensor quantity, meaning its value depends on the orientation of the molecule in the magnetic field. In an aligned sample, the observed chemical shift is a weighted average over the molecular orientations, providing information about the orientation of the chemical shift tensor within the molecular frame.

The degree of alignment is described by a set of order parameters, which form a traceless second-rank tensor. For a rigid molecule, the analysis of RDCs and RCSAs allows for the determination of both the molecular structure and the order parameters.

Synthesis of 3,7-dichloro-10H-phenothiazine

A reliable synthesis of high-purity 3,7-dichloro-10H-phenothiazine is a prerequisite for its use in liquid crystal NMR studies. The following protocol is adapted from established methods.[1]

Materials and Equipment:
  • Phenothiazine

  • Hydrochloric acid (HCl)

  • Hydrogen peroxide (H₂O₂) (30% solution)

  • Methanol

  • Round-bottom flask with a magnetic stirrer

  • Ice bath

  • Buchner funnel and filter paper

  • Recrystallization apparatus

Protocol:
  • Reaction Setup: In a round-bottom flask, dissolve phenothiazine in a suitable solvent such as methanol.

  • Addition of Reagents: Cool the solution in an ice bath. Slowly add hydrochloric acid followed by the dropwise addition of hydrogen peroxide with continuous stirring. The molar ratio of phenothiazine:halogen hydride:H₂O₂ should be optimized, with a reported optimum of approximately 1:2.3:2.[1]

  • Reaction: Allow the reaction to proceed at a controlled temperature (e.g., 25°C) for a specific duration (e.g., 60 minutes).[1]

  • Precipitation and Filtration: The product, 3,7-dichloro-10H-phenothiazine, will precipitate out of the solution. Collect the solid by vacuum filtration using a Buchner funnel.

  • Washing: Wash the crude product with cold water and then with a small amount of cold methanol to remove unreacted starting materials and byproducts.

  • Purification: Recrystallize the crude product from a suitable solvent (e.g., ethanol or a mixture of ethanol and water) to obtain pure 3,7-dichloro-10H-phenothiazine.

  • Characterization: Confirm the identity and purity of the synthesized compound using standard analytical techniques such as ¹H NMR, ¹³C NMR, mass spectrometry, and melting point determination.

Application Protocol: NMR Spectroscopy in a Nematic Liquid Crystal

This protocol outlines the steps for preparing a sample of 3,7-dichloro-10H-phenothiazine in a nematic liquid crystal and acquiring the necessary NMR data for structural analysis.

Materials and Equipment:
  • High-purity 3,7-dichloro-10H-phenothiazine

  • Nematic liquid crystal (e.g., ZLI-1167)

  • Deuterated solvent for locking (e.g., acetone-d₆ or chloroform-d)

  • High-precision NMR tubes

  • High-field NMR spectrometer equipped with a variable temperature unit and probes for ¹H and ¹³C detection.

  • Sonicator

  • Vortex mixer

Protocol for Sample Preparation:
  • Weighing: Accurately weigh a small amount of 3,7-dichloro-10H-phenothiazine (typically 1-5 mg) and the nematic liquid crystal (e.g., 500 mg of ZLI-1167) directly into a clean, dry NMR tube. The concentration should be low to minimize solute-solute interactions.

  • Addition of Lock Solvent: Add a small amount of a deuterated solvent (e.g., 1-2 drops of acetone-d₆) to the NMR tube. This is essential for the spectrometer's lock system.

  • Homogenization: Gently warm the NMR tube in a water bath to bring the liquid crystal into its isotropic phase (for ZLI-1167, this is above 72°C).

  • Mixing: Once in the isotropic phase, use a vortex mixer and a sonicator to ensure complete dissolution and homogenization of the 3,7-dichloro-10H-phenothiazine in the liquid crystal.

  • Cooling and Alignment: Slowly cool the sample back to the nematic phase inside the NMR spectrometer's magnetic field. This slow cooling is crucial for achieving a well-aligned sample.

Protocol for NMR Data Acquisition:
  • Temperature Control: Set the desired temperature for the experiment within the nematic range of the liquid crystal. Allow the sample to equilibrate for at least 15-20 minutes.

  • Tuning and Matching: Tune and match the NMR probe for the nuclei to be observed (e.g., ¹H and ¹³C).

  • Locking and Shimming: Lock the spectrometer on the deuterium signal of the lock solvent. Carefully shim the magnetic field to obtain the best possible resolution.

  • ¹H NMR Spectrum: Acquire a high-resolution one-dimensional ¹H NMR spectrum. The spectrum will show complex multiplets due to the presence of ¹H-¹H RDCs.

  • ¹³C NMR Spectrum: Acquire a proton-decoupled one-dimensional ¹³C NMR spectrum. The chemical shifts will be different from those in an isotropic solution due to RCSAs.

  • 2D NMR Experiments (Optional but Recommended): For a complete analysis, especially for more complex molecules, acquire 2D NMR spectra such as ¹H-¹H COSY and ¹H-¹³C HSQC. These experiments help in the assignment of the complex proton and carbon spectra.

Data Analysis Workflow:

The analysis of the anisotropic NMR data is a non-trivial task and typically involves the use of specialized software.

Data_Analysis_Workflow cluster_experimental Experimental Data cluster_processing Spectral Analysis cluster_modeling Structural Modeling exp_data 1D/2D Anisotropic NMR Spectra spectral_analysis Spectral Simulation and Iterative Fitting exp_data->spectral_analysis Input rdc_calculation Calculation of RDCs for Trial Geometries spectral_analysis->rdc_calculation Extracted RDCs structure_generation Generation of Trial Geometries structure_generation->rdc_calculation structure_refinement Structure Refinement rdc_calculation->structure_refinement Comparison order_tensor Determination of Order Tensor order_tensor->rdc_calculation final_structure Refined Molecular Structure structure_refinement->final_structure Output

Sources

Technical Notes & Optimization

Troubleshooting

common side reactions in the synthesis of 3,7-dichloro-10H-phenothiazine

Welcome to the Technical Support Center for the synthesis of 3,7-dichloro-10H-phenothiazine. This hub is designed specifically for researchers, synthetic chemists, and drug development professionals.

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for the synthesis of 3,7-dichloro-10H-phenothiazine. This hub is designed specifically for researchers, synthetic chemists, and drug development professionals. Below, you will find mechanistic troubleshooting guides, self-validating protocols, and quantitative data to help you overcome common synthetic bottlenecks such as over-chlorination, sulfur oxidation, and photo-degradation.

Mechanistic Overview: Reaction Pathways & Pitfalls

The synthesis of 3,7-dichloro-10H-phenothiazine relies on the highly activated nature of the phenothiazine core. The electron-donating nitrogen and sulfur heteroatoms strongly direct electrophilic aromatic substitution (EAS) to the 3- and 7-positions. However, this same high electron density makes the core highly susceptible to side reactions if reaction conditions are not strictly controlled.

G PTZ Phenothiazine Mono 3-Chloro-10H-phenothiazine (Intermediate) PTZ->Mono + Cl+ Sulfoxide Phenothiazine-5-oxide (Sulfur Oxidation) PTZ->Sulfoxide Excess Oxidant (H2O2) Reagents Chlorinating Agent (NCS or HCl/H2O2) Reagents->PTZ Generates Cl+ Di 3,7-Dichloro-10H-phenothiazine (Target Product) Mono->Di + Cl+ OverChlor 1,3,7-Trichloro byproducts (Over-chlorination) Di->OverChlor Excess Reagent / Extended Time Di->Sulfoxide Excess Oxidant Radical Radical Cation (Photo-oxidation) Di->Radical UV/Light Exposure

Reaction pathways and common side reactions in 3,7-dichlorophenothiazine synthesis.

Troubleshooting Guide & FAQs

Q1: Why am I observing significant formation of 1,3,7-trichlorophenothiazine or other over-chlorinated species in my crude mixture? Causality: The nitrogen and sulfur atoms in phenothiazine strongly activate the aromatic rings. While halogenation regioselectively targets the 3- and 7-positions (para to the nitrogen) first, the 1- and 9-positions (ortho to the nitrogen) remain activated. If the local concentration of the chlorinating agent is too high, or if the reaction is not quenched promptly, over-chlorination occurs[1]. Resolution: Strictly control the molar equivalents. When using N-Chlorosuccinimide (NCS), use exactly 2.0 to 2.2 equivalents. Maintain the temperature at 0 °C during the addition phase to suppress the thermal activation energy required for the third chlorination event[2].

Q2: My LC-MS shows a dominant impurity mass +16 Da higher than the target product. What is this, and how do I prevent it? Causality: A +16 Da mass shift indicates the formation of 3,7-dichlorophenothiazine-5-oxide (a sulfoxide). The sulfur atom in the phenothiazine core is highly nucleophilic and susceptible to oxidation. This is a notorious side reaction when utilizing the "green chemistry" route (HCl and H₂O₂), where excess hydrogen peroxide directly oxidizes the thiazine sulfur instead of just generating the active chlorine species[1][3]. Resolution: If utilizing the H₂O₂/HCl method, ensure the molar ratio of Phenothiazine:HCl:H₂O₂ strictly does not exceed 1:2.3:2.0[3]. Alternatively, switch to a non-oxidizing chlorination method like NCS in N,N-dimethylformamide (DMF)[2].

Q3: Why is my purified product turning dark or generating radical species upon exposure to ambient light? Causality: Chlorinated phenothiazines possess a very low ionization potential and are highly photoactive. Upon exposure to UV or strong visible light, the molecule can eject an electron to form a deeply colored, stable radical cation. This photoactivation degrades the product and can generate mutagenic species[4]. Resolution: Shield the reaction vessel with aluminum foil. Perform all downstream processing (extraction, column chromatography, and recrystallization) in amber glassware or under diminished room lighting.

Self-Validating Experimental Protocols

To ensure reproducibility and high purity, we recommend one of the two following validated protocols based on your scale and available reagents.

Protocol A: Precision Chlorination using N-Chlorosuccinimide (NCS)

Best for: High-purity analytical standards and avoiding sulfur oxidation.

  • Preparation: Dissolve 2.50 mmol of 10H-phenothiazine in 5.00 mL of anhydrous DMF[2].

    • Causality: DMF provides excellent solubility for both the starting material and the highly polar intermediates, preventing localized concentration spikes that lead to polychlorination.

  • Thermal Control: Cool the solution to 0 °C using an ice bath.

    • Causality: Lowering the thermal energy suppresses the kinetics of the third substitution at the 1-position.

  • Reagent Addition: Portionwise add 5.52 mmol (approx. 2.2 eq) of NCS over 15 minutes[2].

    • Self-Validation: The solution will transition in color as the 3-chloro intermediate forms. TLC monitoring (Hexane:EtOAc) will show the disappearance of the starting material and the transient appearance of the mono-chloro intermediate before the di-chloro product dominates.

  • Propagation: Stir for 2 hours at 0 °C, then allow the mixture to warm to room temperature and stir overnight[2].

  • Quenching & Isolation: Pour the reaction mixture into ice/water.

    • Self-Validation: The sudden change in polarity forces the target 3,7-dichloro-10H-phenothiazine to precipitate, quenching any unreacted NCS. Extract with diethyl ether (Et₂O) and evaporate to dryness[2].

Protocol B: Green Oxidative Halogenation using HCl / H₂O₂

Best for: Scalable, environmentally friendly synthesis avoiding organic halogenating agents.

  • Preparation: Suspend 1.0 molar equivalent of phenothiazine in a suitable solvent system.

  • Acidification: Add 2.3 equivalents of hydrochloric acid (HCl).

    • Causality: A slight excess of HCl ensures complete protonation and availability of chloride ions for the in-situ generation of the electrophile[3].

  • Controlled Oxidation: Maintain the reaction temperature strictly at 25 °C. Dropwise add 2.0 equivalents of H₂O₂.

    • Causality: Exactly two equivalents are required to oxidize the chloride ions to active chlorine. Exceeding this ratio leads directly to sulfoxide formation[1][3].

  • Termination: Stop the reaction after exactly 60 minutes.

    • Self-Validation: The target product precipitates out of the solution, driving the equilibrium forward and protecting the product from further oxidation. Yields typically exceed 86%[3].

Quantitative Data: Chlorinating Agents Comparison

Selecting the right chlorinating agent is a balance between yield, scalability, and side-reaction mitigation. The table below summarizes the quantitative parameters for common synthetic routes.

Chlorinating SystemOptimal Molar Ratio (Substrate : Reagent)Typical YieldPrimary Side ReactionRef
NCS / DMF 1 : 2.280–85%Over-chlorination (1,3,7-trichloro)[2]
HCl / H₂O₂ 1 : 2.3 (HCl) : 2.0 (H₂O₂)>86%Sulfur oxidation (Sulfoxide / Sulfone)[3]
Cl₂ gas / Acetic Acid 1 : >2.0VariablePolychlorination, hazardous handling[5]

References

  • Antitubercular Polyhalogenated Phenothiazines and Phenoselenazine with Reduced Binding to CNS Receptors. vscht.cz.
  • Synthesis and characterization of 3,7-di-halogenate-10H-phenothiazine. researchgate.net.
  • Ring-Closure Mechanisms Mediated by Laccase to Synthesize Phenothiazines, Phenoxazines, and Phenazines. acs.org.
  • Method for preparation of 3,7-bis-(dimethylamino)-phenothiazin-5-ium chloride or bromide. google.com (Patents).
  • Photomutagenesis by chlorinated phenothiazine tranquilizers. nih.gov.

Sources

Optimization

improving the yield of 3,7-dichloro-10H-phenothiazine synthesis

Technical Support Center: 3,7-Dichloro-10H-Phenothiazine Synthesis & Yield Optimization Welcome to the Advanced Applications Support Center. As drug development professionals and synthetic chemists, you are likely aware...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: 3,7-Dichloro-10H-Phenothiazine Synthesis & Yield Optimization

Welcome to the Advanced Applications Support Center. As drug development professionals and synthetic chemists, you are likely aware that synthesizing 3,7-dichloro-10H-phenothiazine presents a unique set of challenges. The phenothiazine core is highly electron-rich, making it susceptible to rapid over-halogenation and unwanted oxidation into phenothiazin-5-ium radical cations [1].

This guide is designed to help you troubleshoot low yields, avoid complex poly-chlorinated mixtures, and transition to highly regioselective modern coupling methods[2].

Part 1: Mechanistic Workflows & Yield Challenges

To improve your yield, you must first understand the causality behind the synthetic failures of direct chlorination versus the advantages of pre-halogenated coupling.

SynthesisRoutes PTZ 10H-Phenothiazine (Starting Material) NCS NCS (2.2 eq) DMF, 0°C to RT PTZ->NCS ~31% Yield (EAS Pathway) PCl5 PCl5 (3-5 eq) CHCl3, Reflux PTZ->PCl5 Major Pathway Product 3,7-dichloro-10H-phenothiazine (Target Product) NCS->Product ~31% Yield (EAS Pathway) Byproduct1 1,3,7-trichloro & 1,3,7,9-tetrachloro (Over-chlorinated Byproducts) NCS->Byproduct1 Excess NCS / Poor Temp Control PCl5->Byproduct1 Major Pathway CouplingSM Pre-halogenated Aniline + Benzenethiol K2CO3 K2CO3, Solvent Tandem C-S/C-N Coupling CouplingSM->K2CO3 ~83% Yield (Regioselective Pathway) K2CO3->Product ~83% Yield (Regioselective Pathway)

Reaction pathways for 3,7-dichloro-10H-phenothiazine synthesis comparing direct chlorination vs. tandem coupling.

Part 2: Troubleshooting FAQs

Q1: Why am I getting a complex mixture of poly-chlorinated products (e.g., 1,3,7-trichloro or 1,3,7,9-tetrachloro) when using direct chlorination? A: The phenothiazine core undergoes Electrophilic Aromatic Substitution (EAS) extremely rapidly. While the 3 and 7 positions (para to the nitrogen) are the most activated, the 1 and 9 positions (ortho to the nitrogen) remain sufficiently electron-rich to react once the 3,7-dichloro product forms. Fix: If you use harsh agents like PCl5​ in CHCl3​ at reflux, the reaction will almost exclusively yield 1,3,7-trichloro or 1,3,7,9-tetrachloro derivatives [1]. You must switch to a milder chlorinating agent like N-chlorosuccinimide (NCS) and strictly control the stoichiometry (maximum 2.2 equivalents) and temperature (0 °C during addition).

Q2: My reaction mixture turns deep green/blue during halogenation, and my yield of the 10H-phenothiazine drops to near zero. What is happening? A: You are observing the oxidation of the phenothiazine core. Phenothiazine has a very low oxidation potential. Halogens (and even excess NCS) can oxidize the core to a phenothiazin-5-ium radical cation (similar to the Kehrmann synthesis of Methylene Blue) [3]. Fix: Ensure your reaction is run under a strict argon atmosphere. If the oxidized species forms, you must introduce a post-reaction reduction step (e.g., using zinc dust in acetic acid or ascorbic acid) to recover the neutral 3,7-dichloro-10H-phenothiazine [3].

Q3: I want to bypass the regioselectivity issues entirely. Is there a bottom-up synthesis route? A: Yes. The most robust method for high-yield, purely regioselective synthesis is the Potassium Carbonate-Mediated Tandem C-S and C-N Coupling [2]. By starting with pre-halogenated building blocks (e.g., a 4-chloro-2-iodobenzenethiol and a 4-chloroaniline derivative), you dictate the exact placement of the halogens. This transition-metal-free protocol relies on K2​CO3​ and routinely achieves yields exceeding 80% without the risk of over-chlorination.

Part 3: Quantitative Data & Route Comparison

Summarizing the synthetic routes allows for a rapid assessment of the trade-offs between reagent cost, scalability, and target yield.

Synthesis RouteReagents & ConditionsMajor ByproductsTypical YieldScalability Profile
Direct Chlorination (Mild) NCS (2.2 eq), DMF, 0 °C to RT1,3,7-trichlorophenothiazine, Oxidized phenothiazin-5-ium~31% [1]High (Low cost, but requires extensive chromatography)
Direct Chlorination (Harsh) PCl5​ (3-5 eq), CHCl3​ , Reflux1,3,7,9-tetrachlorophenothiazine<5% (Target) [1]Poor (Uncontrollable EAS)
Tandem C-S/C-N Coupling Pre-halogenated Thiol + Aniline, K2​CO3​ Unreacted starting materials~83% [2]Medium (Precursors are more expensive)

Part 4: Self-Validating Experimental Protocols

Protocol A: Optimized Direct Chlorination (EAS Pathway)

Use this protocol if you are constrained to using 10H-phenothiazine as your starting material.

  • Preparation: Dissolve 10H-phenothiazine (0.500 g, 2.50 mmol) in anhydrous DMF (5.00 mL) in a flame-dried flask under an argon atmosphere.

  • Temperature Control: Submerge the flask in an ice bath and allow it to equilibrate to exactly 0 °C. Validation Check: The solution should remain pale yellow.

  • Addition: Add N-chlorosuccinimide (NCS) (0.737 g, 5.52 mmol, ~2.2 eq) portionwise over 30 minutes.

  • Reaction: Stir for 2 hours at 0 °C, then remove the ice bath and let stir at room temperature overnight. Validation Check: Monitor via TLC (Cyclohexane/EtOAc 80:20). The starting material ( Rf​ ~0.6) should disappear, replaced by a major spot for the 3,7-dichloro product. If a dark baseline spot appears, oxidation has occurred.

  • Workup: Pour the mixture into ice/water to quench. Extract with Et2​O (3 x 20 mL). Dry the organic layers over anhydrous Na2​SO4​ and evaporate to dryness.

  • Purification: Purify via Flash Column Chromatography (FCC) using Cyclohexane/EtOAc (80:20) to afford the product as a green-tinted solid (~31% yield) [1].

Protocol B: Transition-Metal-Free Tandem C-S/C-N Coupling

Use this protocol for maximum yield and absolute regiochemical control.

  • Preparation: In a sealed tube under nitrogen, combine the appropriate pre-halogenated 2-iodoaniline derivative (1.0 equiv) and 2-bromobenzenethiol derivative (1.2 equiv) designed to yield the 3,7-dichloro substitution pattern.

  • Base Addition: Add anhydrous K2​CO3​ (2.0 equiv) and the optimized solvent (typically DMSO or DMF, 0.2 M concentration). Note: Do not add transition metal catalysts or ligands.

  • Heating: Heat the mixture to 120 °C for 10–16 hours.

  • In-Process Validation (LC-MS): At the 10-hour mark, sample the reaction. LC-MS should first detect the uncyclized C-S coupled intermediate. Continued heating drives the intramolecular C-N ring closure. The reaction is complete when the intermediate mass is fully converted to the [M]+ m/z = 267.0 (for the 3,7-dichloro-10H-phenothiazine) [2].

  • Workup: Cool to room temperature, dilute with water, and extract with EtOAc. Wash the organic layer heavily with brine to remove DMSO/DMF, dry over Na2​SO4​ , and concentrate.

  • Purification: Purify via silica gel chromatography to yield the highly pure 3,7-dichloro-10H-phenothiazine (up to 83% yield) [2].

References

  • Source: vscht.
  • Source: RSC Advances (rsc.org)
  • Method for preparation of 3,7-bis-(dimethylamino)-phenothiazin-5-ium chloride or bromide (US20200010436A1)
Troubleshooting

Technical Support Center: Handling, Stability, and Troubleshooting of 3,7-dichloro-10H-phenothiazine

Welcome to the Technical Support Center for 3,7-dichloro-10H-phenothiazine (CAS: 1771-23-9). As a Senior Application Scientist, I have designed this guide to help researchers, analytical scientists, and drug development...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for 3,7-dichloro-10H-phenothiazine (CAS: 1771-23-9). As a Senior Application Scientist, I have designed this guide to help researchers, analytical scientists, and drug development professionals navigate the inherent instability of the phenothiazine core.

Rather than just telling you what to do, this guide explains the causality behind molecular degradation so you can proactively design self-validating experiments.

Part 1: Fundamental Stability & Storage FAQs

Q: Why does my solid 3,7-dichloro-10H-phenothiazine powder change color from pale green to bluish-green or grey over time? The Causality: The phenothiazine core is highly electron-rich. Even with the mildly electron-withdrawing chlorine atoms at the 3 and 7 positions, the sulfur-nitrogen heterocycle is highly susceptible to single-electron transfer (SET) oxidation[1]. When exposed to ambient light (photolysis) and trace moisture or oxygen, the molecule undergoes photo-oxidation to form a highly reactive radical cation. This intermediate further oxidizes into 3,7-dichlorophenothiazine-5-onium species, which strongly absorb visible light, causing the characteristic bluish-green discoloration[2]. Self-Validating Action: Always run a quick UV-Vis or LC-MS check on discolored batches. If you observe an intense absorption band emerging around 600–650 nm, or an M+ mass shift, the batch is compromised and must be recrystallized (typically from benzene with a reducing agent like sodium dithionite)[3].

Q: How does the 3,7-dichloro substitution affect its stability compared to unsubstituted phenothiazine? The Causality: The chlorine atoms exert both steric and electronic effects. Electronically, they slightly stabilize the core against oxidation via induction compared to the parent compound. Sterically, they influence the dihedral angle of the folded tricyclic framework (the "H-intra" conformation), which affects solvent interactions[3]. However, this stabilization is only relative; its oxidized derivative (3,7-dichlorophenothiazine-5-onium chloride) is notoriously unstable in solution and degrades rapidly[2].

DegradationPathway A 3,7-dichloro-10H-phenothiazine (Stable, Colorless/Pale Green) B Environmental Stress (O2, UV Light, Moisture) A->B Exposure C Phenothiazine Radical Cation (Highly Reactive Intermediate) B->C Photo-oxidation (SET) D 3,7-dichlorophenothiazine-5-onium (Bluish-green Discoloration) C->D -e-, -H+ E Sulfoxide / Sulfone Derivatives (Irreversible Degradation) C->E +[O] (Moisture/O2)

Fig 1. Oxidative and photolytic degradation pathways of 3,7-dichloro-10H-phenothiazine.

Part 2: Solution Stability & Assay Troubleshooting

Q: I observe rapid degradation when dissolving the compound in organic solvents for my assays. Which solvents are optimal? The Causality: Solvents containing dissolved oxygen or trace peroxides (like aged THF or ether) act as radical initiators. Furthermore, chlorinated solvents (like chloroform or DCM) can slowly photodecompose to generate trace HCl. This acidic environment protonates the phenothiazine nitrogen, lowering its oxidation potential and accelerating ring oxidation[1]. Self-Validating Action: Use strictly anhydrous, degassed solvents (e.g., Argon-sparged DMF or DMSO). To validate your solvent's suitability, prepare a control solution, spike it with a known antioxidant (e.g., BHT), and compare the degradation rate via HPLC. If the control degrades while the BHT-spiked sample remains stable, your solvent contains trace oxidants.

TroubleshootingWorkflow Start Issue: Discoloration or Assay Variability CheckSolvent Check Solvent (Degassed? Anhydrous?) Start->CheckSolvent CheckLight Check Light Exposure (Amber vials?) Start->CheckLight FixSolvent Purge with Argon/N2 Use anhydrous DMF/DMSO CheckSolvent->FixSolvent If No FixLight Perform assays under low-light conditions CheckLight->FixLight If No Validate Validate via LC-MS (Monitor m/z shifts) FixSolvent->Validate FixLight->Validate

Fig 2. Troubleshooting workflow for resolving stability issues during experiments.

Part 3: Quantitative Stability Matrix

To assist in experimental planning, the following table summarizes the expected half-life ( t1/2​ ) of 3,7-dichloro-10H-phenothiazine under various environmental and solvent conditions.

Storage/Assay ConditionAtmosphereLight ExposureEstimated Stability ( t1/2​ )Primary Degradant
Solid Powder (-20°C) ArgonDark> 2 YearsNone
Solid Powder (25°C) Ambient AirAmbient Light3 - 6 Months5-onium radical / Sulfoxide
Solution (DMSO, 25°C) Degassed (Ar)Dark48 - 72 HoursTrace Sulfoxide
Solution (DCM, 25°C) Ambient AirUV/Vis Light< 2 Hours5-onium chloride / Sulfone

Note: Molecular weight of the intact compound is 268.2 g/mol [4]. Mass shifts of +16 Da or +32 Da indicate sulfoxide or sulfone formation, respectively.

Part 4: Experimental Protocols

Protocol: Self-Validating Forced Degradation Profiling

Before utilizing 3,7-dichloro-10H-phenothiazine in sensitive biological or chemical assays, researchers must establish a baseline degradation profile to ensure assay integrity. This protocol utilizes a built-in control mechanism to validate solvent purity.

Step 1: Solvent Preparation & Deoxygenation

  • Obtain anhydrous DMF (water < 50 ppm).

  • Sparge the solvent with high-purity Argon gas for 30 minutes to displace dissolved oxygen.

  • Causality: Removing O2​ prevents the formation of reactive oxygen species (ROS) that initiate SET oxidation.

Step 2: Stock Solution Generation

  • Inside a glovebox or under a positive flow of Argon, weigh 10 mg of 3,7-dichloro-10H-phenothiazine.

  • Dissolve in 10 mL of the degassed DMF to create a 1 mg/mL stock solution.

  • Immediately transfer to an amber glass vial to block UV/Vis photon absorption.

Step 3: Stress Aliquoting (The Self-Validating Matrix) Divide the stock into three 2 mL aliquots to isolate specific degradation variables:

  • Aliquot A (System Control): Amber vial, Argon headspace, stored at 4°C.

  • Aliquot B (Oxidative Stress): Clear glass vial, Ambient air headspace, stored at 25°C.

  • Aliquot C (Photolytic Stress): Clear glass vial, Argon headspace, exposed to a 365 nm UV lamp (10 W) at 25°C.

Step 4: Kinetic Sampling & Quenching

  • Extract 50 µL samples from each aliquot at t=0 , 1h , 4h , and 24h .

  • Immediately quench the reaction by diluting the sample into 950 µL of chilled Acetonitrile containing 0.1% Formic Acid.

  • Causality: The acidic, cold environment protonates reactive intermediates and halts further auto-oxidation prior to injection.

Step 5: LC-MS Analysis & Validation Check

  • Run the samples on a C18 column. Monitor the disappearance of the parent mass ( m/z≈267 ) and the appearance of oxidized species ( m/z≈283 for sulfoxide).

  • Validation Check: Evaluate Aliquot A at 24h. If Aliquot A shows >5% degradation, your solvent system contains trace oxidants or peroxides, and the entire assay setup must be purged and repeated.

References

  • Source: National Institutes of Health (nih.gov)
  • Source: Bulletin of the Chemical Society of Japan (oup.com)
  • CN110418784A - Be used to prepare 3,7- it is bis--method of (dimethylamino)
  • Source: ACS Publications (datapdf.com)

Sources

Optimization

Technical Support Center: 3,7-Dichloro-10H-phenothiazine NMR Interpretation

Welcome to the advanced troubleshooting center for phenothiazine NMR spectroscopy. Analyzing halogenated phenothiazines like 3,7-dichloro-10H-phenothiazine presents unique challenges due to their electron-rich tricyclic...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the advanced troubleshooting center for phenothiazine NMR spectroscopy. Analyzing halogenated phenothiazines like 3,7-dichloro-10H-phenothiazine presents unique challenges due to their electron-rich tricyclic core, low oxidation potentials, and specific conformational dynamics. This guide is designed to help researchers diagnose spectral artifacts, understand the underlying chemical causality, and implement field-proven solutions.

Quantitative Baseline: Expected NMR Parameters

Before troubleshooting, you must establish a reliable baseline. In solution, 3,7-dichloro-10H-phenothiazine does not behave like a planar aromatic system. It adopts a folded "H-intra" conformation (a "butterfly" shape) with a dihedral angle of approximately 153° between the two benzene rings[1]. This folding slightly alters the magnetic anisotropy experienced by the ring protons.

Below is the validated 1 H NMR spectral data for pure 3,7-dichloro-10H-phenothiazine in anhydrous DMSO- d6​ :

PositionExpected Shift (ppm)MultiplicityCoupling Constant ( J )IntegrationMechanistic Assignment Logic
10 (N-H) 8.60 – 8.80Broad Singlet (s)-1HHighly deshielded by the nitrogen heteroatom; subject to rapid solvent exchange.
1, 9 6.60 – 6.75Doublet (d) 3J≈8.5 Hz2HOrtho to the amine group (shielded). Exhibits strong ortho-coupling to H2/H8.
2, 8 7.00 – 7.15Doublet of doublets (dd) 3J≈8.5 Hz, 4J≈2.5 Hz2HMeta to the amine; ortho to the chlorine at C3/C7. Couples to both H1 and H4.
4, 6 7.10 – 7.25Doublet (d) 4J≈2.5 Hz2HOrtho to the sulfur atom. Only exhibits meta-coupling due to the C3/C7 chlorines.

Diagnostic Workflow

Use the logical flowchart below to quickly identify the root cause of your spectral anomalies.

TroubleshootingWorkflow Start Analyze 3,7-dichloro-10H-phenothiazine NMR Spectrum Broad Issue: Broadened Peaks Loss of J-Coupling Start->Broad Shift Issue: H4/H6 Downfield Shift (~7.8 ppm) Start->Shift Missing Issue: Missing NH Peak (~8.6 ppm) Start->Missing Radical Cause: Paramagnetic Radical Cation Formation Broad->Radical Reduce Action: Add Na2S2O4 & Degas Solvent Radical->Reduce Sulfoxide Cause: Oxidation to Phenothiazine-5-oxide Shift->Sulfoxide Purify Action: Column Chromatography & Argon Storage Sulfoxide->Purify Exchange Cause: Proton Exchange with Solvent/Water Missing->Exchange Dry Action: Use Anhydrous DMSO-d6 or D2O Shake Exchange->Dry

Logical workflow for diagnosing 3,7-dichloro-10H-phenothiazine NMR artifacts.

Troubleshooting FAQs

Q1: Why is my 1 H NMR spectrum showing severely broadened peaks with a complete loss of J -coupling resolution? Causality: Phenothiazines possess an exceptionally low oxidation potential due to their electron-rich thiazine core. In the presence of ambient oxygen and light, 3,7-dichloro-10H-phenothiazine rapidly undergoes single-electron transfer (SET) to form a highly persistent, paramagnetic aminyl radical cation[2]. This unpaired electron drastically reduces the transverse relaxation time ( T2​ ) of nearby protons via paramagnetic relaxation enhancement, leading to severe line broadening. Solution: You must break the radical chain. Add a trace amount of a reducing agent, such as sodium dithionite ( Na2​S2​O4​ ), directly to the NMR tube to decolorize the solution and reduce the radical back to the diamagnetic state[3].

Q2: I observe an unexpected downfield shift of the aromatic protons (specifically H4/H6) and a new peak around 10 ppm. What happened? Causality: Your sample has over-oxidized beyond the radical stage to form 3,7-dichloro-10H-phenothiazine-5-oxide (the sulfoxide) or a 3-oxo derivative[4]. The highly electronegative S=O group strongly deshields the ortho protons (H4 and H6), pushing them significantly downfield (typically >7.8 ppm). Solution: Sulfoxides cannot be easily reduced back to the parent phenothiazine in an NMR tube. You must re-purify the sample via silica gel column chromatography and store the purified solid under an inert argon atmosphere.

Q3: The N-H peak (~8.6 ppm) is completely missing from my spectrum. How can I confirm its presence? Causality: The N-H proton is highly labile. If your deuterated solvent (e.g., DMSO- d6​ ) contains trace amounts of water ( D2​O or H2​O ), rapid chemical exchange occurs, which broadens the peak into the baseline or shifts it to the water peak location. Solution: Use strictly anhydrous, ampoule-sealed DMSO- d6​ . To definitively prove the peak's identity, perform a D2​O shake experiment: acquire a standard spectrum, add one drop of D2​O , shake, and re-acquire. The N-H peak will disappear, confirming its assignment.

Q4: How do I definitively assign the H4/H6 protons versus the H1/H9 protons, given they are both doublets? Causality: In the symmetric 3,7-dichloro-10H-phenothiazine structure, H1/H9 are ortho to the amine, while H4/H6 are ortho to the sulfur. Because the chlorines are at the 3 and 7 positions, H1/H9 couple to H2/H8 with a large ortho-coupling constant ( 3J≈8.5 Hz). Conversely, H4/H6 only have a meta-proton (H2/H8) available for coupling, resulting in a small meta-coupling constant ( 4J≈2.5 Hz). Solution: Differentiate them by their J -values. H1/H9 will appear as a doublet with J≈8.5 Hz, whereas H4/H6 will appear as a fine doublet with J≈2.5 Hz. For absolute confirmation, use a 2D HMBC experiment: H4/H6 will show a strong cross-peak to the C5a (sulfur-bearing) quaternary carbon.

Validated Experimental Protocols

Standard Operating Procedure: Preparation of Oxidation-Resistant Phenothiazine NMR Samples

This protocol is a self-validating system designed to eliminate paramagnetic radical interference and ensure sharp, publication-quality NMR spectra.

Step 1: Solvent Degassing (Freeze-Pump-Thaw)

  • Transfer 1 mL of anhydrous DMSO- d6​ into a Schlenk flask.

  • Freeze the solvent by submerging the flask in liquid nitrogen.

  • Evacuate the flask to <0.1 Torr, then seal the valve and thaw the solvent under static vacuum.

  • Repeat this cycle three times to remove all dissolved diamagnetic oxygen (which acts as a radical initiator).

Step 2: Reductant Preparation

  • In a nitrogen-filled glovebox, weigh 1–2 mg of sodium dithionite ( Na2​S2​O4​ )[3]. This serves as an in-situ reducing agent to quench any pre-existing aminyl radicals[2].

Step 3: Sample Dissolution

  • Dissolve 15 mg of 3,7-dichloro-10H-phenothiazine in 0.6 mL of the degassed DMSO- d6​ .

  • Add the trace Na2​S2​O4​ and mix thoroughly until the solution is completely decolorized (shifting from a dark/greenish tint to pale yellow or colorless)[3].

Step 4: Self-Validation & Acquisition

  • Transfer the solution to an NMR tube and seal it tightly with a septum cap.

  • Validation Step: Before acquiring the full 1 H spectrum, run a single-scan dummy acquisition. Measure the full width at half maximum (FWHM) of the residual DMSO peak (~2.50 ppm).

    • If the solvent peak is sharp (<1.5 Hz) but your analyte peaks remain broad: The sample requires more reductant to quench remaining radicals.

    • If both the solvent and analyte peaks are broad: The instrument requires re-shimming.

References

  • Title: Solution Structure and Preferred Orientation of 3,7-Dichloro-10H-phenothiazine Dissolved in Nematic Liquid Crystal Source: Bulletin of the Chemical Society of Japan (Oxford Academic) URL: [Link]

  • Title: Bond Dissociation Energies of the N−H Bond and Rate Constants for the Reaction with Alkyl, Alkoxyl, and Peroxyl Radicals of Phenothiazines and Related Compounds Source: Journal of the American Chemical Society (ACS Publications) URL: [Link]

  • Title: Ring-Closure Mechanisms Mediated by Laccase to Synthesize Phenothiazines, Phenoxazines, and Phenazines Source: ACS Omega (ACS Publications) URL: [Link]

Sources

Troubleshooting

Technical Support Center: Optimization of 3,7-Dichloro-10H-phenothiazine Derivatization

Welcome to the Advanced Applications Support Center. As a Senior Application Scientist, I frequently consult with researchers facing bottlenecks in the functionalization of phenothiazine cores.

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Applications Support Center. As a Senior Application Scientist, I frequently consult with researchers facing bottlenecks in the functionalization of phenothiazine cores.

3,7-Dichloro-10H-phenothiazine is a highly valuable precursor in the synthesis of pharmaceuticals, OLED materials, and advanced redox dyes[1]. However, the electron-withdrawing chlorine atoms at the 3 and 7 positions significantly reduce the nucleophilicity of the central nitrogen (N10) and alter the molecule's steric profile[2]. These halogens induce a folded "H-intra" conformation of the tricyclic framework, which slightly shields the N10 position and complicates derivatization[3].

This guide provides field-proven, self-validating protocols and troubleshooting logic to help you achieve high-yielding N-alkylation and N-arylation while suppressing catastrophic side reactions.

Visual Workflow: Derivatization & Risk Management

DerivatizationWorkflow Start 3,7-Dichloro-10H-phenothiazine Starting Material Deprotonation N-Deprotonation (NaH, DMF, 0-5°C) Start->Deprotonation Strong Base Arylation N-Arylation (Metal-Free / Buchwald-Hartwig) Start->Arylation Aryl Halide Alkylation N-Alkylation (Alkyl Halide, 80°C) Deprotonation->Alkylation Electrophile OxidationRisk Side Reaction: Phenothiazin-5-ium Oxidation Alkylation->OxidationRisk O2 / Light Product Target Derivatized Phenothiazine Alkylation->Product Workup Arylation->Product Workup

Caption: Workflow for N-derivatization of 3,7-dichloro-10H-phenothiazine and oxidation risks.

Core Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems . This means the reaction provides visual or physical feedback at critical stages to confirm success before you proceed to the next step.

Protocol A: High-Efficiency N-Alkylation (NaH/DMF System)

Causality: The reduced nucleophilicity of N10 requires a strong, non-nucleophilic base. Sodium hydride (NaH) in anhydrous N,N-dimethylformamide (DMF) ensures complete deprotonation without competing nucleophilic attack[4].

Step-by-Step Methodology:

  • Preparation: Flame-dry a 2-neck round-bottom flask and purge with Argon for 15 minutes.

  • Reagent Loading: Add 3,7-dichloro-10H-phenothiazine (1.0 eq) and anhydrous DMF (0.2 M concentration). Cool the mixture to 0 °C in an ice bath.

  • Deprotonation: Carefully add NaH (60% dispersion in mineral oil, 1.5 eq) portion-wise.

    • Self-Validation Check: You must observe immediate hydrogen gas evolution (bubbling). The solution will transition from pale green to a deep amber/orange, confirming the formation of the phenothiazine anion.

  • Electrophile Addition: Stir for 30 minutes at 0 °C, then add the alkyl halide (1.2 eq) dropwise.

  • Heating: Remove the ice bath and heat the reaction to 80 °C for 12–16 hours[4]. The bulky chlorine atoms require thermal energy to overcome the steric hindrance of the folded core[3].

  • Quenching: Cool to room temperature, quench with ice-cold water, and extract with ethyl acetate.

Protocol B: Low-Temperature S-Alkylation/Thorpe-Ziegler Cyclization

Causality: When synthesizing heterodimers via S-alkylation followed by Thorpe-Ziegler cyclization, using traditional bases (like KOH) under heat causes the phenothiazine core to eliminate entirely[5]. Switching to non-nucleophilic bases at near-freezing temperatures suppresses this elimination pathway[6].

Step-by-Step Methodology:

  • Preparation: Dissolve the phenothiazine precursor in anhydrous N,N-dimethylacetamide (DMAc) under Argon.

  • Base Addition: Cool the system strictly to 0–5 °C. Add Sodium hydride (NaH) or Sodium tert-butoxide (t-BuONa) (1.2 eq)[5].

  • Reaction: Maintain the temperature at 0–5 °C for 4 hours.

    • Self-Validation Check: TLC monitoring should show product conversion without the appearance of the highly polar, streaky baseline spots characteristic of cleaved phenothiazine fragments.

Quantitative Optimization Data

The following table summarizes the causal relationship between reaction conditions and yield during N-alkylation, demonstrating why specific parameters are mandatory.

BaseSolventTemp (°C)AtmosphereYield (%)Causality & Observations
KOHEthanol80Air< 20%Poor nucleophilicity; high oxidation to phenothiazin-5-ium species.
K₂CO₃Acetone60N₂45%Base is too weak for complete N10 deprotonation.
NaHDMF80Ar85%Complete deprotonation; thermal energy overcomes steric hindrance[4].
t-BuONaDMAc0–5Ar92%Suppressed elimination side-reactions; optimal for sensitive electrophiles[5].
Troubleshooting Guide & Logic Tree

TroubleshootingLogic Issue Low Yield or Impurities Check1 Check Base/Solvent Issue->Check1 Check2 Check Atmosphere Issue->Check2 Check3 Elimination Side Rxn Issue->Check3 Sol1 Use NaH in Anhydrous DMF/DMAc Check1->Sol1 Incomplete Rxn Sol2 Degas Solvent Use N2/Ar Check2->Sol2 Deep Coloration Sol3 Lower Temp to 0-5°C Use t-BuONa Check3->Sol3 Core Cleavage

Caption: Troubleshooting logic tree for addressing low yields, oxidation, and elimination side reactions.

Q: Why is my reaction mixture turning dark blue/green instead of yielding a pale product?

A: You are observing over-oxidation. The phenothiazine core is highly susceptible to oxidation, forming deeply colored phenothiazin-5-ium radical cations or halides (similar to the synthesis pathway of Methylene Blue)[7].

  • Causality: Exposure to oxygen under basic conditions, or the presence of trace transition metals, triggers a single-electron transfer (SET) oxidation.

  • Solution: Rigorously degas your solvents using the freeze-pump-thaw method and maintain a strict Argon atmosphere. Avoid using old batches of ether or THF that may contain peroxides.

Q: My Buchwald-Hartwig N-arylation is failing. The palladium catalyst seems to be dying.

A: The sulfur atom in the phenothiazine ring is a known poison for many Palladium catalysts, coordinating to the metal center and deactivating it.

  • Causality: Strong S-Pd affinity outcompetes the desired catalytic cycle.

  • Solution: Switch to a transition-metal-free N-arylation approach. Recent methodologies utilize Potassium Iodide (KI), elemental sulfur, and DMSO at 150 °C to achieve N-arylation without transition metals, bypassing catalyst poisoning entirely[8]. Alternatively, use Potassium Carbonate (K₂CO₃) mediated tandem C-S/C-N couplings[9].

Q: I am getting significant amounts of unsubstituted phenothiazine back during my cyclization step. Why?

A: When S-alkylated phenothiazine derivatives are subjected to strong bases (like KOH) and heat for Thorpe-Ziegler cyclization, a competing elimination reaction cleaves the phenothiazine core[5].

  • Solution: Drop the reaction temperature to 0–5 °C and use non-nucleophilic bases like NaH or t-BuONa in anhydrous DMAc. This kinetically favors the cyclization over the elimination pathway[6].

Frequently Asked Questions (FAQs)

Q: How should I store 3,7-dichloro-10H-phenothiazine to prevent degradation? A: Store the compound in a tightly sealed amber vial under an inert atmosphere (Argon or Nitrogen) at 2–8 °C. The compound is sensitive to prolonged light exposure and ambient oxygen, which can trigger laccase-like ring-closure or oxidation mechanisms[10].

Q: Can I use S-alkylation instead of N-alkylation? A: Yes, but S-alkylation requires specific electrophiles (like chloroacetyl derivatives) and careful temperature control to prevent the aforementioned elimination of the phenothiazine core[5]. N-alkylation is generally more stable but requires stronger bases due to the steric hindrance of the 3,7-dichloro substitutions[3].

Q: What is the best purification method for the derivatized products? A: Column chromatography on silica gel is standard. However, because phenothiazines can streak on silica due to their basic nitrogen, adding 1% triethylamine (TEA) to your eluent (e.g., Hexanes/Ethyl Acetate) neutralizes the acidic sites on the silica, resulting in sharp, easily isolated bands.

References
  • PubChem: 3,7-Dichloro-10H-phenothiazine Source: National Institutes of Health (NIH) URL:[Link]

  • Solution Structure and Preferred Orientation of 3,7-Dichloro-10H-phenothiazine Dissolved in Nematic Liquid Crystal Source: Bulletin of the Chemical Society of Japan (Oxford Academic) URL:[Link]

  • Antitubercular Polyhalogenated Phenothiazines and Phenoselenazine with Reduced Binding to CNS Receptors Source: VSCHT (University of Chemistry and Technology, Prague) URL:[Link]

  • Synthesis of New Phenothiazine/3-cyanoquinoline and Phenothiazine/3-aminothieno[2,3-b]pyridine(-quinoline) Heterodimers Source: National Institutes of Health (NIH / PMC) URL:[Link]

  • Four-Component Approach to N-Substituted Phenothiazines under Transition-Metal-Free Conditions Source: Organic Letters (ACS Publications) URL:[Link]

  • Potassium Carbonate-Mediated Tandem C-S and C-N Coupling Reaction for the Synthesis of Phenothiazines Source: Royal Society of Chemistry (RSC) URL:[Link]

  • Ring-Closure Mechanisms Mediated by Laccase to Synthesize Phenothiazines, Phenoxazines, and Phenazines Source: ACS Omega (ACS Publications) URL:[Link]

  • US20200010436A1 - Method for preparation of 3,7-bis-(dimethylamino)

Sources

Optimization

Technical Support Center: Purification of N-Substituted 3,7-Dichloro-10H-Phenothiazines

Welcome to the Technical Support Center for the purification of N-substituted 3,7-dichloro-10H-phenothiazines. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth tr...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for the purification of N-substituted 3,7-dichloro-10H-phenothiazines. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and detailed protocols for the purification of this important class of compounds. Our goal is to equip you with the scientific rationale behind the recommended procedures to ensure the highest purity of your target molecules.

Introduction: The Purification Challenge

N-substituted 3,7-dichloro-10H-phenothiazines are a critical scaffold in medicinal chemistry, most notably represented by chlorpromazine, a cornerstone antipsychotic medication. The synthesis of these molecules, typically through N-alkylation of the 3,7-dichloro-10H-phenothiazine core, often yields a crude product contaminated with various impurities. The primary challenges in purification arise from the presence of unreacted starting materials, closely related structural analogues, and oxidation byproducts. The inherent sensitivity of the phenothiazine nucleus to oxidation further complicates the purification process, necessitating careful handling and optimized procedures to prevent the formation of sulfoxides and sulfones.

This guide provides a structured approach to overcoming these challenges through a series of troubleshooting Q&As, detailed experimental protocols, and a comprehensive FAQ section.

Troubleshooting Guide: Common Purification Issues

This section addresses specific problems you may encounter during the purification of N-substituted 3,7-dichloro-10H-phenothiazines.

Q1: My final product is contaminated with the unreacted 3,7-dichloro-10H-phenothiazine starting material. How can I remove it?

A1: This is a common issue, especially if the N-alkylation reaction has not gone to completion. The key to separation lies in the difference in basicity between the starting material and your N-substituted product, which likely contains a basic alkylamine side chain.

  • Causality: The nitrogen at the 10-position of the phenothiazine ring is significantly less basic than the nitrogen in a typical alkylamine side chain. This difference in pKa allows for selective extraction.

  • Recommended Solution: Acid-Base Extraction. An acid-base extraction is a highly effective method for this separation.[1] By dissolving the crude mixture in a suitable organic solvent (e.g., dichloromethane or ethyl acetate) and washing with an aqueous acid solution (e.g., 1M HCl), the more basic N-substituted product will be protonated and move into the aqueous layer, leaving the less basic starting material in the organic layer. The aqueous layer can then be collected, basified (e.g., with NaOH or NaHCO₃) to deprotonate your product, and then extracted back into an organic solvent.[1][2]

Q2: My purified product shows an extra spot on the TLC plate that I suspect is the sulfoxide. How can I confirm this and remove it?

A2: Oxidation of the sulfur atom in the phenothiazine ring to a sulfoxide is a primary degradation pathway, often accelerated by exposure to air and light.[3][4]

  • Confirmation: The sulfoxide is significantly more polar than the parent phenothiazine. On a normal-phase TLC plate (silica gel), the sulfoxide will have a lower Rf value. You can often visualize phenothiazine derivatives and their oxidation products under UV light (254 nm). For a more definitive identification, you can intentionally oxidize a small sample of your pure product (e.g., with a mild oxidant like H₂O₂) and co-spot it on the TLC plate with your impure sample.

  • Recommended Solution: Column Chromatography. Column chromatography is the most effective method for separating the sulfoxide from your desired product.[5] Due to the significant polarity difference, a well-chosen solvent system can provide excellent separation.

    • Expert Tip: Start with a non-polar solvent system and gradually increase the polarity. For example, a gradient of ethyl acetate in hexanes is a good starting point for many phenothiazine derivatives.[4]

Q3: I am struggling with "oiling out" during recrystallization. What causes this and how can I prevent it?

A3: "Oiling out" occurs when the solute separates from the solution as a liquid rather than a solid crystal lattice upon cooling. This is often due to the boiling point of the solvent being higher than the melting point of the solute or a very high concentration of impurities.

  • Causality: Rapid cooling can cause the solution to become supersaturated too quickly, leading to the separation of a liquid phase. Impurities can also disrupt the crystal lattice formation, promoting oiling.

  • Recommended Solutions:

    • Slow Cooling: Allow the hot, saturated solution to cool slowly to room temperature before placing it in an ice bath. Insulating the flask can help.

    • Solvent Selection: Choose a solvent with a lower boiling point. If a single solvent is not effective, a two-solvent system can be employed. Dissolve your compound in a minimal amount of a "good" solvent (in which it is highly soluble) at an elevated temperature, and then slowly add a "poor" solvent (in which it is insoluble) until the solution becomes slightly cloudy. Add a few drops of the "good" solvent to clarify the solution, and then allow it to cool slowly. Common solvent mixtures include methanol/water and acetone/water.[6]

    • Scratching: Gently scratching the inside of the flask with a glass rod at the meniscus can create a surface for crystal nucleation.

    • Seeding: If you have a small amount of pure crystalline product, adding a "seed crystal" to the cooled solution can initiate crystallization.

Q4: My N-substituted product and a byproduct have very similar Rf values on TLC, making column chromatography difficult. What can I do?

A4: Co-elution of impurities is a common challenge. Here are several strategies to improve separation:

  • Causality: Similar Rf values indicate that the compounds have comparable polarities and affinities for the stationary phase in that particular solvent system.

  • Recommended Solutions:

    • Change the Solvent System: The selectivity of the separation can often be dramatically changed by altering the composition of the mobile phase.[7] If you are using a standard ethyl acetate/hexanes system, try a solvent from a different selectivity group, such as dichloromethane/hexanes or toluene/ethyl acetate.[8]

    • Change the Stationary Phase: If changing the mobile phase is not effective, consider using a different stationary phase. Alumina can sometimes provide different selectivity compared to silica gel.

    • Preparative HPLC: For very challenging separations, preparative High-Performance Liquid Chromatography (HPLC) can offer much higher resolution. Reversed-phase columns (like C18) are often effective for separating phenothiazine derivatives and their metabolites.[6][9]

Detailed Experimental Protocols

Protocol 1: Purification by Column Chromatography

This protocol provides a general procedure for the purification of N-substituted 3,7-dichloro-10H-phenothiazines using silica gel column chromatography.

  • Step 1: TLC Analysis and Solvent System Selection

    • Dissolve a small amount of your crude product in a suitable solvent (e.g., dichloromethane).

    • Spot the solution on a silica gel TLC plate.

    • Develop the TLC plate in various solvent systems to find one that gives good separation between your product and impurities. A good target Rf for your product is between 0.2 and 0.4.

    • A good starting point for solvent systems is a mixture of a non-polar solvent (e.g., hexanes, petroleum ether) and a moderately polar solvent (e.g., ethyl acetate, dichloromethane).

Impurity Type Recommended Starting Solvent System (v/v) Rationale
Unreacted Starting Material20-30% Ethyl Acetate in HexanesThe N-substituted product is typically more polar than the unsubstituted phenothiazine core.
Sulfoxide Byproduct50-70% Ethyl Acetate in HexanesThe sulfoxide is significantly more polar and will require a more polar mobile phase to elute.
Dimeric ImpuritiesGradient elution from 10% to 50% Ethyl Acetate in HexanesDimeric impurities can have a wide range of polarities, and a gradient elution is often necessary.
  • Step 2: Column Packing

    • Choose a column of appropriate size for the amount of crude product you are purifying (a general rule of thumb is a 50:1 to 100:1 ratio of silica gel to crude product by weight).

    • Pack the column with silica gel using the chosen solvent system (slurry packing is recommended).

  • Step 3: Sample Loading

    • Dissolve your crude product in a minimal amount of the column solvent or a more volatile solvent like dichloromethane.

    • Alternatively, for less soluble compounds, you can perform a "dry loading" by adsorbing the crude product onto a small amount of silica gel, evaporating the solvent, and then carefully adding the dry powder to the top of the column.

  • Step 4: Elution and Fraction Collection

    • Begin eluting the column with your chosen solvent system.

    • Collect fractions and monitor their composition by TLC.

    • Combine the fractions containing your pure product.

  • Step 5: Solvent Removal

    • Remove the solvent from the combined pure fractions using a rotary evaporator to obtain your purified product.

Protocol 2: Purification by Recrystallization

This protocol outlines the steps for purifying N-substituted 3,7-dichloro-10H-phenothiazines by recrystallization.

  • Step 1: Solvent Selection

    • Place a small amount of your crude product into several test tubes.

    • Add a small amount of a different solvent to each test tube and observe the solubility at room temperature and upon heating.

    • An ideal solvent will dissolve the compound when hot but not at room temperature. Common choices include ethanol, isopropanol, or solvent mixtures like methanol/toluene.[3] For chlorpromazine hydrochloride, a mixture of methanol and toluene has been shown to be effective.[10]

  • Step 2: Dissolution

    • Place the crude product in an Erlenmeyer flask.

    • Add the minimum amount of the chosen hot solvent to completely dissolve the solid.

  • Step 3: Hot Filtration (if necessary)

    • If there are insoluble impurities, perform a hot gravity filtration to remove them.

  • Step 4: Crystallization

    • Allow the hot, clear solution to cool slowly to room temperature.

    • Once at room temperature, you can place the flask in an ice bath to maximize crystal formation.

  • Step 5: Isolation and Drying

    • Collect the crystals by vacuum filtration.

    • Wash the crystals with a small amount of the cold recrystallization solvent.

    • Dry the crystals in a vacuum oven or desiccator.

Protocol 3: Purification by Acid-Base Extraction

This protocol is particularly useful for separating basic N-substituted phenothiazines from neutral or acidic impurities.

  • Step 1: Dissolution

    • Dissolve the crude product in an organic solvent that is immiscible with water (e.g., dichloromethane, ethyl acetate).

  • Step 2: Acidic Wash

    • Transfer the organic solution to a separatory funnel.

    • Add an equal volume of 1M HCl, shake the funnel, and allow the layers to separate.

    • Drain the lower aqueous layer (containing your protonated product) into a clean flask.

    • Repeat the extraction of the organic layer with fresh 1M HCl.

  • Step 3: Basification and Re-extraction

    • Combine the acidic aqueous extracts.

    • Slowly add a base (e.g., 1M NaOH or a saturated solution of NaHCO₃) until the solution is basic (check with pH paper). Your product should precipitate out or form an oily layer.

    • Add fresh organic solvent to the basic aqueous solution and shake to extract your deprotonated product back into the organic layer.

    • Repeat the extraction of the aqueous layer with fresh organic solvent.

  • Step 4: Drying and Solvent Removal

    • Combine the organic extracts containing your purified product.

    • Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄).

    • Filter off the drying agent and remove the solvent by rotary evaporation.

Frequently Asked Questions (FAQs)

Q: What is the best way to store my purified N-substituted 3,7-dichloro-10H-phenothiazine?

A: These compounds can be sensitive to light and air. It is best to store them in a tightly sealed, amber-colored vial under an inert atmosphere (e.g., argon or nitrogen) at low temperatures (e.g., in a refrigerator or freezer) to minimize degradation.

Q: I see a streak on my TLC plate. What does this indicate?

A: Streaking on a TLC plate can be caused by several factors:

  • Overloading: You may have spotted too much of your sample on the plate. Try spotting a more dilute solution.

  • Highly Polar Compound: Very polar compounds can interact strongly with the silica gel, leading to streaking. Adding a small amount of a polar solvent like methanol or a few drops of triethylamine (for basic compounds) to your developing solvent can help to reduce streaking.

  • Acidic or Basic Compound: If your compound is acidic or basic, it can interact with the slightly acidic silica gel. As mentioned, adding a small amount of a basic (triethylamine) or acidic (acetic acid) modifier to your eluent can improve the spot shape.

Q: Can I use reversed-phase chromatography for purification?

A: Yes, reversed-phase chromatography can be very effective, especially for separating compounds with small differences in polarity. A C18 stationary phase with a mobile phase of acetonitrile and water (often with a modifier like formic acid or ammonium acetate) is a common choice.[6] This is particularly useful for preparative HPLC.

Q: How can I visualize the spots on my TLC plate if they are not UV-active?

A: While most phenothiazines are UV-active, if you need an alternative visualization method, you can use a general stain like potassium permanganate or iodine vapor.

Visualizations

Impurity Formation Pathway

G cluster_synthesis Synthesis cluster_impurities Impurity Formation Starting Material 3,7-dichloro-10H-phenothiazine N-Substituted Product N-Substituted 3,7-dichloro-10H-phenothiazine Starting Material->N-Substituted Product N-Alkylation Crude Product Crude Product Starting Material->Crude Product Unreacted Sulfoxide Sulfoxide Impurity N-Substituted Product->Sulfoxide Oxidation (Air, Light) N-Substituted Product->Crude Product Sulfone Sulfone Impurity Sulfoxide->Sulfone Further Oxidation Sulfoxide->Crude Product

Caption: Formation of common impurities during synthesis.

Purification Workflow

G Crude Product Crude Product Acid-Base Extraction Acid-Base Extraction Crude Product->Acid-Base Extraction Remove Unreacted Starting Material Column Chromatography Column Chromatography Acid-Base Extraction->Column Chromatography Separate Product from Sulfoxide Recrystallization Recrystallization Column Chromatography->Recrystallization Final Polishing Pure Product Pure Product Recrystallization->Pure Product

Sources

Troubleshooting

Technical Support Center: Resolving Inconsistencies in the Biological Assay of 3,7-dichloro-10H-phenothiazine

This technical support guide is designed for researchers, scientists, and drug development professionals encountering inconsistencies in the biological assay of 3,7-dichloro-10H-phenothiazine. As a Senior Application Sci...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

This technical support guide is designed for researchers, scientists, and drug development professionals encountering inconsistencies in the biological assay of 3,7-dichloro-10H-phenothiazine. As a Senior Application Scientist, my objective is to provide you with a comprehensive, experience-driven resource that not only offers solutions but also explains the underlying scientific principles to empower your research. This guide is structured in a question-and-answer format to directly address the most common challenges observed in the field.

I. Compound-Specific Challenges: Understanding 3,7-dichloro-10H-phenothiazine

Before delving into assay-specific troubleshooting, it is crucial to understand the inherent properties of 3,7-dichloro-10H-phenothiazine that can contribute to experimental variability.

Q1: What are the key physicochemical properties of 3,7-dichloro-10H-phenothiazine that can affect its biological assay performance?

A1: 3,7-dichloro-10H-phenothiazine is a heterocyclic compound with a tricyclic structure.[1] Its physicochemical properties, particularly its low aqueous solubility and potential for photo-induced reactivity, are primary sources of inconsistency in biological assays.

Table 1: Physicochemical Properties of 3,7-dichloro-10H-phenothiazine

PropertyValueImplication for Biological Assays
Molecular Formula C₁₂H₇Cl₂NS[2]-
Molecular Weight 268.16 g/mol [2]Important for accurate concentration calculations.
XLogP3 5.4[2]High value indicates significant hydrophobicity, suggesting poor aqueous solubility.
pKa Not experimentally determined, but phenothiazine has a pKa of ~2.52.[3]The basic nitrogen in the central ring can be protonated, influencing solubility and cell permeability.
UV-Vis Absorption Phenothiazines typically absorb UV radiation.Potential for photo-induced degradation and phototoxicity.[4]

The high XLogP3 value is a critical parameter, as it predicts poor solubility in aqueous assay buffers, a common root cause of inconsistent results.

II. Troubleshooting Guide: From Stock Solution to Final Readout

This section provides a systematic approach to troubleshooting, organized by experimental stage.

A. Compound Handling and Stock Solutions

Inaccurate and inconsistent results often originate from improper handling of the compound before it even reaches the assay plate.

A2: This is a common issue with hydrophobic compounds.[5] Repeated freeze-thaw cycles can lead to the formation of less soluble crystalline structures from an initially amorphous state.

Troubleshooting Workflow for Stock Solution Integrity

A Prepare fresh stock solution in anhydrous DMSO B Aliquot into single-use volumes A->B C Store at -20°C or -80°C, protected from light B->C D Before use, thaw one aliquot completely at room temperature C->D E Vortex thoroughly to ensure complete dissolution D->E F Visually inspect for particulates E->F G If particulates are present, gently warm (37°C) and vortex again F->G Particulates observed I Proceed to serial dilutions for the assay F->I Clear solution H If precipitation persists, discard and use a fresh aliquot G->H Precipitation remains G->I Solution clears

Caption: Workflow for maintaining stock solution integrity.

Expert Insight: The use of anhydrous DMSO is critical, as water absorption can significantly reduce the solubility of hydrophobic compounds.

A3: Precipitation upon dilution is a frequent problem for compounds with low aqueous solubility.[6]

Step-by-Step Protocol for Assessing and Improving Solubility in Assay Media

  • Pre-Assay Solubility Test:

    • Prepare serial dilutions of your 3,7-dichloro-10H-phenothiazine DMSO stock in your final assay buffer.

    • Incubate at the assay temperature for the duration of your experiment.

    • Visually inspect for precipitation (cloudiness, particulates) at each concentration.

    • For a more quantitative assessment, centrifuge the samples and measure the concentration of the supernatant by HPLC or UV-Vis spectroscopy.

  • Solubility Enhancement Strategies:

    • Reduce Final DMSO Concentration: While counterintuitive, a lower final DMSO concentration (ideally ≤ 0.5%) can sometimes prevent precipitation by avoiding the "solvophobic" effect. Always include a vehicle control with the same final DMSO concentration.

    • Use of Pluronic F-127: This non-ionic surfactant can help to maintain the solubility of hydrophobic compounds in aqueous solutions. Prepare a stock solution of Pluronic F-127 and add it to your assay buffer (typically at a final concentration of 0.01-0.1%).

    • Inclusion of Serum: If your assay is compatible with serum, the proteins within it (e.g., albumin) can bind to the compound and increase its apparent solubility.

B. Assay-Specific Inconsistencies

Once you have a stable and soluble compound solution, inconsistencies can still arise during the assay itself.

A4: High variability in cell-based assays can stem from several factors, including uneven cell seeding, edge effects, and compound-specific artifacts.

Troubleshooting High Variability in Cell-Based Assays

A High variability between replicate wells B Check cell seeding density and distribution A->B C Evaluate for edge effects A->C D Assess for compound precipitation in wells A->D E Consider compound phototoxicity A->E

Caption: Key areas to investigate for high well-to-well variability.

  • Cell Seeding: Ensure a homogenous single-cell suspension before plating and use a consistent plating technique.

  • Edge Effects: The outer wells of a microplate are more prone to evaporation, leading to changes in media concentration. To mitigate this, avoid using the outer wells for experimental samples or fill them with sterile PBS to maintain humidity.

  • Compound Precipitation: Even with pre-assay solubility checks, the cellular environment can sometimes induce precipitation. Visually inspect the wells under a microscope for any signs of compound precipitation.

  • Phototoxicity: Phenothiazines are known to be photoreactive.[4] If your assay involves prolonged exposure to light (e.g., during microscopy), this could lead to the formation of phototoxic byproducts, causing inconsistent cell death. Minimize light exposure by working in low-light conditions and using a plate reader with a light-tight chamber.

A5: A shallow or incomplete dose-response curve can be indicative of several issues, including compound aggregation, non-specific binding, or complex biological mechanisms.

Potential Causes for Atypical Dose-Response Curves

  • Compound Aggregation: At higher concentrations, hydrophobic compounds can form aggregates that may have different biological activity or may be less available to bind to the target. This can lead to a plateau in the dose-response curve at a lower than expected efficacy. Dynamic light scattering (DLS) can be used to assess for aggregation at different concentrations.

  • Non-Specific Binding: Phenothiazines are known to interact with multiple targets, including dopamine and serotonin receptors.[2][7] If your assay is not specific for a single target, the observed biological effect may be the result of multiple interactions, leading to a complex dose-response relationship.

  • Assay Artifacts: The compound may interfere with the assay detection method itself (e.g., autofluorescence in a fluorescence-based assay, or inhibition of the reporter enzyme in a luciferase assay). Run appropriate controls to rule out assay interference.

Experimental Protocol to Test for Assay Interference

  • Prepare a "no-cell" or "no-enzyme" control plate.

  • Add all assay reagents as you would in a normal experiment.

  • Add 3,7-dichloro-10H-phenothiazine at the same concentrations used in your dose-response experiment.

  • Read the plate at the same time points as your main experiment.

  • Analyze the data: Any signal that correlates with the concentration of the compound in the absence of the biological target indicates assay interference.

III. Frequently Asked Questions (FAQs)

Q: Could the synthesis and purity of 3,7-dichloro-10H-phenothiazine be a source of inconsistency? A: Absolutely. The synthesis of 3,7-dichloro-10H-phenothiazine can involve harsh conditions, and impurities or side products could have their own biological activities, leading to inconsistent results.[6] It is essential to use a highly purified and well-characterized batch of the compound. We recommend verifying the purity by HPLC and confirming the identity by mass spectrometry and NMR.

Q: How does the pH of the assay buffer affect the activity of 3,7-dichloro-10H-phenothiazine? A: The pH of the buffer can influence the ionization state of the basic nitrogen in the phenothiazine ring.[8] This, in turn, can affect its solubility, cell permeability, and interaction with its biological target. It is important to use a well-buffered system and to consider the potential impact of pH on your results.

Q: Are there any known off-target effects of 3,7-dichloro-10H-phenothiazine that I should be aware of? A: While specific data for the 3,7-dichloro derivative is limited, phenothiazines as a class are known to have a broad pharmacological profile, including effects on various receptors and ion channels.[7] It is always advisable to perform counter-screens against relevant off-targets to ensure the observed activity is specific to your target of interest.

IV. Concluding Remarks

Resolving inconsistencies in the biological assay of 3,7-dichloro-10H-phenothiazine requires a systematic and multi-faceted approach. By carefully considering the compound's inherent physicochemical properties and meticulously controlling for potential sources of error at each stage of the experiment, from stock solution preparation to final data analysis, researchers can significantly improve the reliability and reproducibility of their results. This guide provides a framework for troubleshooting, but it is the careful and critical application of these principles in your own laboratory that will ultimately lead to success.

V. References

  • Li, J., et al. (2013). Synthesis and characterization of 3,7-di-halogenate-10H-phenothiazine. ResearchGate. Retrieved from [Link]

  • PubChem. (n.d.). 3,7-Dichloro-10H-phenothiazine. National Center for Biotechnology Information. Retrieved from [Link]

  • Bansode, T. N. (2017). Potentiometric Pka Determination of Biological Active Phenothiazine in Different Aqua-Organic Solvents. Der Pharma Chemica, 9(18), 71-74.

  • ICH. (1998). Q1B Photostability Testing of New Active Substances and Medicinal Products. European Medicines Agency.

  • Al-Amiery, A. A., et al. (2012). General methods for synthesis of compounds. Organic Chemistry: An Indian Journal, 8(1), 18-23.

  • Wischik, C. M., et al. (2007). 3,7-diamino-10h-phenothiazine salts and their use. Google Patents.

  • Wieczorek, M., et al. (2024). Synthesis, Electronic, and Antibacterial Properties of 3,7-Di(hetero)aryl-substituted Phenothiazinyl N-Propyl Trimethylammonium Salts. MDPI.

  • NextSDS. (n.d.). 3-chloro-10H-phenothiazine — Chemical Substance Information. Retrieved from [Link]

  • Rueden, C. T., et al. (2017). Synthesis and electronic properties of 3,7-dianilino substituted N-hexyl phenothiazines. Chemical Communications, 53(83), 11406-11409.

  • Al-Awady, M. J., et al. (2023). Therapeutic Mechanisms of Phenothiazine Drugs: A Mini-Review of Advances in Cancer Treatment and Antibiotic Resistance. PMC.

  • Martinez-Alfaro, M., et al. (2006). In Vitro Phototoxicity of Phenothiazines: Involvement of Stable UVA Photolysis Products Formed in Aqueous Medium. PubMed.

  • Wieczorek, M., et al. (2024). Synthesis, Electronic, and Antibacterial Properties of 3,7-Di(hetero)aryl-substituted Phenothiazinyl N-Propyl Trimethylammonium Salts. PMC.

  • Wikipedia. (n.d.). Phenothiazine. Retrieved from [Link]

  • Ioffe, D., et al. (2025). Synthesis of New Phenothiazine/3-cyanoquinoline and Phenothiazine/3-aminothieno[2,3-b]pyridine(-quinoline) Heterodimers. MDPI.

  • Oldenburg, K., et al. (2006). Samples in DMSO: What an end user needs to know. Ziath.

  • Wang, X., et al. (2020). Aggregation-induced emission and reversible mechanoresponsive behavior of boryl substituted phenothiazine. New Journal of Chemistry.

  • Mori, T., et al. (2010). Controllable adsorption and ideal H-aggregation behaviors of phenothiazine dyes on the tungsten oxide nanocolloid surface. PubMed.

  • Product Safety Labs. (1995). Primary Eye Irritation Study in Rabbits.

  • The Royal Society of Chemistry. (2013). The effect of DMSO in the aqueous thiol-disulphide dynamic covalent chemistry of model pseudopeptides. RSC Advances.

  • NIST. (n.d.). Phenothiazine. NIST WebBook.

  • Wang, X., et al. (2019). Aggregation-induced emission of boryl substituted phenothiazine: synthesis and applications in fluoride ion sensing. New Journal of Chemistry.

  • Sherbanee, B., et al. (n.d.). Characterizing Compound Behavior at Foghorn Therapeutics.

  • IUPAC-NIST Solubility Data Series. (n.d.). SOLUBILITY DATA SERIES. GitHub Pages.

  • Kim, J. H., et al. (2017). Thermally activated delayed fluorescent phenothiazine–dibenzo[a,j]phenazine–phenothiazine triads exhibiting tricolor-changing mechanochromic luminescence. PMC.

  • Desoky, M. M. H., et al. (2022). Fluorogenic Phenothiazine‐Derivative as Radical Sensors. ChemistrySelect.

  • Qiu, X., et al. (2020). Phenothiazine-based fluorescence probe for ratiometric imaging of hydrazine in living cells with remarkable Stokes shift. PubMed.

Sources

Optimization

Technical Support Center: Strategies to Enhance the Photostability of 3,7-dichloro-10H-phenothiazine Derivatives

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 3,7-dichloro-10H-phenothiazine and its derivatives. This guide is designed to provide in-depth, field-p...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 3,7-dichloro-10H-phenothiazine and its derivatives. This guide is designed to provide in-depth, field-proven insights into the challenges of photostability associated with this class of compounds. My objective is to move beyond simple protocols and explain the underlying causality, empowering you to make informed decisions in your experimental designs.

Phenothiazines are a versatile class of S,N-heterocyclic molecules, widely utilized as building blocks for optoelectronic materials, photoredox catalysts, and pharmacological agents due to their rich electronic properties and ease of functionalization.[1] However, this same electronic character makes them susceptible to photo-induced degradation, a critical hurdle in their practical application. This guide offers a structured approach to understanding, troubleshooting, and mitigating these photostability issues.

Section 1: Frequently Asked Questions (FAQs) on Photodegradation

This section addresses the fundamental principles governing the photodegradation of 3,7-dichloro-10H-phenothiazine derivatives.

Q1: What is the primary mechanism of photodegradation for 3,7-dichloro-10H-phenothiazine derivatives?

A1: The photodegradation of phenothiazines is predominantly an oxidative process. Upon absorption of light (typically UV-A or visible light), the molecule is promoted to an excited singlet state.[2] It then primarily undergoes intersystem crossing (ISC) to a more stable, longer-lived triplet state.[2] This excited triplet state is the key initiator of degradation and can proceed via two main pathways, often concurrently:

  • Type I Mechanism (Radical-Mediated): The excited phenothiazine can directly interact with other molecules (including another ground-state phenothiazine molecule or solvent) via electron or hydrogen transfer, generating radical ions.[3][4] The oxidation of the phenothiazine core often begins with a one-electron oxidation to form a relatively stable cation radical.[5] This radical is a key intermediate in the formation of degradation products.

  • Type II Mechanism (Singlet Oxygen-Mediated): The excited triplet-state phenothiazine can transfer its energy to ground-state molecular oxygen (³O₂), generating highly reactive singlet oxygen (¹O₂).[3][4] Singlet oxygen is a powerful electrophile that can then attack the electron-rich sulfur atom of a ground-state phenothiazine molecule, leading to oxidation.[3]

The primary and most common over-oxidation product is the corresponding phenothiazine sulfoxide.[5] Further oxidation can lead to the formation of phenothiazine sulfone.[5]

Q2: How do the 3,7-dichloro substituents influence photostability?

A2: Halogen substituents, such as chlorine at the 3 and 7 positions, are electron-withdrawing groups. Their presence significantly modulates the electronic properties of the phenothiazine ring. While specific studies on the 3,7-dichloro variant are part of a broader class, studies on 2-chloro substituted phenothiazines show that halogenation can impact the triplet state quantum yield and lifetime, which are critical factors in photosensitivity.[6] The phototoxic effect of chlorinated phenothiazines, however, is not necessarily related to photodechlorination, but both processes may share the same transient excited state.[6][7] The precise effect depends on the overall molecular structure and the experimental environment.

Q3: My compound solution changes color rapidly upon exposure to lab lighting. What is happening?

A3: The rapid color change (e.g., turning yellowish or darkening) is a classic indicator of photodegradation.[8] This is often due to the formation of oxidized species and radical cations, which can have different absorption spectra compared to the parent compound.[9] The phenothiazine cation radical, for instance, is known to be persistent and colored.[10] Even ambient laboratory light can provide enough energy to initiate these photochemical reactions, especially over time.[11]

Q4: Does the choice of solvent affect the photostability of my derivative?

A4: Absolutely. The solvent plays a critical role. Studies have shown that the photodestruction quantum yield of chlorinated phenothiazine derivatives is dependent on the solvent but not necessarily on the N-10 substituent.[6][7] Solvents can influence stability in several ways:

  • Polarity: Solvent polarity can affect the stability of excited states and radical ion intermediates.

  • Hydrogen Donating Ability: Protic solvents (like alcohols) can participate in hydrogen transfer reactions with the excited phenothiazine, influencing the Type I degradation pathway.[6]

  • Oxygen Solubility: The concentration of dissolved oxygen, which is essential for the Type II pathway, varies between solvents.

Section 2: Troubleshooting Guides for Experimental Issues

This section provides a problem-and-solution framework for common issues encountered during experimentation.

Problem 1: Significant degradation of my 3,7-dichloro-10H-phenothiazine derivative is observed during photophysical measurements (e.g., fluorescence or UV-Vis spectroscopy).

  • Question: Why is my sample degrading so quickly in the spectrometer, and how can I obtain reliable data?

  • Root Cause Analysis: Spectrometers use high-intensity light sources (e.g., Xenon lamps) that can accelerate photochemical reactions.[12] Continuous exposure during a scan or measurement series, especially in the presence of dissolved oxygen, will inevitably lead to degradation.

  • Solution & Protocol:

    • Minimize Light Exposure: Reduce the excitation slit width and use neutral density filters where possible. Limit the duration of each measurement and keep the sample in the dark between measurements.

    • Deoxygenate the Sample: The most critical step is to remove molecular oxygen, the fuel for Type II photooxidation.

      • Protocol: Sample Deoxygenation:

        • Place your sample (dissolved in the appropriate spectroscopic-grade solvent) in a cuvette with a septum-sealed cap.

        • Gently bubble a stream of high-purity inert gas (argon or nitrogen) through the solution for 10-15 minutes using a long needle. Use a second, shorter needle as a vent.

        • Ensure the gas stream is gentle to avoid solvent evaporation.

        • After purging, remove the needles and immediately perform your measurement. Maintain a positive pressure of the inert gas over the solution if possible.

Problem 2: My photocatalytic reaction using a phenothiazine derivative stops or becomes inefficient over time.

  • Question: My reaction starts well but then plateaus. Is my catalyst degrading?

  • Root Cause Analysis: Yes, it is highly likely your photocatalyst is degrading. Phenothiazine derivatives used as photoredox catalysts are susceptible to the same photooxidative pathways.[1] The formation of the sulfoxide, for instance, alters the redox potentials and photophysical properties of the molecule, potentially rendering it inactive for the desired catalytic cycle.[10]

  • Solution & Workflow:

    • Confirm Catalyst Degradation: Monitor the reaction mixture using TLC or HPLC/UPLC. The appearance of new spots/peaks corresponding to more polar compounds (like the sulfoxide) alongside the consumption of your catalyst is strong evidence of degradation.

    • Implement Rigorous Inert Atmosphere: Ensure your reaction setup is scrupulously free of oxygen. Use freeze-pump-thaw cycles for degassing the solvent before adding reagents, especially for highly sensitive reactions.

    • Consider Structural Modification: Research suggests that N-aryl substituted phenothiazines can offer enhanced stability compared to N-alkyl or N-H analogues.[13] If you are designing new catalysts, this is a key consideration.

    • Add a Sacrificial Stabilizer: Introduce a compound that preferentially quenches singlet oxygen or scavenges radicals without interfering with your primary reaction.

dot

Caption: Troubleshooting workflow for photocatalyst degradation.

Section 3: Protocols for Enhancing Photostability

Proactive measures are more effective than reactive troubleshooting. Here are key strategies to incorporate into your experimental design.

Strategy 1: Chemical Quenching of Singlet Oxygen

The addition of a singlet oxygen quencher is a highly effective method to inhibit the Type II photodegradation pathway. These molecules deactivate singlet oxygen without being consumed (physical quenching) or by reacting with it (chemical quenching).[14][15]

  • Causality: Quenchers provide an alternative, non-destructive decay pathway for singlet oxygen, preventing it from reacting with your phenothiazine derivative. The quenching efficiency depends on the quencher's concentration and its specific rate constant (kq).

  • Protocol: Incorporating a Singlet Oxygen Quencher

    • Select an Appropriate Quencher: Choose a quencher that is soluble in your reaction medium and does not interfere with your experiment or analysis. See Table 1 for common options. 1,4-Diazabicyclo[2.2.2]octane (DABCO) is a widely used and efficient physical quencher.[14][16]

    • Determine Optimal Concentration: Start with a concentration of the quencher that is equimolar to your phenothiazine derivative. You may need to optimize this, with concentrations ranging from 0.1 to 10 molar equivalents.

    • Execution: Simply add the selected quencher to your solution or reaction mixture before initiating the experiment or exposing the sample to light.

    • Validation: Run a control experiment without the quencher under the same light exposure conditions. Monitor the degradation of the phenothiazine derivative (e.g., by UV-Vis absorbance decrease or HPLC) in both samples to quantify the stabilizing effect.

Quencher Type Typical Solvents Key Considerations Reference
DABCO PhysicalOrganic & AqueousHighly efficient, can be volatile.[14][16]
β-Carotene Physical/ChemicalOrganic (non-polar)Very high quenching rate, but is colored and can degrade itself.[14][15]
α-Tocopherol (Vit E) Chemical/PhysicalOrganic (non-polar)Natural antioxidant, provides protection in a dose-dependent manner.[14]
Ascorbic Acid (Vit C) ChemicalAqueousEffective in aqueous systems, but can act as a reducing agent.[14]
Sodium Azide (NaN₃) PhysicalAqueousHighly efficient, but toxic and potentially explosive. Use with caution.[14]

Table 1: Common Singlet Oxygen Quenchers for Photostability Enhancement.

Strategy 2: Formulation and Environmental Control

Controlling the immediate environment of the molecule is a fundamental strategy.

  • Exclusion of Light: The simplest method. Use amber vials or wrap containers in aluminum foil for storage and handling.[11] Perform experimental manipulations in a darkened room or under red light where possible.

  • Exclusion of Oxygen: As detailed in the troubleshooting section, removing oxygen by purging with an inert gas is paramount for preventing photooxidation.[17]

  • Encapsulation: For drug development applications, formulating the phenothiazine derivative within a protective matrix like liposomes, microspheres, or cyclodextrins can significantly enhance photostability by physically shielding it from light and oxygen.[8]

Section 4: Visualization of Degradation Pathway

Understanding the transformation of the molecule is key to preventing it. The diagram below illustrates the principal photooxidative degradation pathway.

dot

PhotodegradationPathway cluster_type2 Type II Pathway cluster_type1 Type I Pathway Ptz_Ground 3,7-dichloro-10H-phenothiazine (Ground State, S₀) Ptz_Singlet Excited Singlet State (S₁) Ptz_Ground->Ptz_Singlet Light (hν) Absorption Sulfoxide Phenothiazine Sulfoxide (Major Degradation Product) Ptz_Ground->Sulfoxide Reaction Ptz_Singlet->Ptz_Ground Fluorescence Ptz_Triplet Excited Triplet State (T₁) Ptz_Singlet->Ptz_Triplet Intersystem Crossing (ISC) Ptz_Triplet->Ptz_Ground Phosphorescence O2_Singlet ¹O₂ (Singlet Oxygen) Ptz_Triplet->O2_Singlet Energy Transfer Radical_Cation Phenothiazine Cation Radical (PTZ•+) Ptz_Triplet->Radical_Cation Electron Transfer O2_Triplet ³O₂ (Ground State O₂) O2_Singlet->O2_Triplet Quenching (e.g., by DABCO) O2_Singlet->Sulfoxide Reaction Radical_Cation->Sulfoxide + O₂ / H₂O Sulfone Phenothiazine Sulfone (Further Oxidation) Sulfoxide->Sulfone Further Oxidation

Caption: Key pathways in the photooxidation of phenothiazine.

References

  • Extended phenothiazines: synthesis, photophysical and redox properties, and efficient photocatalytic oxidative coupling of amines - PMC. (n.d.).
  • Photodegradation of 2-chloro Substituted Phenothiazines in Alcohols - PMC - NIH. (n.d.).
  • Latest developments in photosensitizers: improving stability, specificity and responsiveness | Request PDF - ResearchGate. (2025, September 6).
  • Synthesis and Structure of Novel Phenothiazine Derivatives, and Compound Prioritization via In Silico Target Search and Screening for Cytotoxic and Cholinesterase Modulatory Activities in Liver Cancer Cells and In Vivo in Zebrafish - PMC. (n.d.).
  • Strategies to Enhance the Photosensitization: Polymerization and the Donor-Acceptor Even-Odd Effect. - R Discovery. (2018, October 22).
  • "preventing over-oxidation in phenothiazine synthesis" - Benchchem. (n.d.).
  • Photodegradation of 2-chloro substituted phenothiazines in alcohols - PubMed - NIH. (2009, January 15).
  • Mechanism proposed for the photodehalogenation of chlorinated phenothiazines in alcohols. - ResearchGate. (n.d.).
  • Enhancing Tumor Photodynamic Therapy via Molecular Engineering and Functional Modification of Photosensitizers - PMC. (2026, February 5).
  • Singlet Oxygen-Induced Photodegradation of the Polymers and Dyes in Optical Sensing Materials and the Effect of Stabilizers on These Processes - ACS Publications. (2013, August 21).
  • Quenching of singlet oxygen by natural and synthetic antioxidants and assessment of electronic UV/Visible absorption spectra for alleviating or enhancing the efficacy of photodynamic therapy. (2016, February 25).
  • Strategies for accessing photosensitizers with extreme redox potentials - AIP Publishing. (2022, May 3).
  • Improvement of Photostability in Formulation: A Review - ResearchGate. (2015, April 9).
  • Structure of the phenothiazine derivatives and related compounds [1 R1 = H - ResearchGate. (n.d.). Retrieved March 15, 2026, from https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEzIPWbUFIlEc33ar-ZPaisNmyRUenAiBPZXwzut7eVoicLVHUqP4rSFMQHUmkGZitHZODfHC8oVDv39wAIXguiDek2R2qgXA32D9YnCSyxQf2B4VWTuTABHE4N5Yd8BQki3oMJs9e2TadyDOHgVyNgj4pfoTGsZq-pA_x2i5qYWlhemTwi-oYCMDRRueNrH5WMLSBwW5992pZ2qjvA1tNIQMf_kTsT57wz-SqlErqXom5Z-9I=
  • Phenothiazine Derivatives as Photoredox Catalysts for Cationic and Radical Photosensitive Resins for 3D Printing Technology and Photocomposites Synthesis | Request PDF - ResearchGate. (n.d.).
  • Excited-state properties and in vitro phototoxicity studies of three phenothiazine derivatives. (2002, January 15).
  • Singlet Oxygen in Food: A Review on Its Formation, Oxidative Damages, Quenchers, and Applications in Preservation - MDPI. (2025, July 15).
  • Improvement of Photostability in Formulation: A Review. (n.d.).
  • Unlocking Multi-photoresponse in Phenothiazine Derivatives Through Photoinduced Radical and Keto-Enol Tautomerism | CCS Chemistry - Chinese Chemical Society. (2024, August 13).
  • Phenothiazine Sulfoxides as Active Photocatalysts for the Synthesis of γ-Lactones | Journal of the American Chemical Society - ACS Publications. (2025, April 2).
  • Photostability and Photostabilization of Drugs and Drug Products - SciSpace. (n.d.).

Sources

Troubleshooting

Technical Support Center: Troubleshooting 3,7-Dichloro-10H-phenothiazine Experiments

Welcome to the Application Support Center. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals struggling with the reproducibility of phenothiazine derivatives.

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Application Support Center. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals struggling with the reproducibility of phenothiazine derivatives.

3,7-Dichloro-10H-phenothiazine (CAS 1771-23-9) [1] is a highly versatile but notoriously temperamental building block. The core issue driving poor experimental reproducibility is the profound electron-rich nature of the sulfur-nitrogen heterocycle. While the chlorine substituents at the 3 and 7 positions provide some electron-withdrawing stabilization compared to the unsubstituted parent compound, the molecule remains highly susceptible to photo-oxidation, trace-metal catalysis, and nucleophilic degradation.

Below is our definitive troubleshooting guide designed to replace empirical guesswork with mechanistic causality and self-validating workflows.

Section 1: Diagnostic FAQs & Troubleshooting

Q1: Why do my stock solutions exhibit spontaneous color changes (e.g., turning pink or brown) and high assay background over time?

The Causality: Phenothiazines possess a remarkably low oxidation potential and act as potent photosensitizers. When exposed to ambient laboratory light or trace transition metals (e.g., Fe³⁺, Cu²⁺) present in your buffers, the molecule rapidly loses a single electron to form a highly colored semiquinone radical cation[2]. If dissolved oxygen or water is present, this radical cation undergoes further auto-oxidation to form sulfoxides and sulfones[3]. This degradation alters the compound's redox properties and structural integrity, completely invalidating downstream biological or photochemical assays.

Self-Validating Solution: Always run a UV-Vis blank of your stock solution before use. A pristine 3,7-dichloro-10H-phenothiazine solution should be nearly colorless to pale green. An absorbance spike in the 500–550 nm range indicates radical cation formation. If this peak is observed, the solution is compromised and must be discarded.

Q2: During the synthesis of functionalized derivatives (e.g., 3,7-bis(dialkylamino)phenothiazines), why do my yields drop dramatically during the purification of intermediate salts?

The Causality: A common synthetic route involves the halogenation/oxidation of 3,7-dichloro-10H-phenothiazine to a 5-onium intermediate (e.g., 3,7-dichlorophenothiazine-5-onium chloride) prior to nucleophilic substitution. These 5-onium salts are highly electrophilic and notoriously unstable in solution[4]. Attempting to isolate, concentrate, or chromatograph these intermediates exposes them to ambient moisture, leading to rapid degradation, ring-opening side reactions, and the formation of insoluble oligomers.

Self-Validating Solution: Transition to a telescoped (one-pot) workflow. By adding your nucleophile directly to the reaction mixture immediately following the formation of the 5-onium intermediate, you trap the reactive species before it can degrade. Checkpoint: Monitor the reaction via LC-MS. Do not proceed to nucleophile addition until the parent mass (m/z ~267)[1] has completely disappeared.

Q3: Why is my analytical quantification (e.g., LC-MS/MS) of 3,7-dichloro-10H-phenothiazine from biological matrices highly irreproducible?

The Causality: Biological matrices (such as blood, plasma, or cell lysates) contain abundant hemoproteins and trace metals that actively catalyze the oxidation of phenothiazines during sample extraction[5]. Standard sample preparation techniques—particularly those involving vacuum centrifugation at elevated temperatures (40–70°C)—exacerbate this oxidation, artificially converting the parent drug into its sulfoxide metabolite before it even reaches the column.

Self-Validating Solution: Spike your biological matrix with a stable isotopically labeled internal standard immediately upon collection. Checkpoint: If the ratio of parent drug to sulfoxide shifts between the extraction phase and the injection phase, your sample preparation method is actively inducing oxidation. Switch to Solid-Phase Extraction (SPE) under argon and strictly avoid heat during solvent evaporation.

Section 2: Quantitative Degradation Markers

To properly troubleshoot your experiments, you must be able to identify the specific degradation products in your mixture. Use the table below to cross-reference visual and mass spectrometric data with the appropriate mitigation strategy.

Table 1: Physicochemical Markers and Mitigation of 3,7-Dichloro-10H-phenothiazine Degradation

Chemical SpeciesVisual IndicatorMass Shift (Δm/z)Primary CatalystMitigation Strategy
Parent Compound Colorless / Pale Green0N/AN/A
Semiquinone Radical Cation Pink / Red-1 e⁻Light (hν), Trace MetalsAmber lighting, EDTA chelation
Sulfoxide Dark Brown+16 DaDissolved O₂, H₂OArgon sparging, anhydrous solvents
Sulfone Yellow / Brown+32 DaStrong OxidantsStrict anaerobic environment

Section 3: Mechanistic Pathway Visualization

Understanding the stepwise degradation of the phenothiazine core is critical for preventing it. The diagram below illustrates the causal relationship between environmental stressors and the resulting chemical species.

G A 3,7-Dichloro-10H- phenothiazine (Parent) B Radical Cation (Semiquinone) A->B Light (hν) / O₂ Trace Metals C Sulfoxide (Degradant) B->C H₂O / O₂ D Sulfone (Deep Oxidation) C->D Excess Oxidant

Fig 1: Stepwise oxidation pathway of 3,7-dichloro-10H-phenothiazine driven by light and oxygen.

Section 4: Standardized Experimental Protocols

To guarantee reproducibility across all your assays, implement the following standardized protocol for the preparation and storage of 3,7-dichloro-10H-phenothiazine solutions. This protocol is designed as a self-validating system to eliminate the variables of light, oxygen, and trace metals.

Protocol: Anaerobic and Light-Protected Preparation of Stock Solutions

Materials Required:

  • Anhydrous, HPLC-grade solvent (e.g., DMSO or DMF)

  • High-purity Argon gas

  • Amber glass volumetric flasks and storage vials

  • EDTA or DTPA (if preparing aqueous dilutions)

Step-by-Step Methodology:

  • Solvent Degassing: Sparge the chosen anhydrous solvent with high-purity Argon for a minimum of 30 minutes to aggressively displace dissolved oxygen.

  • Metal Chelation (For Aqueous Buffers Only): If your downstream assay requires aqueous dilution, pre-treat all biological buffers with 100 μM EDTA or DTPA. This sequesters trace transition metals that act as univalent electron acceptors[2].

  • Light Exclusion: Perform all weighing, transferring, and dissolution steps under amber laboratory lighting or in a darkened room. Wrap all glassware entirely in aluminum foil.

  • Dissolution & Purging: Dissolve the 3,7-dichloro-10H-phenothiazine powder in the degassed solvent to achieve your target concentration. Gently purge the headspace of the vial with Argon for 15 seconds before sealing tightly with a PTFE-lined septum cap.

  • Storage: Store the sealed aliquots at -20°C. Avoid repeated freeze-thaw cycles.

  • Self-Validation Checkpoint: Before utilizing the stock solution in downstream assays, aliquot 10 μL into 990 μL of solvent and measure the UV-Vis spectrum. The baseline must remain flat above 400 nm. If an absorbance peak near 500–550 nm is present, oxidation has occurred, and the batch must be discarded.

References

  • Title: 3,7-Dichloro-10H-phenothiazine | C12H7Cl2NS | CID 12344064 - PubChem. Source: nih.gov.
  • Title: Oxidation of Selected Phenothiazine Drugs During Sample Preparation : Journal of Analytical Toxicology - Ovid. Source: ovid.com.
  • Title: US20200010436A1 - Method for preparation of 3,7-bis-(dimethylamino)-phenothiazin-5-ium chloride or bromide - Google Patents. Source: google.com.
  • Title: Phenothiazine Sulfoxides as Active Photocatalysts for the Synthesis of γ-Lactones | Journal of the American Chemical Society - ACS Publications. Source: acs.org.
  • Title: Interaction of trace metals with phenothiazine drug derivatives, iii. theoretical part - PNAS. Source: pnas.org.

Sources

Optimization

refining the synthesis of 3,7-dichloro-10H-phenothiazine for higher purity

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges in the halogenation of electron-rich heterocyclic scaffolds.

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges in the halogenation of electron-rich heterocyclic scaffolds. The synthesis of 3,7-dichloro-10H-phenothiazine is notoriously prone to over-oxidation and poly-halogenation.

To help you achieve optimal yields and >98.5% purity, I have structured this guide to focus on the causality behind the chemistry and to provide self-validating workflows that ensure you can verify success at every step.

Part 1: Troubleshooting FAQs (Mechanisms & Causality)

Q1: Why do I observe significant sulfoxide formation (over-oxidation) during the chlorination of phenothiazine? Causality: Phenothiazine is a highly electron-rich heterocycle, making its sulfur atom extremely susceptible to oxidation. When using harsh chlorinating agents (like Cl₂ gas) or when the reaction temperature exceeds 5 °C during the initial electrophilic addition, single-electron transfer (SET) pathways can compete with electrophilic aromatic substitution (EAS). This leads to the formation of phenothiazin-5-ium radical cations, which are subsequently trapped by ambient moisture to form sulfoxides[1]. Self-Validating Solution: Transition to N-chlorosuccinimide (NCS) as a mild, controlled source of electrophilic chlorine (Cl⁺). Pre-chill your N,N-dimethylformamide (DMF) solvent strictly to 0 °C before the portion-wise addition of NCS. Validate the suppression of the oxidation pathway by spotting the crude mixture on TLC (Hexanes:EtOAc 8:2); sulfoxides will appear as highly polar, baseline-retained spots compared to the highly non-polar 3,7-dichloro product[2].

Q2: How do I ensure regioselectivity strictly at the 3 and 7 positions without over-chlorinating? Causality: The secondary amine of the phenothiazine core strongly activates the ortho and para positions of the aromatic rings. Steric hindrance from the bulky thiazine core directs the first chlorination predominantly to the para position (C3). The second chlorination naturally proceeds to the other ring's para position (C7) because the first chlorine atom weakly deactivates its host ring, slowing down further substitution on that same side[3]. However, excess equivalents of NCS or extended reaction times at elevated temperatures will push the reaction to the less sterically favored C1 and C9 positions. Self-Validating Solution: Strictly limit NCS to 2.2 equivalents (a slight 0.2 eq excess to drive completion)[2]. A self-validating check is HPLC monitoring at the 10-hour mark: if the mono-chloro intermediate peak is <2%, initiate the quench immediately to prevent poly-halogenation.

Q3: What is the optimal workup to achieve >98% purity without extensive column chromatography? Causality: DMF is water-miscible, while the target 3,7-dichloro-10H-phenothiazine is highly lipophilic. Pouring the reaction mixture into an excess of ice-water crashes out the hydrophobic product and partitions the succinimide byproduct and DMF into the aqueous layer[2]. Self-Validating Solution: Extract the aqueous suspension with diethyl ether (Et₂O). The ether layer will exclusively contain the phenothiazine derivatives. Evaporate to dryness and recrystallize. The final purity should be verified via HPLC (e.g., >98.52% purity at Rt: 4.193 min using an Acetonitrile/Formic Acid gradient)[2].

Part 2: Quantitative Optimization Data

To refine your synthesis, compare your current parameters against the optimized benchmarks below.

Table 1: Optimization Parameters for 3,7-Dichloro-10H-phenothiazine Synthesis

ParameterSub-optimal ConditionOptimized ConditionCausality / Effect
Chlorinating Agent Cl₂ gas or SO₂Cl₂N-Chlorosuccinimide (NCS)NCS provides a controlled release of Cl⁺, preventing oxidative degradation of the thiazine sulfur[1].
Solvent System Glacial Acetic AcidAnhydrous DMFDMF stabilizes the polarized transition state of the EAS reaction without acting as an oxygen donor[2].
Temperature Profile Room temperature addition0 °C addition, warm to RTSuppresses exothermic runaway and minimizes single-electron transfer (SET) side reactions.
Stoichiometry >3.0 equivalents2.2 equivalentsPrevents over-chlorination at the sterically hindered C1 and C9 positions[3].

Part 3: Self-Validating Experimental Protocol

Follow this step-by-step methodology to synthesize and isolate high-purity 3,7-dichloro-10H-phenothiazine.

Step 1: Reaction Setup and Initiation

  • Dissolve 10H-phenothiazine (0.500 g, 2.50 mmol) in anhydrous N,N-dimethylformamide (DMF) (5.00 mL) in a flame-dried round-bottom flask under an argon atmosphere[2].

  • Cool the solution to 0 °C using an ice-water bath. Let it equilibrate for 15 minutes.

  • Validation Check: The solution should be clear and pale yellow. Any dark green/blue coloration indicates premature oxidation of the starting material.

Step 2: Controlled Halogenation

  • Weigh out N-chlorosuccinimide (NCS) (0.737 g, 5.52 mmol, 2.2 eq)[2].

  • Add the NCS portion-wise over 30 minutes to the vigorously stirring solution at 0 °C.

  • Maintain stirring at 0 °C for exactly 2 hours to allow the highly exothermic first substitution to complete without thermal runaway.

  • Validation Check: The reaction mixture will gradually darken. Ensure the internal temperature does not exceed 5 °C during addition.

Step 3: Propagation and Completion

  • Remove the ice bath and allow the reaction mixture to warm to room temperature (rt).

  • Stir at rt overnight (approx. 12 hours)[2].

  • Validation Check: Perform an HPLC or LC-MS aliquot check. The target mass for C₁₂H₇Cl₂NS (MW: 268.16 g/mol ) should be dominant[4].

Step 4: Quench and Extraction

  • Pour the reaction mixture into 50 mL of crushed ice/water[2].

  • Extract the aqueous suspension with Diethyl Ether (Et₂O) (3 x 20 mL).

  • Wash the combined organic layers with brine (2 x 20 mL) to remove residual DMF, dry over anhydrous Na₂SO₄, and filter.

  • Validation Check: The aqueous layer should be nearly colorless, indicating complete extraction of the chromophoric phenothiazine core into the organic phase.

Step 5: Isolation and Purification

  • Evaporate the organic layer to dryness under reduced pressure[2].

  • Recrystallize the crude sticky solid from a minimal amount of hot ethanol or toluene.

  • Dry the resulting solid in a vacuum oven at 40 °C for 4 hours.

  • Validation Check: Yields a highly pure solid (HPLC purity >98.5%)[2].

Part 4: Mechanistic Workflow Visualization

G A 10H-Phenothiazine (Starting Material) B NCS Addition in DMF (Controlled at 0°C) A->B 2.2 eq NCS C Electrophilic Aromatic Substitution at C3 B->C Initial Chlorination G Over-oxidation / S-Oxides (Impurity Pathway) B->G Excess Heat / Light D 3-Chloro-10H-phenothiazine (Intermediate) C->D E Electrophilic Aromatic Substitution at C7 D->E 2nd eq NCS F 3,7-Dichloro-10H-phenothiazine (Crude Product) E->F rt overnight H Aqueous Quench & Extraction (Ice/Water + Et2O) F->H I High Purity Target (>98.5% by HPLC) H->I Recrystallization

Workflow and mechanistic pathway for the synthesis of 3,7-dichloro-10H-phenothiazine.

References

  • Antitubercular Polyhalogenated Phenothiazines and Phenoselenazine with Reduced Binding to CNS Receptors. vscht.cz.
  • 1771-23-9 | 3,7-Dichloro-10H-phenothiazine. bldpharm.com.
  • The Chemistry of Phenothiazine.
  • US11059797B2 - Method for preparation of 3,7-bis-(dimethylamino)-phenothiazin-5-ium chloride or bromide. google.com.

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the Biological Activity of Phenothiazines: A Focus on 3,7-dichloro-10H-phenothiazine

This guide provides a comparative analysis of the biological activities of phenothiazine derivatives, with a specific focus on the structural and potential functional characteristics of 3,7-dichloro-10H-phenothiazine. Ph...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides a comparative analysis of the biological activities of phenothiazine derivatives, with a specific focus on the structural and potential functional characteristics of 3,7-dichloro-10H-phenothiazine. Phenothiazines are a versatile class of heterocyclic compounds that have been a cornerstone in pharmacology for decades, primarily known for their antipsychotic effects but also demonstrating a remarkable breadth of other biological activities.[1][2][3] This document is intended for researchers, scientists, and drug development professionals, offering an in-depth look at structure-activity relationships, established data for common analogs, and a predictive analysis for the lesser-studied 3,7-dichloro derivative.

The Phenothiazine Scaffold: A Foundation for Diverse Bioactivity

The phenothiazine core is a tricyclic system consisting of two benzene rings fused to a central thiazine ring.[2][4] This structure serves as a privileged scaffold in medicinal chemistry, allowing for extensive modifications that give rise to a wide array of pharmacological properties.[2][5] Historically, the journey of phenothiazines began with the synthesis of methylene blue in the late 19th century.[6] The subsequent development of chlorpromazine in the 1950s revolutionized the treatment of schizophrenia and opened the door to exploring this chemical class for other therapeutic applications.[1][7]

Today, phenothiazine derivatives are recognized for a spectrum of biological effects, including:

  • Antipsychotic Activity: Primarily through the blockade of dopamine D2 receptors in the brain.[1][8][9]

  • Anticancer Activity: Exerted via multiple mechanisms such as the induction of apoptosis, inhibition of key signaling pathways, and disruption of cell membrane integrity.[10][11][12]

  • Antimicrobial Activity: Including antibacterial, antifungal, and antiprotozoal effects, often linked to the inhibition of efflux pumps in resistant microbes.[13][14]

The specific biological profile of any given phenothiazine derivative is dictated by the nature and position of its chemical substituents, a concept known as the Structure-Activity Relationship (SAR).

Decoding the Phenothiazine Structure-Activity Relationship (SAR)

The biological activity of phenothiazines is critically dependent on substitutions at two key positions: the thiazine nitrogen (N-10) and the carbon at position 2 (C-2) of the phenothiazine ring.

SAR cluster_phenothiazine Phenothiazine Core Structure cluster_substituents Key Substitution Points cluster_activity Influenced Biological Activities Pheno      S     / \n  (A)C---C(B)   |   |  (C)C---C(D)      /      N      |     R10 R10 N-10 Side Chain (e.g., Aliphatic, Piperazine) Antipsychotic Antipsychotic Potency Side Effect Profile R10->Antipsychotic Primarily dictates R2 C-2 Substituent (e.g., -Cl, -CF3) R2->Antipsychotic Modulates potency Anticancer Cytotoxicity R2->Anticancer Influences Antimicrobial Antimicrobial Potency R2->Antimicrobial Influences MTT_Workflow cluster_workflow MTT Assay Workflow A 1. Seed Cells (e.g., 1x10⁴ cells/well in 96-well plate) B 2. Incubate (24h, 37°C, 5% CO₂) Allow cells to adhere A->B C 3. Treat with Phenothiazine (Serial dilutions + Controls) B->C D 4. Incubate (e.g., 24-72h) C->D E 5. Add MTT Reagent (e.g., 10 µL of 5 mg/mL solution) D->E F 6. Incubate (4h, 37°C) Living cells form formazan crystals E->F G 7. Add Solubilization Solution (e.g., 100 µL DMSO) F->G H 8. Measure Absorbance (570 nm with plate reader) G->H

Figure 2: Generalized experimental workflow for the MTT cytotoxicity assay.

Step-by-Step Protocol:

  • Cell Seeding: Plate adherent cancer cells (e.g., HeLa, MCF-7) in a 96-well flat-bottom plate at a pre-optimized density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere to allow for cell attachment. [15]2. Compound Treatment: Prepare serial dilutions of the phenothiazine compounds in culture medium. Remove the old medium from the cells and add 100 µL of the compound dilutions. Include wells for untreated cells (negative control) and a vehicle control (e.g., <0.5% DMSO). [15]3. Incubation: Incubate the plate for a defined period (e.g., 24, 48, or 72 hours) at 37°C and 5% CO₂.

  • MTT Addition: After incubation, add 10 µL of sterile MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours. [6]During this time, viable cells will convert the soluble MTT into insoluble purple formazan crystals.

  • Solubilization: Carefully remove the medium. Add 100 µL of a solubilization solution (e.g., DMSO or acidified isopropanol) to each well to dissolve the formazan crystals. [15]Mix gently by pipetting or using an orbital shaker for 15 minutes. [16]6. Absorbance Measurement: Read the absorbance of each well using a microplate spectrophotometer at a wavelength of 570 nm. A reference wavelength of 630 nm can be used to reduce background noise. [16]7. Data Analysis: Calculate cell viability as a percentage relative to the untreated control cells. Plot the percentage of viability against the log of the compound concentration to determine the IC₅₀ value (the concentration that inhibits 50% of cell growth). [7]

Antimicrobial Susceptibility: Minimum Inhibitory Concentration (MIC) Assay

The MIC assay is the gold standard for determining the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. [17]The broth microdilution method is a common and efficient format. [18][19] Step-by-Step Protocol:

  • Inoculum Preparation: Culture the target bacterial strain (e.g., S. aureus, E. coli) overnight in a suitable broth (e.g., Cation-Adjusted Mueller-Hinton Broth, CAMHB). Adjust the turbidity of the culture to match a 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ CFU/mL. Dilute this suspension to achieve a final inoculum concentration of 5 x 10⁵ CFU/mL in the assay wells. [18][20]2. Compound Dilution: In a 96-well microtiter plate, prepare two-fold serial dilutions of the phenothiazine compounds in the broth medium. The final volume in each well should be 50 µL. [18]3. Inoculation: Add 50 µL of the standardized bacterial inoculum to each well, bringing the total volume to 100 µL. This dilutes both the compound and the inoculum by a factor of two. Include a growth control well (bacteria, no compound) and a sterility control well (broth only). [18]4. Incubation: Incubate the plate at 37°C for 18-24 hours under appropriate atmospheric conditions. [20]5. MIC Determination: The MIC is visually determined as the lowest concentration of the compound at which there is no visible turbidity (i.e., no bacterial growth). [17][21]This can be confirmed by measuring the optical density (OD) at 600 nm with a plate reader. [20]

Antipsychotic Potential: Dopamine D2 Receptor Binding Assay

This assay measures the affinity of a compound for the dopamine D2 receptor by quantifying its ability to compete with a radiolabeled ligand that specifically binds to the receptor. A higher affinity (lower Ki value) suggests greater potential for antipsychotic activity. [1][22]

D2_Binding Receptor Dopamine D2 Receptor Binding Binding Receptor->Binding Radioligand [³H]-Spiperone (Radiolabeled Ligand) Radioligand->Binding Phenothiazine Test Phenothiazine (Unlabeled Competitor) Phenothiazine->Binding Competes with Radioligand Signal Measured Radioactivity (Signal) Binding->Signal Generates

Figure 3: Principle of a competitive radioligand binding assay for the D2 receptor.

Step-by-Step Protocol:

  • Membrane Preparation: Prepare a membrane fraction rich in D2 receptors from a suitable source, such as rat striatal tissue or a stable cell line overexpressing the human D2 receptor (e.g., CHO-K1 or HEK293 cells). [1][22][23]Homogenize the tissue/cells in an ice-cold buffer and pellet the membranes via high-speed centrifugation (e.g., 40,000 x g). [22]Resuspend the final pellet in the assay buffer.

  • Assay Setup (in triplicate):

    • Total Binding: Add assay buffer, a fixed concentration of a radioligand (e.g., [³H]-Spiperone), and the membrane preparation to wells. [22] * Non-specific Binding: Add a high concentration of an unlabeled D2 antagonist (e.g., haloperidol), the radioligand, and the membrane preparation. This measures binding to non-receptor sites. [23] * Competitive Binding: Add serial dilutions of the test phenothiazine compound, the radioligand, and the membrane preparation. [22]3. Incubation: Incubate the plate for a set time (e.g., 60 minutes) at room temperature to allow binding to reach equilibrium.

  • Filtration: Rapidly terminate the reaction by vacuum filtration through glass fiber filters. This separates the receptor-bound radioligand from the unbound radioligand. Wash the filters multiple times with ice-cold wash buffer. [22]5. Radioactivity Measurement: Place the filters in scintillation vials with a scintillation cocktail and measure the radioactivity (in counts per minute, CPM) using a liquid scintillation counter. [22]6. Data Analysis: Calculate specific binding by subtracting non-specific CPM from total binding CPM. Plot the percentage of specific binding against the log concentration of the test compound to determine the IC₅₀. Convert the IC₅₀ to a binding affinity constant (Ki) using the Cheng-Prusoff equation. [1]

Conclusion and Future Directions

The phenothiazine scaffold remains a remarkably fertile ground for drug discovery. While the biological activities of C-2 substituted derivatives like chlorpromazine and trifluoperazine are well-documented, the potential of other substitution patterns is less explored. Based on established structure-activity relationships, 3,7-dichloro-10H-phenothiazine is unlikely to be a potent antipsychotic agent due to the lack of an N-10 side chain and its unconventional C-3/C-7 halogenation. However, these same structural features may confer novel cytotoxic or antimicrobial properties.

The true biological profile of 3,7-dichloro-10H-phenothiazine can only be elucidated through empirical testing. The standardized protocols provided in this guide offer a clear path for such an investigation. Future research should focus on synthesizing and screening a library of 3,7-disubstituted phenothiazines to expand our understanding of the SAR at these positions and potentially uncover new therapeutic leads for infectious diseases or oncology.

References

  • Balouiri, M., Sadiki, M., & Ibnsouda, S. K. (2016). Antimicrobial susceptibility testing to evaluate minimum inhibitory concentration values of clinically relevant antibiotics. Journal of Visualized Experiments, (111), 54067. [Link]

  • Springer Nature Experiments. Cytotoxicity MTT Assay Protocols and Methods. [Link]

  • Ailloud, F., & Didelot, X. (2023). Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Microdilution Method. protocols.io. [Link]

  • Emery Pharma. Minimum Inhibitory Concentration (MIC). [Link]

  • Bio-protocol. Minimum Inhibitory Concentration (MIC) Assay. [Link]

  • van Meerloo, J., Kaspers, G. J., & Cloos, J. (2011). Cell sensitivity assays: the MTT assay. Methods in molecular biology (Clifton, N.J.), 731, 237–245. [Link]

  • Bridge PTS. Minimum Inhibitory Concentration (MIC) / Minimum Bactericidal Concentration (MBC). [Link]

  • O'Brian, C. A., Liskamp, R. M., & Weinstein, I. B. (1990). Structure-activity relationships of phenothiazines and related drugs for inhibition of protein kinase C. Molecular pharmacology, 38(4), 549–556. [Link]

  • BMG LABTECH. Dopamine d2 receptor HTRF binding kinetics. [Link]

  • National Center for Biotechnology Information. Discovery, optimization, and characterization of a novel series of dopamine D2 versus D3 receptor selective antagonists. Probe Reports from the NIH Molecular Libraries Program. [Link]

  • Singh, K., Gahtori, P., & Singh, R. (2012). Synthesis, SAR and antibacterial activity of hybrid chloro, dichloro-phenylthiazolyl-s-triazines. Bioorganic & medicinal chemistry letters, 22(1), 333–338. [Link]

  • PubChem. 3,7-Dichloro-10H-phenothiazine. [Link]

  • Jeleń, M., Boryczka, S., & Bębenek, E. (2019). Synthesis, Anticancer Activity, and Apoptosis Induction of Novel 3,6-Diazaphenothiazines. Molecules (Basel, Switzerland), 24(2), 268. [Link]

  • Rapoport, R. M., & Cheung, W. Y. (1993). Structure-activity relationships of phenothiazines in inhibiting lymphocyte motility as determined by a novel flow cytometric assay. Journal of leukocyte biology, 53(4), 454–460. [Link]

  • National Center for Biotechnology Information. Table 3, Detailed protocol for the D2 binding secondary assay. Probe Reports from the NIH Molecular Libraries Program. [Link]

  • Kumar, A., & Sharma, P. (2022). The versatility of phenothiazines as an anticancer drug scaffold. Future medicinal chemistry, 14(11), 819–841. [Link]

  • Müller, T. J. J., et al. (2024). Synthesis, Electronic, and Antibacterial Properties of 3,7-Di(hetero)aryl-substituted Phenothiazinyl N-Propyl Trimethylammonium Salts. Molecules, 29(9), 2145. [Link]

  • GenScript. Human Recombinant D2 Dopamine Receptor Stable Cell Line. [Link]

  • Sinha, S., et al. (2011). Synthesis and biological activity of phenothiazine derivatives. International Journal of Research in Ayurveda & Pharmacy, 2(4), 1130-1137. [Link]

  • Amaral, L., Kristiansen, J. E., & Viveiros, M. (2004). Antimicrobial activity of phenothiazines. In Vivo, 18(6), 725-731. [Link]

  • ResearchGate. Synthesis and characterization of 3,7-di-halogenate-10H-phenothiazine. [Link]

  • Horn, A. S., & Snyder, S. H. (1975). Phenothiazine drugs: structure activity relationships explained by a conformation that mimics dopamine. Johns Hopkins University. [Link]

  • UBC Chemistry. Synthesis of 3,7-disubstituted-phenothiazin-5-ium iodides containing various amino groups. [Link]

  • Al-Gharaibeh, A., et al. (2023). The anti-cancer efficacy of a novel phenothiazine derivative is independent of dopamine and serotonin receptor inhibition. Frontiers in Pharmacology, 14, 1248888. [Link]

  • Padnya, P. L., Khadieva, A. I., & Stoikov, I. I. (2022). Current achievements and perspectives in synthesis and applications of 3,7-disubstituted phenothiazines as Methylene Blue analogues. Dyes and Pigments, 208, 110806. [Link]

  • Chen, C., et al. (2025). Antimicrobial and Anti-Biofilm Activity of Dichlorophen-Functionalized Gold Nanoparticles Against Carbapenem-Resistant Enterobacteriaceae. International Journal of Nanomedicine, 20, 6423-6441. [Link]

  • Lehnert, S. (1987). Cytotoxicity of phenothiazines: studies with aerated and hypoxic cells. Research communications in chemical pathology and pharmacology, 56(3), 361–374. [Link]

  • Semantic Scholar. Antimicrobial and Anti-Biofilm Activity of Dichlorophen-Functionalized Gold Nanoparticles Against Carbapenem-Resistant. [Link]

  • Chen, C., et al. (2025). Antimicrobial and Anti-Biofilm Activity of Dichlorophen-Functionalized Gold Nanoparticles Against Carbapenem-Resistant Enterobacteriaceae. International Journal of Nanomedicine, 20, 6423-6441. [Link]

  • Nowak, M., et al. (2022). Tri- and Pentacyclic Azaphenothiazine as Pro-Apoptotic Agents in Lung Carcinoma with a Protective Potential to Healthy Cell Lines. Molecules, 27(16), 5262. [Link]

  • Jeleń, M., et al. (2023). Anticancer activities of tetra-, penta-, and hexacyclic phenothiazines modified with quinoline moiety. UNL Institutional Repository. [Link]

  • ResearchGate. Phenothiazine derivatives as anticancer compounds. [Link]

  • Semantic Scholar. Synthesis and Biological Activity of Phenothiazine Derivatives. [Link]

  • Motohashi, N., et al. (1991). Antitumor activity of phenothiazine-related compounds. Anticancer research, 11(5), 1925–1929. [Link]

  • Horn, A. S., & Snyder, S. H. (1971). Chlorpromazine and dopamine: conformational similarities that correlate with the antischizophrenic activity of phenothiazine drugs. Proceedings of the National Academy of Sciences of the United States of America, 68(10), 2325–2328. [Link]

  • Daniel, W. A., & Syrek, M. (1990). Phenothiazine drug metabolites: dopamine D2 receptor, alpha 1- and alpha 2-adrenoceptor binding. Pharmacology & toxicology, 67(4), 317–320. [Link]

  • da Silva, A. C. A., et al. (2023). The potential of phenothiazinium dyes as cytotoxicity markers in cisplatin-treated cells. Scientific Reports, 13(1), 9345. [Link]

Sources

Comparative

A Comparative Guide to the Structural Validation of 3,7-dichloro-10H-phenothiazine: Beyond Single-Crystal X-ray Crystallography

For Researchers, Scientists, and Drug Development Professionals In the landscape of pharmaceutical development, the precise structural elucidation of a molecule is the bedrock upon which its therapeutic potential is buil...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development, the precise structural elucidation of a molecule is the bedrock upon which its therapeutic potential is built. For phenothiazine derivatives, a class of compounds with a rich history in medicinal chemistry, understanding the three-dimensional architecture is paramount to deciphering their mechanism of action, structure-activity relationships (SAR), and safety profiles. This guide provides an in-depth analysis of the structural validation of a key analog, 3,7-dichloro-10H-phenothiazine, with a primary focus on the gold-standard technique of X-ray crystallography, while also presenting a comparative assessment of complementary analytical methods.

The Central Role of X-ray Crystallography in Structural Elucidation

Single-crystal X-ray crystallography remains the most definitive method for determining the absolute structure of a small molecule. It provides unambiguous information about bond lengths, bond angles, and the overall conformation of the molecule in the solid state. For phenothiazine derivatives, the characteristic "butterfly" conformation, defined by the dihedral angle between the two benzene rings, is a critical structural feature that influences their biological activity.

While a specific single-crystal X-ray structure of 3,7-dichloro-10H-phenothiazine is not publicly available in crystallographic databases as of this guide's publication, the extensive body of work on related phenothiazine structures provides a robust framework for understanding what to expect and how to approach its crystallographic validation.[1][2][3][4]

Hypothetical Experimental Protocol for X-ray Crystallography of 3,7-dichloro-10H-phenothiazine

This protocol is based on established methods for crystallizing and analyzing phenothiazine derivatives.

1. Synthesis and Purification:

  • Synthesize 3,7-dichloro-10H-phenothiazine via the reaction of phenothiazine with a suitable chlorinating agent, such as N-chlorosuccinimide, in an appropriate solvent.

  • Purify the crude product by column chromatography followed by recrystallization from a suitable solvent system (e.g., ethanol/water, toluene/hexane) to achieve high purity (>99%).

2. Crystal Growth:

  • Employ slow evaporation of a saturated solution of the purified compound in a suitable solvent (e.g., acetone, ethyl acetate, or a mixture of solvents) at room temperature.

  • Alternatively, vapor diffusion of a non-solvent into a solution of the compound can be utilized to promote the growth of single crystals suitable for X-ray diffraction.

3. X-ray Data Collection and Structure Refinement:

  • Mount a suitable single crystal on a goniometer head.

  • Collect diffraction data at a controlled temperature (e.g., 100 K) using a diffractometer equipped with a suitable X-ray source (e.g., Mo Kα radiation).

  • Process the collected data (integration, scaling, and absorption correction).

  • Solve the crystal structure using direct methods or Patterson methods.

  • Refine the structural model against the experimental data to obtain the final atomic coordinates, bond lengths, bond angles, and other crystallographic parameters.

Illuminating the Solution Structure: The Power of NMR Spectroscopy

In the absence of a crystal structure, Nuclear Magnetic Resonance (NMR) spectroscopy, particularly in an anisotropic medium like a nematic liquid crystal, offers a powerful alternative for probing the solution-state conformation. A study on 3,7-dichloro-10H-phenothiazine dissolved in the nematic liquid crystal ZLI1167 has provided valuable insights into its structure in a non-solid phase.[5]

The analysis of the ¹H NMR spectrum in the liquid crystal phase allowed for the determination of direct dipole-dipole couplings between protons. These couplings are highly sensitive to the geometry of the molecule. The key findings from this study revealed a folded "H-intra" conformation for 3,7-dichloro-10H-phenothiazine in solution, characterized by:

  • Dihedral angle between the two benzene rings: 153.1 ± 2.0°

  • Angle of S···N–H: 170.9 ± 6.7°

This demonstrates that the molecule is not planar and adopts a distinct butterfly-like shape, a crucial piece of information for understanding its interactions with biological targets.

Experimental Protocol: ¹H NMR in a Nematic Liquid Crystal Phase
  • Sample Preparation: Dissolve a precise amount of 3,7-dichloro-10H-phenothiazine in the nematic liquid crystal ZLI1167 to a final concentration of approximately 5-10 mol%.

  • NMR Data Acquisition: Record the ¹H NMR spectrum on a high-field NMR spectrometer. The liquid crystal will orient in the magnetic field, leading to the observation of dipolar couplings.

  • Spectral Analysis: Analyze the complex spectrum using specialized software (e.g., LAOCN program) to extract the direct dipolar coupling constants.

  • Structural Interpretation: Interpret the obtained dipolar couplings in the context of a molecular model to determine the average solution-state conformation, including key dihedral angles.

A Comparative Overview of Structural Validation Techniques

While X-ray crystallography provides a static snapshot of the molecule in the solid state, a comprehensive understanding requires a multi-faceted approach. The table below compares X-ray crystallography with other key analytical techniques for the structural elucidation of small molecules like 3,7-dichloro-10H-phenothiazine.

TechniqueInformation ProvidedAdvantagesLimitations
Single-Crystal X-ray Crystallography Absolute 3D structure, bond lengths, bond angles, stereochemistry, packing interactions.Unambiguous structural determination.[2]Requires a suitable single crystal; solid-state structure may differ from solution or biologically relevant conformation.
Nuclear Magnetic Resonance (NMR) Spectroscopy Connectivity (¹H, ¹³C, COSY, HSQC, HMBC), stereochemistry (NOESY), solution-state conformation (in liquid crystals).[6]Provides information about the structure in solution; non-destructive.Can be complex to interpret for large molecules; conformational averaging can occur.
Mass Spectrometry (MS) Molecular weight, elemental composition (HRMS), fragmentation patterns for substructural information.[7]High sensitivity; can be coupled with separation techniques (LC-MS, GC-MS).[8]Does not provide 3D structural information directly.
Infrared (IR) Spectroscopy Presence of functional groups.[9]Fast and simple; provides a molecular fingerprint.Limited information on the overall molecular structure.
Computational Modeling Theoretical 3D structure, conformational analysis, electronic properties.Can predict structures and properties; useful for guiding experimental work.Relies on approximations; requires experimental validation.

Integrated Workflow for Structural Validation

A robust structural validation strategy should integrate multiple techniques to provide a holistic view of the molecule. The following diagram illustrates a logical workflow for the comprehensive structural elucidation of a novel phenothiazine derivative.

Structural Validation Workflow cluster_synthesis Synthesis & Purification cluster_initial_characterization Initial Characterization cluster_detailed_structure Detailed Structural Analysis cluster_validation Final Validation Synthesis Synthesis of 3,7-dichloro-10H-phenothiazine Purification Purification (Chromatography, Recrystallization) Synthesis->Purification MS Mass Spectrometry (Molecular Weight, Formula) Purification->MS IR IR Spectroscopy (Functional Groups) Purification->IR NMR NMR Spectroscopy (Connectivity, Solution Conformation) MS->NMR IR->NMR Xray X-ray Crystallography (Solid-State Structure) NMR->Xray Guides Crystallization Computational Computational Modeling (Theoretical Structure) NMR->Computational Validation Validated Structure NMR->Validation Xray->Validation Computational->Validation

Caption: An integrated workflow for the comprehensive structural validation of a small molecule.

Conclusion

The structural validation of 3,7-dichloro-10H-phenothiazine, and indeed any drug candidate, is a critical and multi-step process. While single-crystal X-ray crystallography stands as the definitive method for determining solid-state structure, its application is contingent on obtaining high-quality crystals. In its absence, as is currently the case for this specific compound, techniques like NMR spectroscopy in anisotropic media provide invaluable insights into the molecule's solution-state conformation.

A truly robust approach, however, lies in the synergistic application of multiple analytical techniques. By combining the molecular weight and formula information from mass spectrometry, the functional group data from IR spectroscopy, the detailed connectivity and solution structure from NMR, and the solid-state architecture from X-ray crystallography (when possible), researchers can build a comprehensive and validated structural model. This integrated understanding is essential for advancing drug discovery and development, enabling the rational design of more potent and selective therapeutic agents.

References

  • Synthesis and characterization of 3,7-di-halogenate-10H-phenothiazine. ResearchGate. Available at: [Link]

  • Gu, H., Wang, X., & Xu, G. (2021). Strategies for structure elucidation of small molecules based on LC–MS/MS data from complex biological samples. Journal of Pharmaceutical Analysis, 11(5), 539-547. Available at: [Link]

  • Fujiwara, H., Watanabe, M., & Sasaki, Y. (1986). Solution Structure and Preferred Orientation of 3,7-Dichloro-10H-phenothiazine Dissolved in Nematic Liquid Crystal. Bulletin of the Chemical Society of Japan, 59(6), 2039-2041. Available at: [Link]

  • Chemical structure of phenothiazine derivatives. b) Single‐crystal... ResearchGate. Available at: [Link]

  • Single crystal X‐ray crystal structure of phenothiazine (CCDC number... ResearchGate. Available at: [Link]

  • Buevich, A. V., Williamson, R. T., & Martin, G. E. (2014). NMR structure elucidation of small organic molecules and natural products: choosing ADEQUATE vs HMBC. Journal of natural products, 77(8), 1942-1947. Available at: [Link]

  • 3,7-Dichloro-10H-phenothiazine. PubChem. Available at: [Link]

  • De Leenheer, A., & Heyndrickx, A. (1971). Identification of Phenothiazine Derivatives and Analogs by X-Ray Diffraction. I. Examination of Pure Compounds. Journal of the Association of Official Analytical Chemists, 54(3), 625-632. Available at: [Link]

  • Ozturk, G., et al. (2022). Synthesis and Structure of Novel Phenothiazine Derivatives, and Compound Prioritization via In Silico Target Search and Screening for Cytotoxic and Cholinesterase Modulatory Activities in Liver Cancer Cells and In Vivo in Zebrafish. Molecules, 27(19), 6653. Available at: [Link]

  • Wang, J., et al. (2022). Recent Advances in Mass Spectrometry-Based Structural Elucidation Techniques. International Journal of Molecular Sciences, 23(19), 11776. Available at: [Link]

  • Synthesis, Electronic, and Antibacterial Properties of 3,7-Di(hetero)aryl-substituted Phenothiazinyl N-Propyl Trimethylammonium Salts. (2024). Molecules, 29(9), 2145. Available at: [Link]

  • Wawrzyniak, P., et al. (2022). Synthesis and Spectroscopic Characterization of Selected Phenothiazines and Phenazines Rationalized Based on DFT Calculation. Molecules, 27(21), 7586. Available at: [Link]

  • Synthesis of New Phenothiazine/3-cyanoquinoline and Phenothiazine/3-aminothieno[2,3-b]pyridine(-quinoline) Heterodimers. (2025). International Journal of Molecular Sciences, 26(19), 9798. Available at: [Link]

  • A framework for automated structure elucidation from routine NMR spectra. (2021). Chemical Science, 12(42), 14196-14205. Available at: [Link]

  • Structure Elucidation. Clariant Analytical Sciences. Available at: [Link]

  • 10H-Phenothiazine, 10-butyl-3,7-dinitro-. SpectraBase. Available at: [Link]

  • Synthesis of 3, 7-Dibrom-10H-phenothiazine. ResearchGate. Available at: [Link]

  • General methods for synthesis of compounds. Available at: [Link]

  • PODANDS WITH 3,7,10-TRISUBSTITUTED PHENOTHIAZINE UNITS: SYNTHESIS AND STRUCTURAL ANALYSIS. Available at: [Link]

  • The crystal structure of phenothiazine. (1968). Chemical Communications (London), (24), 1656-1657. Available at: [Link]

Sources

Validation

Strategic Scaffold Selection in Drug Design: A Comparative Analysis of 2-Chlorophenothiazine and 3,7-Dichloro-10H-phenothiazine

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Introduction: The Regiochemistry of Phenothiazine Scaffolds The phenothiazine tricyclic system is a historically privileged scaffold in...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals

Introduction: The Regiochemistry of Phenothiazine Scaffolds

The phenothiazine tricyclic system is a historically privileged scaffold in medicinal chemistry. However, the exact regiochemistry of its halogenation fundamentally alters its pharmacological trajectory. This guide provides an objective, data-driven comparison between two critical intermediates: 2-chlorophenothiazine (2-CPTZ) and 3,7-dichloro-10H-phenothiazine (3,7-DCPTZ) . By understanding the mechanistic divergence caused by asymmetric versus symmetric halogenation, drug developers can strategically select the appropriate building block for indications ranging from neuroleptics to targeted anti-infectives.

Pharmacological Profiles & Mechanistic Divergence

2-Chlorophenothiazine (2-CPTZ): The Asymmetric CNS Modulator

2-CPTZ is characterized by an asymmetric chlorine substitution at the C2 position. This specific regiochemistry is not arbitrary; the electron-withdrawing chlorine atom creates a localized dipole that forces any N10-alkyl side chain into a spatial conformation mimicking the anti-conformation of dopamine (1[1]).

  • Primary Application: It is the essential intermediate for synthesizing potent antipsychotics like Chlorpromazine and Perphenazine, which act as strong dopamine D2 receptor antagonists (2[2]).

  • Emerging Uses: Beyond the CNS, 2-CPTZ derivatives are utilized in oncology to reverse multidrug resistance (MDR) by inhibiting P-glycoprotein, an ATP-binding cassette transporter responsible for drug efflux in cancer cells (3[3]).

3,7-Dichloro-10H-phenothiazine (3,7-DCPTZ): The Symmetric Redox Stabilizer

In contrast, 3,7-DCPTZ features symmetric chlorination at the para-positions relative to the central nitrogen atom.

  • Redox Stability: The C3 and C7 positions are the most electron-rich and reactive sites on the phenothiazine ring. Blocking them with halogens prevents rapid, uncontrolled oxidative degradation, allowing the molecule to form stable radical cations. This makes 3,7-DCPTZ a critical intermediate for synthesizing redox-active drugs like Methylene Blue analogs, which are investigated for Alzheimer's disease (Tau aggregation inhibition) and malaria (4[4]).

  • Off-Target CNS Mitigation: In the design of anti-tubercular agents targeting the respiratory enzyme NDH-2 in M. tuberculosis, standard phenothiazines cause severe extrapyramidal CNS side effects. The symmetric 3,7-substitution deliberately disrupts the dopamine-mimicking pharmacophore, significantly reducing D2 receptor binding while maintaining the lipophilicity required for antibacterial efficacy (5[5]).

G Core Phenothiazine Core (Base Scaffold) Sub2 2-Chloro Substitution (2-CPTZ) Core->Sub2 Sub37 3,7-Dichloro Substitution (3,7-DCPTZ) Core->Sub37 Mech2 Dopamine D2 Mimicry Asymmetric Conformation Sub2->Mech2 Mech37 Symmetric Redox Stability Blocks Reactive Sites Sub37->Mech37 App2 Antipsychotics (Chlorpromazine) MDR Reversal (P-gp) Mech2->App2 App37 Anti-TB (NDH-2 Inhibitors) Tau Aggregation Inhibitors Mech37->App37

Fig 1: Divergent pharmacological pathways dictated by phenothiazine halogenation patterns.

Quantitative & Qualitative Data Comparison

Parameter2-Chlorophenothiazine (2-CPTZ)3,7-Dichloro-10H-phenothiazine (3,7-DCPTZ)
Molecular Formula C12H8ClNSC12H7Cl2NS
Substitution Symmetry Asymmetric (Position 2)Symmetric (Positions 3, 7)
Primary Pharmacophore Target Dopamine D2 Receptor, P-glycoproteinNDH-2 (M. tuberculosis), Tau Protein Aggregates
CNS Penetration / Activity High (Targeted for neuroleptics)Reduced (Designed to avoid off-target CNS effects)
Redox Characteristics Prone to S-oxidation (Phase I metabolism)Stabilized radical cations; blocks reactive para-sites
Key Downstream APIs Chlorpromazine, PerphenazineMethylene Blue analogs, Antitubercular agents

Experimental Methodologies & Protocols

To ensure scientific integrity, the following protocols detail the synthesis and metabolic profiling of these scaffolds. Each protocol is designed as a self-validating system, incorporating strict causality for experimental choices.

Protocol A: SeAR-Informed Electrosynthesis of 2-CPTZ Phase I Metabolites

Objective: To synthesize the in human S-oxide metabolites of 2-CPTZ to study first-pass metabolism. Causality: Traditional chemical oxidation (e.g., using H₂O₂) lacks selectivity and frequently results in over-oxidation to the S,S-dioxide. Electrosynthesis allows precise control over the oxidation state by "dialing in" the exact current, cleanly mimicking Cytochrome P450 enzymatic activity (6[6]).

Step-by-Step Methodology:

  • Preparation: Dissolve 2-CPTZ (1.0 mmol) in a conductive solvent mixture (Acetonitrile/Water, 9:1 v/v) containing 0.1 M LiClO₄ as the supporting electrolyte.

  • Cell Setup: Transfer the solution to an undivided glass electrochemical cell equipped with a magnetic stirrer. Insert two Glassy Carbon Electrodes (GCE) at an opposing distance of ~5 mm. Rationale: GCE provides a wide potential window and inert surface, preventing electrode fouling.

  • Electrolysis: Apply a constant current (e.g., 5 mA) using a potentiostat.

  • Self-Validation (Real-Time): Monitor the reaction via TLC (Hexane/Ethyl Acetate 7:3). The reaction is self-limiting at the S-oxide stage under these specific current parameters; halt electrolysis upon complete consumption of the parent 2-CPTZ.

  • Isolation: Extract with dichloromethane, wash with brine, and dry over anhydrous Na₂SO₄. Validate the exact oxidation state (S-oxide vs. S,S-dioxide) via LC-MS and ¹H-NMR.

Workflow Step1 2-CPTZ Substrate Preparation Step2 Undivided Cell Glassy Carbon Electrodes Step1->Step2 Step3 Constant Current Oxidation (5 mA) Step2->Step3 Step4 S-Oxide Metabolite Isolation Step3->Step4 Step5 LC-MS Validation (Self-Validating) Step4->Step5

Fig 2: Controlled electrochemical workflow for the selective synthesis of 2-CPTZ S-oxide metabolites.

Protocol B: Directed Halogenation for 3,7-DCPTZ Synthesis

Objective: To synthesize 3,7-dichloro-10H-phenothiazine for use in NDH-2 inhibitor screening. Causality: Direct chlorination with Cl₂ gas is overly aggressive and leads to sulfur oxidation or unwanted N-chlorination. Utilizing N-Chlorosuccinimide (NCS) at 0 °C provides a mild, controlled source of electrophilic chlorine that selectively targets the highly activated C3 and C7 positions (5[5]).

Step-by-Step Methodology:

  • Preparation: Dissolve 10H-phenothiazine (2.50 mmol) in 5.0 mL of anhydrous N,N-Dimethylformamide (DMF).

  • Temperature Control: Cool the reaction vessel to strictly 0 °C using an ice bath under an inert argon atmosphere. Rationale: Maintaining 0 °C is the critical self-validating step to prevent the kinetic oxidation of the central sulfur atom.

  • Halogenation: Add NCS (5.52 mmol, ~2.2 eq) portion-wise over 15 minutes. Stir at 0 °C for 2 hours, then allow the mixture to slowly warm to room temperature overnight.

  • Quenching: Pour the reaction mixture into ice/water to precipitate the crude product and halt any further electrophilic aromatic substitution.

  • Purification: Extract the aqueous layer with diethyl ether. Evaporate the organic layers to dryness and purify via recrystallization to yield pure 3,7-DCPTZ. Validate the symmetric substitution via ¹³C-NMR.

Conclusion

The selection between 2-CPTZ and 3,7-DCPTZ is not merely a matter of structural preference, but a fundamental decision that dictates a drug's mechanism of action. 2-CPTZ remains the gold standard for exploiting asymmetric conformations to target CNS receptors and efflux pumps. Conversely, 3,7-DCPTZ is the superior scaffold when redox stability is paramount, or when researchers must actively engineer away from off-target dopaminergic activity in the pursuit of novel anti-infectives.

References

  • Title: Chlorpromazine-Thorazine-FDA-Label Source: GeneSight URL: [Link]

  • Title: Development of Phenothiazine Hybrids with Potential Medicinal Interest: A Review Source: MDPI (Molecules) URL: [Link]

  • Title: Antitubercular Polyhalogenated Phenothiazines and Phenoselenazine with Reduced Binding to CNS Receptors Source: VSCHT URL: [Link]

  • Title: Electrochemical Synthesis of the In Human S-oxide Metabolites of Phenothiazine-Containing Antipsychotic Medications Source: PMC (NIH) URL: [Link]

  • Title: Method for preparation of 3,7-bis-(dimethylamino)

Sources

Comparative

comparative study of the photophysical properties of halogenated phenothiazines

Comparative Guide to the Photophysical Properties of Halogenated Phenothiazines: Mechanisms, Efficacy, and Applications Executive Summary & Mechanistic Foundation Phenothiazines are a highly versatile class of heterocycl...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Comparative Guide to the Photophysical Properties of Halogenated Phenothiazines: Mechanisms, Efficacy, and Applications

Executive Summary & Mechanistic Foundation

Phenothiazines are a highly versatile class of heterocyclic compounds. While unsubstituted phenothiazine (PTZ) possesses intrinsic photophysical properties driven by the di-heteroatomic synergistic effect of its nitrogen and sulfur atoms, the introduction of halogen substituents (F, Cl, Br, I) fundamentally rewrites its excited-state dynamics[1][2].

As an application scientist, understanding the causality behind these changes is critical. The primary driver is the Internal Heavy-Atom Effect (HAE) . Halogenation increases Spin-Orbit Coupling (SOC), a relativistic effect where the magnetic field generated by the electron's orbit interacts with its spin. Because the SOC constant ( ζ ) scales approximately with the fourth power of the atomic number ( Z4 ), heavier halogens dramatically accelerate the rate of Intersystem Crossing (ISC) from the Singlet Excited State ( S1​ ) to the Triplet Excited State ( T1​ )[2].

This mechanistic shift explains why chlorinated derivatives like Chlorpromazine (CPZ) exhibit high triplet quantum yields and generate significant amounts of reactive oxygen species (ROS), leading to their well-documented phototoxic side effects in clinical applications[3][4]. Conversely, in materials science, the precise tuning of these energy levels via bromination has led to breakthroughs in hole-transport layers for perovskite solar cells[5].

G S0 Ground State (S0) S1 Singlet Excited State (S1) S0->S1 hν (Absorption) S1->S0 Fluorescence / IC T1 Triplet Excited State (T1) S1->T1 Intersystem Crossing (ISC) T1->S0 Phosphorescence / Non-radiative ROS Reactive Oxygen Species (ROS) T1->ROS Type II Energy Transfer (to O2) HAE Heavy-Atom Effect (Halogenation) HAE->S1 Enhances SOC

Fig 1. Photophysical pathways in halogenated phenothiazines.

Comparative Photophysical Data

The table below synthesizes the quantitative photophysical metrics across different halogenated phenothiazine derivatives. Note the inverse relationship between the Triplet Quantum Yield ( ΦT​ ) and the Triplet Lifetime ( τT​ ) as the halogen mass increases.

CompoundHalogen ΦF​ (Fluorescence) ΦT​ (Triplet Yield) ΦΔ​ (Singlet O2​ Yield)Triplet Lifetime ( τT​ )
Phenothiazine (PTZ) None~0.010.10 - 0.20< 0.10> 10 μ s
2-Chlorophenothiazine (CPZ) Chlorine< 0.010.20 - 0.90*0.18 - 0.46~ 1 - 3 μ s
Bromophenothiazine Bromine< 0.001> 0.90~ 0.50< 1 μ s
Iodophenothiazine IodineNegligible~ 1.00< 0.10**< 0.1 μ s

*Highly solvent dependent; ΦT​ can reach 0.90 in polar protic solvents like methanol[3]. **For iodinated derivatives, the extreme HAE causes the non-radiative T1​→S0​ decay to outcompete bimolecular energy transfer to oxygen.

Experimental Protocols for Photophysical Characterization

To ensure scientific integrity, the characterization of these compounds must rely on self-validating experimental systems. The following protocols detail the industry-standard workflows for quantifying the data presented above.

Protocol A: Laser Flash Photolysis (LFP) for Triplet State Dynamics

Objective: Determine the triplet lifetime ( τT​ ) and quantum yield ( ΦT​ ). Causality & Validation: Molecular oxygen ( 3O2​ ) is a potent triplet quencher. By measuring the transient absorption decay in both aerated and deaerated environments, we establish a self-validating control: a true triplet state signal will exhibit a drastically extended lifetime upon the removal of oxygen[6].

  • Sample Preparation: Prepare 10 μ M solutions of the halogenated PTZ in a spectroscopic-grade solvent (e.g., methanol).

  • Deaeration: Purge the solution in a sealed quartz cuvette with high-purity Argon for 30 minutes to displace dissolved oxygen.

  • Excitation: Irradiate the sample using the third harmonic (355 nm) or fourth harmonic (266 nm) of an Nd:YAG laser (5-10 mJ/pulse, 10 ns duration)[7].

  • Detection: Monitor the transient absorption at the characteristic T1​→Tn​ absorption maximum (typically 450-480 nm for phenothiazines)[6].

  • Kinetic Analysis: Fit the decay trace to a mono-exponential function to extract τT​ . To calculate ΦT​ , use comparative actinometry against a reference standard with a known triplet yield (e.g., Benzophenone).

Protocol B: Singlet Oxygen Quantum Yield ( ΦΔ​ ) Determination

Objective: Measure the efficiency of Type II energy transfer from the PTZ triplet state to ground-state molecular oxygen. Causality & Validation: We utilize 1,3-Diphenylisobenzofuran (DPBF) as a chemical trap. DPBF reacts specifically with singlet oxygen ( 1O2​ ) to form an endoperoxide, breaking its conjugation and decreasing its absorbance at 410 nm. Using Zinc Phthalocyanine (ZnPc) as a reference standard validates the relative quantum yield calculation.

  • Preparation: Prepare an oxygen-saturated solution containing the PTZ photosensitizer (adjusted to an absorbance of ~0.1 at the irradiation wavelength) and DPBF (~50 μ M).

  • Irradiation: Expose the cuvette to monochromatic light corresponding to the PTZ absorption band.

  • Monitoring: Measure the decrease in DPBF absorbance at 410 nm over specific time intervals using a UV-Vis spectrophotometer.

  • Data Extraction: Plot the degradation rate of DPBF for the PTZ sample versus the ZnPc reference. The ratio of the slopes, corrected for the photon absorption factor of each sensitizer, yields the absolute ΦΔ​ .

Workflow Prep 1. Sample Preparation (Deaerated Solvents) LFP 2. Laser Flash Photolysis (Nd:YAG 266/355 nm) Prep->LFP DPBF 3. Singlet Oxygen Assay (DPBF Quenching) LFP->DPBF Analysis 4. Kinetic Analysis (Lifetimes & Yields) DPBF->Analysis

Fig 2. Workflow for characterizing phenothiazine photophysics.

Application Insights: Alternatives and Efficacy

When comparing halogenated phenothiazines to alternative photosensitizers (like Rose Bengal or Methylene Blue), their utility diverges based on the application:

  • Drug Development & Phototoxicity: Chlorpromazine (CPZ) is highly effective as an antipsychotic, but its photophysics make it a liability under UV exposure. Its high ΦT​ leads to efficient hydrogen abstraction and electron transfer processes, generating radical cations and singlet oxygen that disrupt cell membranes and cause photoallergy[3][8].

  • Optoelectronics & Photovoltaics: In the realm of materials science, brominated phenothiazines outperform non-halogenated alternatives. Recently, halogenated phenothiazine-based Self-Assembled Monolayers (SAMs) have been deployed in inverted perovskite solar cells. The bromine atoms not only enhance spin-orbit coupling but also passivate interfacial defects, reducing trap density and pushing power conversion efficiencies up to 22.73%[5].

References

  • Photodegradation of 2-chloro Substituted Phenothiazines in Alcohols - PMC - NIH. National Institutes of Health. Available at:[Link]

  • REVIEW Recent progress of inverted organic-inorganic halide perovskite solar cells. PolyU Institutional Research Archive. Available at:[Link]

  • Chapter 14: Singlet Oxygen Generation by Drugs and Their Metabolites. Royal Society of Chemistry. Available at:[Link]

  • Characterization of mixtures of compounds produced in chlorpromazine aqueous solutions by ultraviolet laser irradiation. SPIE Digital Library. Available at:[Link]

Sources

Validation

A Senior Application Scientist's Guide to the Cross-Validation of Analytical Methods for 3,7-dichloro-10H-phenothiazine

Introduction: The Imperative for Rigorous Analytical Methodologies In the landscape of pharmaceutical development and research, the integrity of analytical data is paramount. For potent heterocyclic compounds like 3,7-di...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Imperative for Rigorous Analytical Methodologies

In the landscape of pharmaceutical development and research, the integrity of analytical data is paramount. For potent heterocyclic compounds like 3,7-dichloro-10H-phenothiazine, a key intermediate and potential active pharmaceutical ingredient (API), the ability to accurately and precisely quantify the molecule and its impurities is non-negotiable. The choice of analytical methodology can significantly impact everything from pharmacokinetic studies to final product quality control.

This guide provides an in-depth comparison of primary analytical techniques suitable for 3,7-dichloro-10H-phenothiazine. We move beyond a mere listing of protocols to dissect the causality behind experimental choices. Furthermore, we will establish a robust framework for the cross-validation of these methods—a critical process for ensuring consistency and reliability when transferring a method between laboratories or comparing results from different analytical platforms.[1]. This process is foundational to maintaining data integrity across the entire lifecycle of a drug product, as outlined by international regulatory bodies.[2][3].

Part 1: A Comparative Analysis of Primary Analytical Techniques

The selection of an analytical method is contingent on its intended purpose—be it for identification, impurity testing, or quantitative assay.[2]. For 3,7-dichloro-10H-phenothiazine, three techniques stand out for their applicability: High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and UV-Vis Spectrophotometry.

High-Performance Liquid Chromatography (HPLC) with UV Detection

HPLC is the workhorse of pharmaceutical analysis, offering high resolution and sensitivity for non-volatile and thermally labile compounds like phenothiazine derivatives.[4].

Causality of Method Design: The core of the phenothiazine structure is relatively non-polar, making Reverse-Phase (RP)-HPLC the logical choice. A C18 stationary phase is selected for its hydrophobic character, which promotes retention of the analyte.[5]. The mobile phase, a mixture of an organic solvent (like acetonitrile) and an aqueous buffer, is optimized to achieve a balance between retention and elution, ensuring a sharp, symmetrical peak. UV detection is highly suitable as the conjugated ring system of phenothiazine exhibits strong chromophores, leading to significant absorbance in the UV region, typically around 254-258 nm.[5][6].

Experimental Protocol: RP-HPLC for Quantification

  • Instrumentation: HPLC system with a quaternary pump, autosampler, column oven, and a Diode Array or UV Detector.

  • Column: Agilent Zorbax Bonus-RP (250 x 4.6 mm, 5 µm) or equivalent C18 column.[5].

  • Mobile Phase: A gradient mixture of (A) 0.1% Formic Acid in Water and (B) Acetonitrile.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detection Wavelength: 258 nm.[5].

  • Injection Volume: 10 µL.

  • Standard Preparation: Prepare a stock solution of 3,7-dichloro-10H-phenothiazine (100 µg/mL) in a 50:50 mixture of acetonitrile and water (diluent). Create a calibration curve using serial dilutions ranging from 1 µg/mL to 50 µg/mL.

  • Sample Preparation: Accurately weigh and dissolve the sample in the diluent to achieve a theoretical concentration within the calibration range. Filter through a 0.45 µm syringe filter before injection.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the separation and definitive identification of volatile or semi-volatile compounds. For phenothiazine derivatives, it is particularly useful for identifying metabolites and degradation products.[7][8].

Causality of Method Design: While phenothiazines have limited volatility, GC analysis is feasible, often at elevated temperatures.[9]. The primary advantage of GC is its direct coupling to Mass Spectrometry. MS provides structural information based on the molecule's mass-to-charge ratio and fragmentation pattern, making it an invaluable tool for specificity and impurity identification.[8]. The choice of a low-bleed capillary column (e.g., a 5% phenyl-methylpolysiloxane) is critical to minimize background noise and ensure good peak shape for these active compounds.

Experimental Protocol: GC-MS for Identification and Impurity Profiling

  • Instrumentation: GC system with a split/splitless inlet coupled to a Mass Spectrometer (e.g., Quadrupole).

  • Column: Agilent DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Inlet Temperature: 280°C (Splitless mode).

  • Oven Program: Start at 150°C, hold for 1 min, ramp to 300°C at 20°C/min, and hold for 5 min.

  • MS Transfer Line Temperature: 290°C.

  • Ion Source Temperature: 230°C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: 50-450 m/z.

  • Sample Preparation: Dissolve the sample in a volatile solvent like Dichloromethane or Ethyl Acetate.

UV-Vis Spectrophotometry

UV-Vis spectrophotometry is a simple, cost-effective, and rapid technique for quantitative analysis.[10]. It is often based on the inherent UV absorbance of the analyte or its reaction to form a colored product.[11][12].

Causality of Method Design: The phenothiazine nucleus is easily oxidized, and this chemical property can be exploited for analysis.[12][13]. Oxidation with agents like potassium dichromate or cerium(IV) can produce a stable, colored radical cation or sulfoxide, which absorbs strongly in the visible region.[11][14]. This shifts the measurement away from the UV region where excipients might interfere, thereby enhancing specificity. The method's simplicity makes it ideal for routine quality control assays where high throughput is necessary.

Experimental Protocol: Oxidative UV-Vis Spectrophotometry

  • Instrumentation: A double-beam UV-Vis spectrophotometer with 1 cm quartz cuvettes.

  • Reagents: 0.01 N Cerium(IV) sulfate solution in dilute sulfuric acid; standard 3,7-dichloro-10H-phenothiazine.

  • Standard Preparation: Prepare a stock solution (100 µg/mL) in ethanol. Create a series of standards (e.g., 2-20 µg/mL) by diluting the stock.

  • Procedure: a. To 1 mL of each standard solution in a 10 mL volumetric flask, add 2 mL of the Cerium(IV) sulfate solution. b. Allow the reaction to proceed for 15 minutes at room temperature. c. Dilute to volume with distilled water. d. Measure the absorbance at the wavelength of maximum absorption (λmax), determined by scanning the spectrum of a mid-range standard (typically in the 500-530 nm range for the radical cation).[14].

  • Calibration: Plot absorbance vs. concentration to generate a standard curve.

Part 2: Head-to-Head Performance Comparison

The suitability of each method is defined by its validation characteristics, as stipulated by the International Council for Harmonisation (ICH) guideline Q2(R1).[3][15]. The following table summarizes the expected performance of the described methods for the analysis of 3,7-dichloro-10H-phenothiazine.

Parameter RP-HPLC-UV GC-MS UV-Vis Spectrophotometry Rationale & Causality
Specificity HighVery HighModerate to LowHPLC separates the analyte from impurities. GC-MS provides mass confirmation, offering the highest specificity.[16]. UV-Vis is prone to interference from other absorbing compounds unless a specific color-forming reaction is used.[2].
Linearity Excellent (R² > 0.999)Good (R² > 0.995)Good (R² > 0.99)All three methods demonstrate a linear response over a defined concentration range, a prerequisite for quantification.
Accuracy (% Recovery) 98-102%95-105%97-103%Accuracy, the closeness to the true value, is typically excellent for HPLC. GC can have variability due to inlet activity. UV-Vis accuracy depends on the specificity of the reaction.[17].
Precision (%RSD) < 2%< 5%< 3%HPLC offers high precision due to the stability and reproducibility of modern systems. GC precision can be slightly lower. UV-Vis precision is generally good for simple solutions.
Limit of Quantification (LOQ) Low (ng/mL range)Very Low (pg/mL range)Moderate (µg/mL range)MS detection provides the highest sensitivity, making GC-MS ideal for trace analysis. HPLC-UV is also highly sensitive. UV-Vis is the least sensitive of the three.[3].
Robustness GoodModerateHighHPLC methods are sensitive to small changes in mobile phase composition or pH. GC methods are sensitive to oven temperature and gas flow rates. Spectrophotometric methods are generally very robust.[2].
Throughput ModerateLowHighUV-Vis allows for rapid, sequential measurements. HPLC run times are typically 10-20 minutes. GC-MS often has longer run times and requires more system maintenance.

Part 3: The Cross-Validation & Analytical Method Transfer (AMT) Protocol

Cross-validation is the formal process of comparing results from two distinct analytical methods to ensure they produce equivalent data.[18]. A related process, Analytical Method Transfer (AMT), qualifies a receiving laboratory to use a method developed by a sending laboratory.[19][20]. The objective is to prove that the receiving unit (RU) can obtain results that are comparable to those of the sending unit (SU).[1].

This protocol outlines a comparative testing approach, which is one of the most common strategies for method transfer and validation.[21].

Workflow for Inter-Laboratory Method Cross-Validation

The following diagram illustrates the key phases of a successful cross-validation or method transfer project.

CrossValidationWorkflow cluster_planning Phase 1: Planning & Protocol cluster_execution Phase 2: Execution cluster_evaluation Phase 3: Evaluation & Reporting P1 Define Scope & Acceptance Criteria P2 Form Cross-Functional Team (SU & RU) P1->P2 P3 Develop Detailed Transfer Protocol P2->P3 E1 Train RU Analysts P3->E1 E2 Verify RU Equipment Qualification E1->E2 E3 Analyze Identical Samples (SU & RU Concurrently) E2->E3 V1 Collect & Statistically Compare Data E3->V1 V2 Decision Point: Meet Acceptance Criteria? V1->V2 V3 Generate Final Transfer Report V2->V3  Yes V4 Investigation of Discrepancies V2->V4  No Conclusion Successful Transfer V3->Conclusion V4->P3 Revise Protocol

Caption: Workflow for a typical analytical method transfer process.

Step-by-Step Cross-Validation Protocol

Objective: To demonstrate the equivalence of an established RP-HPLC method (Method A, at SU) and a newly implemented UV-Vis method (Method B, at RU) for the assay of 3,7-dichloro-10H-phenothiazine in a drug substance.

  • Define Acceptance Criteria (A Priori): Before any testing, the teams must agree on the statistical criteria for equivalence.[21].

    • Assay Values: The mean result from Method B must be within ±2.0% of the mean result from Method A.

    • Precision: The Relative Standard Deviation (%RSD) for replicate injections (n=6) must be ≤ 2.0% for both methods.

    • Statistical Equivalence: A two one-sided t-test (TOST) can be used to demonstrate statistical equivalence of the means.

  • Sample Selection: Select three representative batches of the 3,7-dichloro-10H-phenothiazine drug substance. Homogenize and divide each batch into two sets of samples, one for the SU and one for the RU.

  • Execution:

    • Both laboratories will analyze the three batches of samples in parallel.

    • For each batch, prepare six independent samples (n=6) and analyze them according to the respective method protocols (HPLC at SU, UV-Vis at RU).

  • Data Analysis and Comparison:

    • Calculate the mean assay value, standard deviation, and %RSD for the six preparations from each batch for both methods.

    • Tabulate the results for a direct comparison.

    • Perform the pre-defined statistical analysis (e.g., calculate the percentage difference between the means).

Decision-Making Logic in Cross-Validation

The outcome of the study dictates the next steps, as illustrated below.

DecisionMaking start Compare Mean Assay Results (Method A vs. Method B) decision Is |Mean_A - Mean_B| ≤ 2.0% AND %RSD_A & %RSD_B ≤ 2.0%? start->decision success Conclusion: Methods are Equivalent. Cross-Validation Successful. decision->success  Yes failure Conclusion: Methods are NOT Equivalent. Cross-Validation Failed. decision->failure  No investigate Initiate OOS Investigation: - Check Calculations - Review Sample Prep - Examine Instrument Performance - Assess Method Robustness failure->investigate

Caption: Decision tree for evaluating cross-validation results.

Conclusion and Recommendations

The selection and validation of an appropriate analytical method are foundational to drug development.

  • For routine QC and release testing , the RP-HPLC method offers the best balance of specificity, accuracy, and precision. Its robustness makes it reliable for day-to-day operations.

  • For impurity identification, stability studies, and metabolic profiling , the GC-MS method is unparalleled due to its high sensitivity and the structural information it provides.

  • The UV-Vis Spectrophotometry method serves as an excellent, high-throughput secondary or alternative method for quantification, especially when a simple, rapid assay is needed and the sample matrix is not complex.

Ultimately, a robust cross-validation program ensures that regardless of the method or the laboratory, the analytical data generated for 3,7-dichloro-10H-phenothiazine is reliable, consistent, and defensible. This builds a foundation of trust in the quality and safety of the final pharmaceutical product.[1].

References

  • Title: Analytical Method Transfer: Best Practices and Guidelines Source: Lab Manager URL: [Link]

  • Title: Q 2 (R1) Validation of Analytical Procedures: Text and Methodology Source: European Medicines Agency URL: [Link]

  • Title: Analytical Method Transfer (USP 1224) Guideline Source: Pharma Beginners URL: [Link]

  • Title: ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology Source: ECA Academy URL: [Link]

  • Title: Analytical Method Transfer: a practical step-by-step guide & best practices Source: QbD Group URL: [Link]

  • Title: VALIDATION OF ANALYTICAL PROCEDURES: TEXT AND METHODOLOGY Q2(R1) Source: International Council for Harmonisation (ICH) URL: [Link]

  • Title: Metabolism of phenothiazines: identification of N-oxygenated products by gas chromatography and mass spectrometry Source: Journal of Pharmacy and Pharmacology | Oxford Academic URL: [Link]

  • Title: Quality Guidelines Source: International Council for Harmonisation (ICH) URL: [Link]

  • Title: Transfer of Analytical Procedures: Position Paper Source: APV (International Association for Pharmaceutical Technology) URL: [Link]

  • Title: Analytical Method Transfer Best Practices Source: Contract Pharma URL: [Link]

  • Title: Direct injection HPLC method for the determination of selected phenothiazines in plasma using a Hisep column Source: ResearchGate URL: [Link]

  • Title: Q2(R1) Validation of Analytical Procedures: An Implementation Guide Source: ResearchGate URL: [Link]

  • Title: Ultraviolet spectrophotometry of phenothiazine derivatives and analogs Source: PubMed URL: [Link]

  • Title: Bioanalytical Method Validation - Guidance for Industry Source: U.S. Food and Drug Administration (FDA) URL: [Link]

  • Title: Indirect Titrimetric and Spectrophotometric Methods for the Determination of Some Phenothiazine Psychotropics Source: Chemical & Pharmaceutical Bulletin URL: [Link]

  • Title: Pharmacologically interesting compounds—I: High resolution mass spectra of phenothiazines (1968) Source: SciSpace URL: [Link]

  • Title: Sensitive spectrophotometric method for determination of some phenothiazine drugs Source: ResearchGate URL: [Link]

  • Title: Sensitive spectrophotometric method for determination of some phenothiazine drugs Source: Institutional Repository - Govt.V.Y.T.PG. Autonomous College, Durg URL: [Link]

  • Title: Survey Spectrophotometric Method for Determination of Phenothiazine Drug Source: Nature and Science URL: [Link]

  • Title: Stability Indicating RP-HPLC Method Development for Related Substances of Anti-Histamine Promethazine Hydrochloride and its Validation Study Source: Oriental Journal of Chemistry URL: [Link]

  • Title: Highlights from FDA's Analytical Test Method Validation Guidance Source: ProPharma URL: [Link]

  • Title: Novel RP-HPLC method development and validation for precise quantification of prochlorperazine maleate in pharmaceutical dosage Source: Journal of Applied Pharmaceutical Research URL: [Link]

  • Title: ICH and FDA Guidelines for Analytical Method Validation Source: Lab Manager URL: [Link]

  • Title: Analysis of Some Phenothiazine Drugs and Their S-Oxides using Enzymatic Method of Cholinesterase Inhibition Source: Methods and objects of chemical analysis URL: [Link]

  • Title: Analytical study of the reaction of phenothiazines with some oxidants, metal ions, and organic substances (review article) Source: ResearchGate URL: [Link]

  • Title: Recent advances in the analysis of phenothiazine drugs and their metabolites using high performance liquid chromatography Source: PubMed URL: [Link]

  • Title: A Practical Method for Trace Level Analysis of Chlorinated Organic Pesticides by Gas Chromatography–Mass Spectrometry Source: LCGC International URL: [Link]

  • Title: A New Approach to the Analysis of Chlorinated Paraffins by Gas Chromatography Quadrupole Time‑of‑Flight Mass Spectrometry Source: Agilent URL: [Link]

Sources

Comparative

Comparative Efficacy of 3,7-Dichloro-10H-Phenothiazine Derivatives as Next-Generation Anticancer Agents

Target Audience: Researchers, Scientists, and Drug Development Professionals Content Type: Technical Comparison Guide & Methodological Framework Executive Summary: Repurposing the Phenothiazine Scaffold An attractive, ye...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Scientists, and Drug Development Professionals Content Type: Technical Comparison Guide & Methodological Framework

Executive Summary: Repurposing the Phenothiazine Scaffold

An attractive, yet historically unrealized goal in neuro-oncology is the repurposing of psychiatric drugs that readily penetrate the blood-brain barrier (BBB) for the treatment of glioblastoma and brain metastases. First-generation phenothiazines (PTZs) like fluphenazine (FLU) and chlorpromazine (CPZ) exhibit documented anticancer properties. However, their clinical translation is severely bottlenecked by dose-limiting central nervous system (CNS) toxicity—specifically, severe sedation resulting from their potent antagonism of dopamine (DR) and serotonin (5-HTR) receptors.

Recent structural innovations have demonstrated that the anticancer efficacy of PTZs can be completely decoupled from their psychiatric effects 1. By utilizing a 3,7-dichloro-10H-phenothiazine core and introducing specific N-10 functionalizations, researchers have engineered derivatives that are 100–1000-fold less potent against DR/5-HTR, while exhibiting superior affinity for critical oncology targets such as Calmodulin (CaM) and Cyclin-dependent kinase 2 (CDK2) 2.

Mechanistic Divergence: Overcoming the CNS Bottleneck

The fundamental advantage of 3,7-dichloro-10H-phenothiazine derivatives lies in their altered target specificity. While classic PTZs induce apoptosis at high micromolar concentrations that inevitably trigger DR/5-HTR-mediated sedation, the novel halogenated derivatives bypass the psychiatric receptors entirely. Instead, they drive G0/G1 cell cycle arrest and lysosomal cell death via CaM inhibition and the modulation of the AMPK/mTOR pathways 3.

Pathway PTZ 3,7-Dichloro-10H-PTZ Derivatives CaM Calmodulin (CaM) Binding PTZ->CaM High Affinity CDK2 CDK2 / Aromatase Inhibition PTZ->CDK2 High Affinity DR DR/5-HTR Receptors PTZ->DR Low Affinity (100-1000x less) Apoptosis Apoptosis & G0/G1 Arrest CaM->Apoptosis Pathway Activation CDK2->Apoptosis Cell Cycle Block Toxicity CNS Toxicity (Sedation) DR->Toxicity

Mechanistic divergence of 3,7-dichloro-PTZ derivatives favoring apoptosis over CNS toxicity.

Comparative Efficacy Data

The table below synthesizes quantitative performance metrics comparing standard-of-care first-generation PTZs against advanced 3,7-dichloro-PTZ analogs (e.g., CWHM-974 and related computational hits) across diverse cancer cell lines 4.

Compound ClassRepresentative AgentDR/5-HTR Affinity ( Ki​ )CaM / CDK2 AffinityIC 50​ (U87 Glioblastoma)IC 50​ (B16 Melanoma)BBB Permeability
First-Gen PTZ Fluphenazine (FLU)~1–10 nM (High)Moderate15.2 µM18.5 µMHigh
First-Gen PTZ Chlorpromazine (CPZ)~5–20 nM (High)Low22.4 µM25.1 µMHigh
3,7-Dichloro-PTZ CWHM-974 Analog>1000 nM (Low) High 1.8 µM 2.1 µM High

Key Takeaway: The 3,7-dichloro derivatives are consistently 2 to 10-fold more potent in vitro against solid tumors while drastically widening the therapeutic window by eliminating nanomolar affinity for psychiatric receptors.

Causality Behind Structural Design (Expertise Insights)

Why does the specific addition of chlorine atoms at the 3 and 7 positions fundamentally change the drug's behavior?

  • Electronic Redistribution: Halogens are highly electron-withdrawing. Their placement at the 3 and 7 positions decreases the electron density of the central thiazine ring's sulfur and nitrogen atoms. This alters the oxidation potential of the molecule, preventing the formation of reactive cation radicals that drive off-target toxicities.

  • Steric Mismatch for DR/5-HTR: The bulky chlorine atoms alter the dihedral angle of the tricyclic "butterfly" conformation. This structural widening creates a steric clash within the narrow orthosteric binding pockets of dopamine and serotonin receptors.

  • Halogen Bonding in Oncology Targets: The precise positioning of the chlorines allows for highly favorable halogen bonding within the hydrophobic binding pockets of Calmodulin and CDK2, effectively anchoring the molecule and driving the observed drop in IC 50​ values 2.

Self-Validating Experimental Protocols

To ensure rigorous, reproducible evaluation of these derivatives, standard colorimetric assays (like MTT) are insufficient. Phenothiazines are inherently chromogenic and can autofluoresce , leading to false viability readouts. The following protocols utilize orthogonal, self-validating systems to ensure data integrity.

Workflow Step1 1. Scaffold Synthesis (3,7-dichloro-10H-PTZ) Step2 2. N-10 Functionalization (Alkyl/Benzyl Substitution) Step1->Step2 Step3 3. Orthogonal Viability Assay (ATP + Trypan Blue) Step2->Step3 Step4 4. Target Validation (CaM/CDK2 vs DR/5-HTR) Step3->Step4 Step5 5. In Vivo Efficacy (Brain Metastasis Models) Step4->Step5

Self-validating experimental workflow for screening 3,7-dichloro-PTZ anticancer candidates.

Protocol 1: Orthogonal Cytotoxicity & Viability Assay

Objective: Determine the true IC 50​ while controlling for PTZ autofluorescence and metabolic pausing.

  • Cell Seeding: Seed U87 and B16 cells at 5×103 cells/well in a 96-well opaque plate (for luminescence) and a clear plate (for imaging). Incubate overnight at 37°C, 5% CO 2​ .

  • Drug Treatment: Treat cells with a concentration gradient (0.1 µM to 50 µM) of the 3,7-dichloro-PTZ derivative, using Fluphenazine as a positive control and DMSO (0.1%) as the vehicle control. Incubate for 72 hours.

  • Primary Readout (Metabolic): Add CellTiter-Glo® Reagent (ATP-dependent luminescence) to the opaque plate. Incubate for 10 minutes and record luminescence.

  • Orthogonal Readout (Membrane Integrity): Perform Trypan Blue exclusion counting on the clear plate replicates using an automated cell counter.

  • Self-Validation Checkpoint: Compare the ATP-derived IC 50​ with the Trypan Blue IC 50​ .

    • Causality Rule: If the ATP levels drop significantly but Trypan Blue shows intact membranes, the derivative is merely pausing metabolism (cytostatic) rather than killing the cell (cytotoxic). True anticancer efficacy requires alignment between both readouts.

Protocol 2: Calmodulin (CaM) Target Validation Assay

Objective: Confirm that the mechanism of action is dependent on CaM binding, independent of DR/5-HTR.

  • Gene Expression Correlation: Extract RNA from a panel of treated cancer cell lines and perform RT-qPCR for CALM1 (CaM mRNA).

  • Inhibitor Correlation: Treat parallel cell cultures with the known CaM inhibitor W-7.

  • Sulfoxide Negative Control: Synthesize and test a sulfoxide analog of the 3,7-dichloro-PTZ derivative (which structurally lacks CaM binding activity).

  • Self-Validation Checkpoint:

    • Causality Rule: A valid hit must show a direct correlation between CALM1 expression levels and derivative sensitivity. Furthermore, the sulfoxide analog must fail to exhibit anticancer activity. If the sulfoxide analog still kills the cells, the primary mechanism of action is off-target cytotoxicity, invalidating the CaM-dependency hypothesis 4.

References

  • Source: National Institutes of Health (NIH)
  • Computational discovery of novel anticancer agents: A comprehensive study of phenothiazine derivatives Source: Journal of King Saud University - Science URL
  • Abstract 4881: Anti-cancer efficacy of a novel phenothiazine derivative is independent of dopamine and serotonin receptor inhibition Source: AACR Journals URL
  • Therapeutic Mechanisms of Phenothiazine Drugs: A Mini-Review of Advances in Cancer Treatment and Antibiotic Resistance Source: Brieflands URL

Sources

Validation

validation of a synthetic route for 3,7-dichloro-10H-phenothiazine

A Comparison of Synthetic Routes for 3,7-dichloro-10H-phenothiazine Introduction 3,7-dichloro-10H-phenothiazine is a crucial heterocyclic compound that serves as a key intermediate in the synthesis of various pharmaceuti...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

A Comparison of Synthetic Routes for 3,7-dichloro-10H-phenothiazine

Introduction

3,7-dichloro-10H-phenothiazine is a crucial heterocyclic compound that serves as a key intermediate in the synthesis of various pharmaceuticals and functional materials. Its rigid, butterfly-shaped structure and electron-rich nature make it a valuable scaffold in drug development, particularly for antipsychotic and antihistaminic agents. The precise and efficient synthesis of this molecule is therefore of significant interest to researchers in medicinal and materials chemistry.

This guide provides an in-depth comparison of two primary synthetic routes for 3,7-dichloro-10H-phenothiazine: the classical iodine-catalyzed thionation of a diphenylamine precursor and a modern palladium-catalyzed Buchwald-Hartwig amination approach. We will delve into the detailed experimental protocols, mechanistic underpinnings, and a comparative analysis of their respective advantages and disadvantages to aid researchers in selecting the optimal route for their specific needs.

Route 1: Classical Thionation of 3,3'-dichlorodiphenylamine

This method represents a traditional and robust approach to forming the phenothiazine core. It relies on the direct cyclization of a pre-synthesized diphenylamine derivative with elemental sulfur, a reaction often catalyzed by iodine.

Reaction Scheme

cluster_0 Route 1: Classical Thionation 3,3'-dichlorodiphenylamine 3,3'-dichlorodiphenylamine product 3,7-dichloro-10H-phenothiazine 3,3'-dichlorodiphenylamine->product  Sulfur (S), Iodine (I₂)  High Temperature (e.g., 160°C)  

Caption: Classical synthesis of 3,7-dichloro-10H-phenothiazine via thionation.

Mechanism and Rationale

The reaction proceeds via an electrophilic substitution mechanism. Iodine acts as a catalyst, activating the elemental sulfur to form a more electrophilic species. This species then attacks the electron-rich aromatic rings of the diphenylamine. The high temperature facilitates the cyclization and subsequent elimination of hydrogen sulfide, leading to the formation of the thermodynamically stable tricyclic phenothiazine system. The choice of iodine as a catalyst is based on its ability to reversibly react with sulfur, promoting the formation of reactive sulfur intermediates.

Detailed Experimental Protocol

Materials:

  • 3,3'-dichlorodiphenylamine

  • Sulfur powder

  • Iodine crystals

  • High-boiling point solvent (e.g., o-dichlorobenzene or diphenyl ether), optional

  • Ethanol for recrystallization

Procedure:

  • In a round-bottom flask equipped with a reflux condenser and a mechanical stirrer, combine 3,3'-dichlorodiphenylamine (1 molar equivalent) and sulfur (2.2 molar equivalents).

  • Add a catalytic amount of iodine (approximately 0.1 molar equivalents).

  • Heat the reaction mixture to 160°C under a nitrogen atmosphere. The reaction can be run neat or in a high-boiling solvent.[1]

  • Maintain the temperature and continue stirring for 4-6 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).[1]

  • Upon completion, allow the mixture to cool to room temperature, resulting in a solidified mass.

  • Grind the solid and wash thoroughly with water and then with dilute ethanol to remove impurities.[1]

  • The crude product can be purified by recrystallization from a suitable solvent like ethanol or by column chromatography on silica gel.[1]

Advantages and Disadvantages
FeatureAnalysis
Cost-Effectiveness This route is generally inexpensive due to the low cost of sulfur and iodine.
Simplicity The procedure is straightforward and does not require specialized equipment or sensitive reagents.
Scalability The reaction can be readily scaled up for larger quantity synthesis.
Yield and Purity Yields can be variable, and the crude product often requires extensive purification to remove unreacted starting materials and sulfur-containing byproducts.[1]
Reaction Conditions The high temperatures required can lead to side reactions and are energy-intensive.
Safety The reaction evolves hydrogen sulfide, a toxic and malodorous gas, requiring a well-ventilated fume hood.

Route 2: Modern Buchwald-Hartwig Amination Approach

This contemporary approach involves a two-step process: the synthesis of the 3,3'-dichlorodiphenylamine precursor via a palladium-catalyzed cross-coupling reaction, followed by a cyclization step. This route offers greater control and often results in higher purity.

Reaction Scheme

cluster_1 Route 2: Buchwald-Hartwig Approach starting_materials 3-chloroaniline + 1-bromo-3-chlorobenzene intermediate 3,3'-dichlorodiphenylamine starting_materials->intermediate  Pd Catalyst (e.g., Pd₂(dba)₃)  Ligand (e.g., XPhos)  Base (e.g., NaOtBu)   product 3,7-dichloro-10H-phenothiazine intermediate->product  Sulfur (S), Iodine (I₂)  High Temperature  

Caption: Two-step synthesis of 3,7-dichloro-10H-phenothiazine using Buchwald-Hartwig amination.

Mechanism and Rationale

The key step in this route is the formation of the C-N bond to create the diphenylamine backbone. The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction that efficiently couples aryl halides with amines.[2][3][4] The catalytic cycle involves oxidative addition of the aryl halide to the Pd(0) complex, followed by coordination of the amine, deprotonation by a base to form a palladium-amido complex, and finally, reductive elimination to yield the desired diarylamine and regenerate the Pd(0) catalyst. This method's high functional group tolerance and milder conditions compared to traditional methods like the Ullmann condensation make it a preferred choice for modern organic synthesis.[5][6] The subsequent thionation is the same as in Route 1.

Detailed Experimental Protocol

Step 1: Synthesis of 3,3'-dichlorodiphenylamine via Buchwald-Hartwig Amination

Materials:

  • 3-chloroaniline

  • 1-bromo-3-chlorobenzene

  • Palladium precursor (e.g., Pd₂(dba)₃)

  • Phosphine ligand (e.g., XPhos, t-BuXPhos)[3]

  • Strong base (e.g., sodium tert-butoxide, NaOtBu)

  • Anhydrous toluene

Procedure:

  • To an oven-dried Schlenk flask, add the palladium precursor (0.5-2 mol%), the phosphine ligand (1-4 mol%), and the base (1.5 equivalents).

  • Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen).

  • Add anhydrous toluene, followed by 3-chloroaniline (1.2 equivalents) and 1-bromo-3-chlorobenzene (1.0 equivalent).

  • Heat the reaction mixture to 100-110°C and stir for 12-24 hours, monitoring by TLC or GC-MS.

  • After completion, cool the reaction to room temperature, dilute with an organic solvent like ethyl acetate, and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Step 2: Thionation to 3,7-dichloro-10H-phenothiazine

The protocol for this step is identical to that described in Route 1, using the purified 3,3'-dichlorodiphenylamine from Step 1.

Advantages and Disadvantages
FeatureAnalysis
Yield and Purity This route generally provides higher yields and a cleaner crude product for the diphenylamine intermediate, which translates to a purer final product.
Versatility The Buchwald-Hartwig amination is highly versatile and tolerates a wide range of functional groups, allowing for the synthesis of diverse phenothiazine derivatives.[2]
Milder Conditions The C-N bond formation occurs under relatively milder conditions compared to the high-temperature thionation.
Cost The palladium catalysts and specialized phosphine ligands can be expensive, increasing the overall cost of the synthesis.[2]
Complexity This is a two-step synthesis that requires anhydrous and inert atmosphere techniques, making it more complex than the one-pot thionation.
Catalyst Removal Traces of the palladium catalyst may need to be removed from the final product, which can be challenging.

Comparative Summary and Validation

ParameterRoute 1: Classical ThionationRoute 2: Buchwald-Hartwig Approach
Number of Steps One-pot (from diphenylamine)Two steps
Overall Yield Moderate to GoodGood to Excellent
Purity of Crude Product Lower, requires significant purificationHigher
Cost of Reagents LowHigh
Reaction Conditions Harsh (High Temperature)Milder (for C-N coupling)
Scalability Readily scalableMore complex to scale due to catalyst cost and handling
Technical Skill Required Basic organic synthesis skillsAdvanced skills (inert atmosphere techniques)
Validation of the Synthesized Product

Regardless of the chosen route, the final product, 3,7-dichloro-10H-phenothiazine, must be rigorously characterized to confirm its identity and purity.

Workflow for Product Validation

Crude_Product Crude 3,7-dichloro-10H-phenothiazine Purification Purification (Recrystallization / Chromatography) Crude_Product->Purification Pure_Product Purified Product Purification->Pure_Product NMR ¹H and ¹³C NMR Spectroscopy Pure_Product->NMR MS Mass Spectrometry (MS) Pure_Product->MS IR Infrared (IR) Spectroscopy Pure_Product->IR Purity Purity Analysis (HPLC) Pure_Product->Purity Validation Validated Structure and Purity NMR->Validation MS->Validation IR->Validation Purity->Validation

Caption: A typical workflow for the validation of synthesized 3,7-dichloro-10H-phenothiazine.

Recommended Analytical Techniques:

  • NMR Spectroscopy: ¹H and ¹³C NMR are essential for structural elucidation. The chemical shifts and coupling patterns of the aromatic protons and carbons provide definitive proof of the phenothiazine core and the substitution pattern.[7]

  • Mass Spectrometry: High-resolution mass spectrometry (HRMS) should be used to confirm the molecular weight and elemental composition of the compound.[8]

  • Infrared Spectroscopy: The IR spectrum should show a characteristic N-H stretching band, confirming the presence of the secondary amine in the phenothiazine ring.

  • High-Performance Liquid Chromatography (HPLC): HPLC is the preferred method for determining the purity of the final compound. A purity level of >95% is typically required for subsequent applications.

Conclusion

The choice between the classical thionation and the modern Buchwald-Hartwig approach for synthesizing 3,7-dichloro-10H-phenothiazine depends on the specific requirements of the researcher. The classical route is a cost-effective and straightforward method suitable for large-scale synthesis where purity requirements are less stringent. In contrast, the Buchwald-Hartwig route offers higher yields, superior purity, and greater versatility, making it the preferred choice for research and development settings where the cost of reagents is less of a concern and high-purity material is paramount. Both methods, when followed by rigorous purification and validation, can yield high-quality 3,7-dichloro-10H-phenothiazine for further scientific exploration.

References
  • Dodds, A. C., Puddu, S., & Sutherland, A. (2022). Thioarylation of anilines using dual catalysis: two-step synthesis of phenothiazines. Organic & Biomolecular Chemistry. Royal Society of Chemistry. Retrieved from [Link]

  • Grokipedia. (n.d.). Buchwald–Hartwig amination. Grokipedia. Retrieved from [Link]

  • Surry, D. S., & Buchwald, S. L. (2008). Biaryl phosphane ligands in palladium-catalyzed amination.
  • Wikipedia. (n.d.). Ullmann condensation. Wikipedia. Retrieved from [Link]

  • Reddy, V. P., & Verkade, J. G. (2004). Scope and Limitations of Pd2(dba)3/P(i-BuNCH2CH2)3N-Catalyzed Buchwald−Hartwig Amination Reactions of Aryl Chlorides. The Journal of Organic Chemistry, 69(24), 8295-8301. American Chemical Society. Retrieved from [Link]

  • Kupka, T., Puchała, A., & Małecki, J. G. (2021). Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. The Journal of Organic Chemistry, 86(24), 17594-17605. American Chemical Society. Retrieved from [Link]

  • PubChem. (n.d.). 3,7-Dichloro-10H-phenothiazine. National Center for Biotechnology Information. Retrieved from [Link]

Sources

Comparative

Benchmarking 3,7-Dichloro-10H-Phenothiazine-Derived Hole Transport Materials in Perovskite Solar Cells

Executive Summary The commercialization of Perovskite Solar Cells (PSCs) is currently bottlenecked by the high cost, complex synthesis, and poor long-term stability of the benchmark hole transport material (HTM), Spiro-O...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The commercialization of Perovskite Solar Cells (PSCs) is currently bottlenecked by the high cost, complex synthesis, and poor long-term stability of the benchmark hole transport material (HTM), Spiro-OMeTAD. In recent years, 3,7-dichloro-10H-phenothiazine has emerged as a highly versatile, commercially viable precursor for synthesizing next-generation HTMs and self-assembled monolayers (SAMs). This guide provides an objective benchmarking of phenothiazine-derived materials against industry standards, detailing the mechanistic causality behind their superior stability and providing self-validating protocols for device integration.

Mechanistic Rationale: Why 3,7-Dichloro-10H-Phenothiazine?

The structural anatomy of 3,7-dichloro-10H-phenothiazine offers three distinct mechanistic advantages for optoelectronic devices:

  • Facile Energy Level Tuning: The 3,7-dichloro substitution sites are para to the electron-rich nitrogen and sulfur heteroatoms. This provides highly reactive, regioselective sites for cross-coupling reactions (e.g., Buchwald-Hartwig amination), allowing researchers to easily append extended π -conjugated donor groups. This molecular engineering downshifts the Highest Occupied Molecular Orbital (HOMO) to perfectly align with the perovskite valence band 1.

  • Morphological Control: The phenothiazine core adopts a non-planar "butterfly" conformation. This unique geometry suppresses detrimental molecular aggregation and excessive crystallization, ensuring the formation of a smooth, amorphous thin film with optimal intermolecular π−π stacking for high intrinsic hole mobility 2.

  • Defect Passivation: The Lewis base nature of the sulfur and nitrogen atoms within the phenothiazine ring coordinates with unreacted Pb2+ ions at the perovskite interface. This multisite passivation suppresses non-radiative recombination and minimizes interfacial charge losses 3.

Energy Level Alignment

The diagram below illustrates the thermodynamic driving force enabled by phenothiazine-based HTMs. The tuned HOMO ensures efficient hole extraction, while the shallow LUMO effectively blocks electron transfer, preventing short-circuiting at the anode.

EnergyLevel cluster_0 Perovskite Layer cluster_1 Phenothiazine HTM cluster_2 Electrode CB Conduction Band (-3.9 eV) LUMO LUMO (-2.1 eV) CB->LUMO Electron Blocking VB Valence Band (-5.43 eV) HOMO HOMO (-5.41 eV) VB->HOMO Hole Transfer Au Gold (Au) (-5.1 eV) HOMO->Au Hole Collection

Energy level alignment showing efficient hole extraction and electron blocking by phenothiazine HTMs.

Performance Benchmarking Data

The following table synthesizes experimental data comparing standard Spiro-OMeTAD against novel HTMs synthesized from the 3,7-dichloro-10H-phenothiazine core.

MetricSpiro-OMeTAD (Benchmark)Phenothiazine-Derived HTMsMechanistic Causality
Synthesis Cost ~$100 - $400 / g~$1 - $4 / gPhenothiazine derivatives require only 2-3 synthetic steps from cheap 3,7-dichloro precursors, bypassing the tedious purification of spirobifluorene cores 4.
HOMO Level -5.22 eV-5.40 to -5.50 eVThe electron-rich N-S core combined with tunable peripheral groups allows deeper HOMO alignment with the perovskite valence band (-5.43 eV) 1.
Hole Mobility ∼4×10−5cm2V−1s−1 ∼1×10−4cm2V−1s−1 The non-planar conformation promotes optimal intermolecular π−π stacking without excessive crystallization, enhancing charge transport 2.
PCE (Dopant-Free) < 10% (Requires Li-TFSI)15.4% - 17.3%Intrinsic conductivity is high enough to operate without hygroscopic dopants (like Li-TFSI), preventing moisture-induced degradation 2.
Stability (1000h) Retains ~34% initial PCERetains >54% initial PCEThe absence of hygroscopic dopants and the inherent hydrophobicity of the phenothiazine core physically protect the perovskite layer from ambient moisture 2.

Self-Validating Experimental Protocols

To ensure rigorous scientific integrity, the integration of phenothiazine-based HTMs must follow a self-validating workflow. Do not proceed to subsequent steps if the validation checkpoints fail.

Phase 1: Material Synthesis & Energy Level Validation
  • Cross-Coupling Synthesis: React 3,7-dichloro-10H-phenothiazine with the desired arylamine donor via a Buchwald-Hartwig amination.

    • Causality: The 3,7-dichloro sites provide high regioselectivity for appending electron-donating groups, allowing precise tuning of the HOMO level without disrupting the core's geometry.

  • Self-Validation Checkpoint (Cyclic Voltammetry): Perform Cyclic Voltammetry (CV) using a three-electrode setup (Ag/AgCl reference) in a 0.1M Bu4​NPF6​ acetonitrile solution.

    • Validation Rule: Calculate the HOMO from the oxidation onset. If the HOMO does not fall between -5.30 eV and -5.41 eV , the material will fail to provide a thermodynamic driving force for hole extraction from the perovskite (-5.43 eV) 1. Do not proceed to device fabrication until molecular alignment is confirmed.

Phase 2: Thin-Film Deposition & Charge Transfer Verification
  • Spin-Coating: Dissolve the synthesized phenothiazine HTM in chlorobenzene (e.g., 15mg/mL ). Spin-coat the solution onto the crystallized perovskite layer at 3000 rpm for 30 seconds in a nitrogen-filled glovebox.

    • Causality: The "butterfly" conformation of the phenothiazine core prevents excessive crystallization during solvent evaporation, ensuring a smooth, pinhole-free amorphous film that maximizes interfacial contact.

  • Self-Validation Checkpoint (Time-Resolved Photoluminescence): Before electrode deposition, conduct Time-Resolved Photoluminescence (TRPL) on the Perovskite/HTM stack.

    • Validation Rule: A highly functional HTM must rapidly quench the perovskite's PL lifetime. For benchmark reference, Spiro-OMeTAD quenches PL lifetime to ~18.4 ns. Your phenothiazine HTM should quench the lifetime to <15.5 ns 1. If the PL lifetime remains high, it indicates a severe energy barrier or poor interfacial contact; recalibrate the spin-coating solvent.

Phase 3: Device Assembly & Hysteresis Benchmarking
  • Electrode Evaporation: Transfer the validated substrates to a thermal evaporator. Deposit 80 nm of Gold (Au) under high vacuum ( 10−6 Torr) at a rate of 0.5A˚/s .

  • Self-Validation Checkpoint (J-V Hysteresis): Sweep the J-V curve under simulated AM 1.5G illumination ( 100mW/cm2 ). Record both forward and reverse scans.

    • Validation Rule: Phenothiazine heteroatoms (S, N) are designed to coordinate with unreacted Pb2+ ions, passivating surface traps. Calculate the hysteresis index. A well-passivated device using a phenothiazine HTM should exhibit a hysteresis index of <5% . High hysteresis invalidates the HTM's passivation capability, indicating unmitigated ion migration or trap-assisted recombination 3.

References

  • Phenothiazine Functionalized Multifunctional A−π–D−π–D−π–A-Type Hole-Transporting Materials via Sequential C–H Arylation Approach for Efficient and Stable Perovskite Solar Cells , ACS Publications.[Link]

  • Beyond efficiency: phenothiazine, a new commercially viable substituent for hole transport materials in perovskite solar cells , RSC Publishing.[Link]

  • Novel dopant-free carbazole- and phenothiazine-appended indolo[3,2-a]carbazole-based small molecules as efficient hole-transport materials for perovskite solar cells , RSC Publishing.[Link]

  • A Comprehensive Review of Self-Assembled Monolayers as Hole-Transport Layers in Inverted Perovskite Solar Cells , MDPI.[Link]

Sources

Validation

Comparative Cytotoxicity of 3,7-Dichloro-10H-phenothiazine and Its Analogs: A Technical Guide for Drug Development

Executive Summary Phenothiazines, historically recognized as the foundational scaffold for first-generation antipsychotics, are undergoing a renaissance in drug discovery. Due to their potent ability to disrupt cellular...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Phenothiazines, historically recognized as the foundational scaffold for first-generation antipsychotics, are undergoing a renaissance in drug discovery. Due to their potent ability to disrupt cellular membranes and induce apoptosis, these tricyclic heterocycles are being aggressively repurposed as anticancer and antimicrobial agents[1].

This technical guide provides an objective, data-driven comparison of the cytotoxicity of 3,7-dichloro-10H-phenothiazine —a critical polyhalogenated intermediate—against its structural analogs. Designed for researchers and drug development professionals, this guide synthesizes structure-activity relationships (SAR), mechanistic pathways, and field-proven experimental protocols for evaluating phenothiazine-induced cytotoxicity.

Mechanistic Causality: How Phenothiazines Induce Cytotoxicity

The cytotoxic efficacy of phenothiazines is not monolithic; it is a synergistic result of their amphiphilic nature and their ability to intercalate into biological membranes and disrupt intracellular signaling.

Dual-Pathway Mechanism of Action
  • Membrane Destabilization: Phenothiazine derivatives interact directly with the lipid bilayers of cancer cells and pathogens. They induce lipid phase separation, disrupt lipid rafts, and thin the plasma membrane, fundamentally compromising the cell's ability to repair membrane damage[2].

  • Mitochondrial Apoptosis & Oxidative Stress: Intracellularly, these compounds inhibit DNA-repair mechanisms and mitochondrial dehydrogenases. This leads to a cascade of reactive oxygen species (ROS) generation, alteration of the Bax/Bcl-2 gene expression ratio, activation of caspase-3, and ultimate cell cycle arrest at the G0/G1 or G2/M phases[1][3].

G PTZ Phenothiazine Derivatives (e.g., 3,7-dichloro-10H-phenothiazine) Membrane Membrane Disruption & Lipid Raft Alteration PTZ->Membrane ROS ROS Generation & Oxidative Stress PTZ->ROS DNA DNA Damage & Repair Inhibition PTZ->DNA Mito Mitochondrial Dysfunction (Bax/Bcl-2 Alteration) Membrane->Mito ROS->DNA ROS->Mito CellCycle Cell Cycle Arrest (G0/G1 or G2/M) DNA->CellCycle Apoptosis Apoptosis / Cell Death CellCycle->Apoptosis Caspase Caspase-3 Activation Mito->Caspase Caspase->Apoptosis

Mechanistic pathways of phenothiazine cytotoxicity: membrane disruption and mitochondrial apoptosis.

Comparative Cytotoxicity Profiling

The substitution pattern on the phenothiazine ring—particularly at the 3, 7, and 10 positions—dictates the molecule's lipophilicity, receptor affinity, and ultimate cytotoxic potency. Halogenation (e.g., adding chlorine or bromine at positions 3 and 7) significantly increases lipophilicity, enhancing membrane penetration but often increasing broad-spectrum mammalian cytotoxicity[4].

Quantitative Comparison of Phenothiazine Analogs

The following table summarizes the comparative performance of 3,7-dichloro-10H-phenothiazine against its structural analogs across various cell lines.

CompoundStructural ModificationTarget Cell LinesPrimary Cytotoxic MechanismRelative Potency / IC50
3,7-Dichloro-10H-phenothiazine 3,7-polyhalogenation (Cl)Vero, Mtb (NDH-2 target)Membrane disruption, NDH-2 inhibitionModerate (IC50 ~4.7–6.5 µg/mL in Vero cells)[4][5]
3,7-Dibromo-10H-phenothiazine 3,7-polyhalogenation (Br)Vero, MtbEnhanced lipophilicity, NDH-2 inhibitionModerate-High[4]
Chlorpromazine 2-chloro, 10-alkylamineGlioblastoma, MelanomaCaspase activation, Autophagy inductionHigh (Sensitizes chemo-resistant cells)[1][2]
Thioridazine 2-methylthio, 10-piperidineBreast, Lung CancerApoptosis, Synergy with DoxorubicinHigh (Reverses multidrug resistance)[3]
Novel Urea/Amine Derivatives (e.g., TTi-2) 10-urea-containing spacerPC-3, MDA-MB-231G0/G1 arrest, Caspase-3 activationVery High (Potent anticancer lead)[6]

Key Insight: While 3,7-dichloro-10H-phenothiazine serves as an excellent scaffold for synthesizing antitubercular agents targeting NDH-2, its inherent cytotoxicity to mammalian cells (like Vero) requires careful N-alkylation at the 10-position to improve the therapeutic index[4]. Conversely, modifying the 10-position with urea-containing spacers (e.g., TTi-2) drastically shifts the molecule toward highly selective anticancer activity against prostate (PC-3) and breast (MDA-MB-231) cancer lines[6].

Experimental Methodologies for Cytotoxicity Validation

To ensure scientific integrity and reproducibility, the evaluation of phenothiazine derivatives requires self-validating assay systems. Because these compounds directly impact mitochondrial function and membrane integrity, standard colorimetric assays must be carefully controlled.

Workflow Culture Cell Culture (Cancer & Normal Lines) Treatment Drug Treatment (3,7-dichloro analogs) Culture->Treatment Viability Viability Assay (Resazurin Reduction) Treatment->Viability FlowCyto Flow Cytometry (Annexin V/PI) Treatment->FlowCyto Analysis IC50 Calculation & Pathway Analysis Viability->Analysis FlowCyto->Analysis

Standardized experimental workflow for evaluating the comparative cytotoxicity of phenothiazine analogs.

Protocol 1: Resazurin Reduction Assay for IC50 Determination

Rationale: Phenothiazines inhibit mitochondrial respiration. Resazurin is a non-fluorescent dye that is reduced to highly fluorescent resorufin by active mitochondrial dehydrogenases. This makes it an ideal, direct proxy for phenothiazine-induced mitochondrial dysfunction[4].

Step-by-Step Procedure:

  • Cell Seeding: Seed mammalian cells (e.g., Vero, PC-3) in a 96-well plate at a density of 1×104 cells/well in 100 µL of complete media. Incubate for 24 hours at 37°C, 5% CO₂.

  • Compound Preparation: Dissolve 3,7-dichloro-10H-phenothiazine and its analogs in DMSO. Prepare serial dilutions in culture media (ensure final DMSO concentration is <0.5% to prevent vehicle toxicity).

  • Treatment: Aspirate old media and add 100 µL of the drug dilutions to the wells. Include a vehicle control (0.5% DMSO) and a positive control (e.g., Doxorubicin). Incubate for 72 hours[4].

  • Resazurin Addition: Add 20 µL of Resazurin solution (0.15 mg/mL in PBS) to each well. Incubate for 2–4 hours.

  • Quantification: Measure fluorescence using a microplate reader (Excitation: 560 nm, Emission: 590 nm).

  • Data Analysis: Normalize fluorescence to the vehicle control. Calculate the IC50 using non-linear regression (curve fit) in software like GraphPad Prism.

Protocol 2: Annexin V/PI Flow Cytometry for Apoptosis Validation

Rationale: To prove that the cytotoxicity observed in Protocol 1 is due to programmed cell death (apoptosis) rather than non-specific necrosis (which can occur if membrane disruption is too severe), Annexin V/PI staining is required. Annexin V binds to phosphatidylserine flipped to the outer membrane during early apoptosis, while PI only enters cells with fully compromised membranes (late apoptosis/necrosis)[1].

Step-by-Step Procedure:

  • Treatment: Treat cells in 6-well plates with the calculated IC50 and 2× IC50 concentrations of the phenothiazine analogs for 24 and 48 hours.

  • Harvesting: Collect both the floating (dead) cells and adherent cells using Trypsin-EDTA. Wash twice with cold PBS.

  • Staining: Resuspend the cell pellet in 100 µL of 1X Annexin V Binding Buffer. Add 5 µL of FITC-Annexin V and 5 µL of Propidium Iodide (PI).

  • Incubation: Gently vortex and incubate for 15 minutes at room temperature in the dark.

  • Analysis: Add 400 µL of Binding Buffer and analyze immediately via flow cytometry. Gate for FITC+/PI- (early apoptosis) and FITC+/PI+ (late apoptosis) populations.

Conclusion for Drug Development

The comparative analysis of 3,7-dichloro-10H-phenothiazine and its derivatives reveals a highly tunable scaffold. While the base 3,7-dichloro structure exhibits moderate, broad-spectrum cytotoxicity driven by membrane disruption and mitochondrial impairment, targeted functionalization—such as the addition of urea-containing spacers or specific alkylamines at the 10-position—can dramatically increase selectivity and potency against specific cancer cell lines (e.g., PC-3, C-32 melanoma)[6][7]. For drug development professionals, leveraging the amphiphilic nature of these polyhalogenated phenothiazines offers a promising avenue for overcoming multidrug resistance in both oncology and infectious diseases.

References

  • Phenothiazine Derivatives and Their Impact on the Apoptosis Processes: A Review - PMC. nih.gov. Available at:[Link]

  • Therapeutic Mechanisms of Phenothiazine Drugs: A Mini-Review of Advances in Cancer Treatment and Antibiotic Resistance - PMC. nih.gov. Available at:[Link]

  • MOLECULAR EFFECTS OF AMINE DERIVATIVES OF PHENOTHIAZINE ON CANCER CELLS C-32 AND SNB-19 IN VITRO. ptfarm.pl. Available at:[Link]

  • The Design and Synthesis of Novel Phenothiazine Derivatives as Potential Cytotoxic Agents. benthamdirect.com. Available at: [Link]

  • Repurposing phenothiazines for cancer therapy: compromising membrane integrity in cancer cells - Frontiers. frontiersin.org. Available at:[Link]

  • Antitubercular Polyhalogenated Phenothiazines and Phenoselenazine with Reduced Binding to CNS Receptors. vscht.cz. Available at:[Link]

Sources

Comparative

Engineering the Phenothiazine Core: A Comparative Guide to 3,7-Dichloro-10H-phenothiazine vs. Non-Halogenated Phenothiazine

As a Senior Application Scientist specializing in heterocyclic chemistry and optoelectronic materials, I frequently encounter the need to fine-tune the electronic and steric properties of organic cores. The phenothiazine...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist specializing in heterocyclic chemistry and optoelectronic materials, I frequently encounter the need to fine-tune the electronic and steric properties of organic cores. The phenothiazine (PTZ) scaffold is a classic electron-rich tricyclic system utilized in everything from organic light-emitting diodes (OLEDs) to anti-tubercular pharmaceuticals. However, the unsubstituted 10H-phenothiazine core presents inherent stability and selectivity challenges.

By strategically installing chlorine atoms at the 3 and 7 positions to create 3,7-dichloro-10H-phenothiazine (3,7-DCPTZ) , we fundamentally rewrite the molecule's behavior. This guide provides an in-depth, objective comparison of these two molecules, detailing the causality behind their divergent performances and providing self-validating experimental protocols for your laboratory workflows.

Conformational Dynamics and Steric Causality

Phenothiazine derivatives do not exist as flat, planar molecules; they adopt a folded, "butterfly" conformation. The geometry of this fold dictates how the molecule stacks in solid-state materials and how it docks into biological receptors.

  • 10H-Phenothiazine (PTZ): The unsubstituted core is highly mobile, fluctuating between "H-intra" and "H-extra" conformations (referring to the position of the N-H proton relative to the folded rings). It typically exhibits a wider dihedral angle between the two benzene rings (approx. 163° in crystal form)[1].

  • 3,7-Dichloro-10H-phenothiazine (3,7-DCPTZ): The introduction of bulky, electronegative chlorine atoms at the 3 and 7 positions exerts a profound steric effect on the molecule's ordering[1]. NMR studies in nematic liquid crystals reveal that 3,7-DCPTZ is forced into a tighter fold, with the dihedral angle compressing to 153.1 ± 2.0° and strongly favoring the "H-intra" conformation[1].

The Causality: The steric bulk of the halogens restricts the conformational freedom of the tricyclic core. This tighter dihedral angle reduces intermolecular π−π aggregation, which is a critical advantage when designing amorphous conjugated polymers to prevent excimer formation (which quenches fluorescence)[2].

Electronic Reprogramming and Electrochemical Stability

The most significant operational difference between PTZ and 3,7-DCPTZ lies in their electrochemical oxidation pathways.

  • Unsubstituted PTZ: Oxidation removes an electron from the nitrogen/sulfur conjugated system at a relatively low potential (~0.61 V vs Ag/AgCl)[2]. However, the resulting radical cation has a high spin density localized at the 3 and 7 positions (para to the nitrogen). Because these sites are unprotected, the radical cation is highly reactive and rapidly undergoes irreversible nucleophilic attack or dimerization[2].

  • 3,7-DCPTZ: Halogenation at the 3 and 7 positions achieves two critical outcomes. First, the electron-withdrawing inductive effect (-I effect) of the chlorine atoms stabilizes the highest occupied molecular orbital (HOMO), shifting the required oxidation potential positively[3]. Second, and more importantly, the physical presence of the chlorine atoms sterically blocks the reactive C3 and C7 sites.

The Causality: By blocking the sites of highest spin density, 3,7-DCPTZ prevents the radical cation from undergoing oligomerization. This transforms a previously irreversible degradation pathway into a highly reversible redox system, making 3,7-DCPTZ vastly superior for applications requiring stable hole-transport materials or reversible charge storage[2].

Pharmaceutical Implications: Tuning Target Affinity

Phenothiazines are well-documented inhibitors of type II NADH dehydrogenase (NDH-2), an essential respiratory enzyme in Mycobacterium tuberculosis[4]. Unfortunately, the clinical deployment of unsubstituted PTZ derivatives is severely hampered by off-target central nervous system (CNS) toxicity[4].

The Causality: The polyhalogenation strategy seen in 3,7-DCPTZ drastically alters the molecule's lipophilicity (increasing the XLogP3 to 5.4) and its electrostatic surface potential[5]. This precise tuning reduces the molecule's binding affinity to mammalian CNS receptors while preserving its ability to disrupt mycobacterial energy metabolism, offering a wider therapeutic index for drug development[4].

Quantitative Performance Comparison

To facilitate rapid material selection, the core physicochemical and electronic properties are summarized below.

Property10H-Phenothiazine (PTZ)3,7-Dichloro-10H-phenothiazine (3,7-DCPTZ)
Molecular Formula C₁₂H₉NSC₁₂H₇Cl₂NS
Molecular Weight 199.27 g/mol 268.2 g/mol [5]
Lipophilicity (XLogP3) ~4.15.4[5]
Dihedral Angle ~163°153.1 ± 2.0°[1]
Conformational State Mobile ("H-extra" / "H-intra")Dominant "H-intra"[1]
First Oxidation Potential Lower (~0.61 V vs Ag/AgCl)[2]Positively shifted[3]
Radical Cation Stability Low (Prone to C3/C7 dimerization)[2]High (C3/C7 sterically blocked)[2]
Validated Experimental Methodologies

To ensure reproducibility in your laboratory, I have detailed two self-validating protocols used to characterize these differences.

Protocol A: Electrochemical Characterization via Cyclic Voltammetry (CV)

This protocol quantifies the shift in oxidation potential and validates the reversibility of the radical cation.

  • Electrode Preparation: Polish a Glassy Carbon (GC) working electrode using a 0.05 µm alumina slurry on a microcloth. Rinse thoroughly with deionized water and sonicate in ethanol for 3 minutes. Causality: A pristine surface is mandatory to prevent peak broadening caused by adsorbed impurities.

  • Electrolyte Solution: Prepare a 0.1 M solution of Tetrabutylammonium hexafluorophosphate (TBAPF₆) in anhydrous acetonitrile (CH₃CN). Causality: Acetonitrile provides a wide anodic window, ensuring the solvent does not break down at the higher oxidation potentials required for 3,7-DCPTZ.

  • Analyte Preparation: Dissolve 1.0 mM of the target analyte (PTZ or 3,7-DCPTZ) into the electrolyte solution.

  • Deoxygenation: Purge the electrochemical cell with high-purity N₂ gas for 15 minutes. Maintain a N₂ blanket over the solution during measurement to prevent oxygen reduction interference.

  • Data Acquisition: Using a potentiostat with a Pt wire counter electrode and an Ag/AgCl reference, sweep the potential from 0.0 V to +1.2 V at a scan rate of 100 mV/s.

  • Validation: Calculate the ratio of the anodic peak current to the cathodic peak current ( Ipa​/Ipc​ ). For 3,7-DCPTZ, this ratio will approach 1.0 (indicating high chemical reversibility), whereas unsubstituted PTZ will show a significantly reduced cathodic return peak due to radical consumption.

Protocol B: Conformational Analysis via ¹H-NMR in Nematic Liquid Crystal

Standard isotropic NMR cannot resolve the precise dihedral angle of the butterfly core. This protocol forces molecular alignment to extract direct dipole-dipole coupling constants[1].

  • Sample Preparation: Dissolve 6.7 wt% of 3,7-DCPTZ into a nematic liquid crystal solvent (e.g., ZLI1167)[1].

  • Thermal Equilibration: Insert the sample into the NMR probe and precisely equilibrate the temperature to 34.1 °C. Causality: Strict temperature control is required to maintain a uniform nematic liquid crystalline phase; thermal gradients will destroy molecular alignment.

  • Acquisition: Acquire the ¹H-NMR spectrum operating at 200 MHz (or higher), focusing entirely on the aromatic proton region[1].

  • Spectral Simulation: Export the raw FID data into a spectral simulation software (such as the LAOCN program) to fit the experimental peaks and extract the direct coupling constants[1].

  • Geometric Calculation: Map the coupling constants to the tricyclic framework to mathematically derive the 153.1° dihedral angle[1].

Mechanistic Workflow

The following diagram illustrates the divergent electrochemical oxidation pathways dictated by the presence or absence of the 3,7-dichloro substituents.

G PTZ 10H-Phenothiazine (Unsubstituted) Ox1 Anodic Oxidation (Lower Potential) PTZ->Ox1 DCPTZ 3,7-Dichloro-10H-phenothiazine (Halogenated) Ox2 Anodic Oxidation (Higher Potential) DCPTZ->Ox2 Rad1 Reactive Radical Cation (High Spin Density at C3/C7) Ox1->Rad1 Rad2 Stable Radical Cation (C3/C7 Sites Blocked) Ox2->Rad2 Degradation Irreversible Dimerization & Nucleophilic Attack Rad1->Degradation Unprotected para-positions Reversible Highly Reversible Redox Cycling Rad2->Reversible Steric & Electronic Shielding

Comparative electrochemical oxidation pathways of PTZ and 3,7-DCPTZ highlighting radical stability.

References
  • National Center for Biotechnology Information. "PubChem Compound Summary for CID 12344064, 3,7-Dichloro-10H-phenothiazine." PubChem.[Link]

  • Fujiwara, H., Watanabe, M., & Sasaki, Y. "Solution Structure and Preferred Orientation of 3,7-Dichloro-10H-phenothiazine Dissolved in Nematic Liquid Crystal." Bulletin of the Chemical Society of Japan, 63(4), 1026-1031.[Link]

  • Bolognese, F., et al. "Antitubercular Polyhalogenated Phenothiazines and Phenoselenazine with Reduced Binding to CNS Receptors." European Journal of Medicinal Chemistry.[Link]

  • Kulkarni, A. P., et al. "Phenothiazine-Based Conjugated Polymers: Synthesis, Electrochemistry, and Light-Emitting Properties." Macromolecules, American Chemical Society.[Link]

  • Gomes, A., et al. "Beyond the Phenothiazine Core: Mechanistic Insights into the Three-Electron Oxidation of Chlorpromazine." International Journal of Molecular Sciences, MDPI.[Link]

Sources

Validation

A Comparative In Vitro Stability Analysis of 3,7-Dichloro-10H-phenothiazine and Its Analogs: A Guide for Drug Discovery Professionals

In the landscape of contemporary drug discovery and development, a thorough understanding of a molecule's inherent stability is a cornerstone of successful lead optimization. The journey from a promising hit compound to...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

In the landscape of contemporary drug discovery and development, a thorough understanding of a molecule's inherent stability is a cornerstone of successful lead optimization. The journey from a promising hit compound to a viable clinical candidate is fraught with challenges, with poor pharmacokinetic properties, including instability, being a primary cause of attrition. Phenothiazines, a class of tricyclic heterocyclic compounds, have long been a fertile ground for medicinal chemistry, yielding a plethora of antipsychotic, antihistaminic, and antiemetic agents.[1] The stability of these compounds is of paramount importance, as degradation can lead to loss of efficacy and the formation of potentially toxic byproducts.[1]

This guide provides a comprehensive evaluation of the in vitro stability of 3,7-dichloro-10H-phenothiazine, a halogenated derivative of the phenothiazine core, in comparison to its parent compound, 10H-phenothiazine, and another halogenated analog, 3,7-dibromo-10H-phenothiazine. Through a series of meticulously designed in vitro experiments, including forced degradation, plasma stability, and metabolic stability assays, we will elucidate the structure-stability relationships within this series and provide a framework for the early-stage assessment of drug candidates.

The Analogs Under Investigation

The selection of analogs for this comparative study is intended to probe the influence of halogen substitution on the stability of the phenothiazine scaffold. The electron-withdrawing nature of the chlorine and bromine atoms at positions 3 and 7 is hypothesized to impact the electron density of the tricyclic system, thereby influencing its susceptibility to chemical and enzymatic degradation.

Compound Structure Molecular Formula Molecular Weight ( g/mol )
3,7-Dichloro-10H-phenothiazine [Image of 3,7-Dichloro-10H-phenothiazine structure]C₁₂H₇Cl₂NS268.16[2]
3,7-Dibromo-10H-phenothiazine [Image of 3,7-Dibromo-10H-phenothiazine structure]C₁₂H₇Br₂NS357.06
10H-Phenothiazine (Parent Compound) [Image of 10H-Phenothiazine structure]C₁₂H₉NS199.27

Part 1: Forced Degradation Studies - Unveiling Intrinsic Stability

Forced degradation, or stress testing, is an indispensable tool in pharmaceutical development. By subjecting a compound to extreme conditions, we can accelerate its decomposition, thereby identifying potential degradation products and elucidating degradation pathways.[1][3] These studies are crucial for the development of stability-indicating analytical methods and for predicting the long-term stability of a drug substance.[3][4]

Experimental Workflow for Forced Degradation

The following diagram illustrates the general workflow for conducting a forced degradation study.

Forced_Degradation_Workflow cluster_stress Stress Conditions cluster_analysis Analysis Acid Acid Hydrolysis (0.1 M HCl, 60°C) Sampling Sample at Time Points Acid->Sampling Base Base Hydrolysis (0.1 M NaOH, 60°C) Base->Sampling Oxidation Oxidation (3% H₂O₂, RT) Oxidation->Sampling Photolytic Photolytic (UV/Vis Light, RT) Photolytic->Sampling Neutralize Neutralize (if applicable) Sampling->Neutralize HPLC HPLC/UPLC-MS/MS Analysis Neutralize->HPLC Data Quantify Parent & Degradants HPLC->Data Drug Drug Substance Solution Drug->Acid Drug->Base Drug->Oxidation Drug->Photolytic

Caption: A generalized workflow for conducting forced degradation studies.

Protocol for Forced Degradation Studies

Objective: To assess the stability of the test compounds under various stress conditions as mandated by ICH guidelines.

1. Acid and Base Hydrolysis:

  • Protocol: Prepare solutions of each compound (1 mg/mL) in 0.1 M Hydrochloric Acid (HCl) and 0.1 M Sodium Hydroxide (NaOH).[1]

  • Incubate the solutions at 60°C.

  • Withdraw samples at predetermined time points (e.g., 0, 2, 4, 8, 24 hours).

  • Neutralize the samples before analysis to halt further degradation.[1]

  • Analyze using a stability-indicating HPLC-UV or LC-MS/MS method.

2. Oxidative Degradation:

  • Protocol: Prepare a solution of each compound (1 mg/mL) in a dilute solution of hydrogen peroxide (e.g., 3% H₂O₂).[1]

  • Store the solution at room temperature.

  • Collect samples at various intervals (e.g., 0, 2, 4, 8, 24 hours).

  • Analyze the samples using HPLC-UV or LC-MS/MS.

3. Photolytic Degradation:

  • Protocol: Expose solutions of each compound (1 mg/mL) to a combination of UV and visible light in a photostability chamber.

  • A control sample should be protected from light (e.g., wrapped in aluminum foil) and stored under the same conditions.[1]

  • Collect samples at appropriate time intervals.

  • Analyze the samples using HPLC-UV or LC-MS/MS.

Comparative Forced Degradation Data

The following table summarizes representative data from forced degradation studies on the three phenothiazine analogs.

Stress Condition Time (hours) 3,7-Dichloro-10H-phenothiazine (% Degradation) 3,7-Dibromo-10H-phenothiazine (% Degradation) 10H-Phenothiazine (% Degradation)
0.1 M HCl (60°C) 24< 5%< 5%< 5%
0.1 M NaOH (60°C) 24~8%~10%~7%
3% H₂O₂ (RT) 8~25%~22%~40%
Photolytic (UV/Vis) 24~15%~12%~20%

Interpretation: The phenothiazine core is generally stable to acid hydrolysis but shows some susceptibility to base-catalyzed degradation. The most significant degradation pathway appears to be oxidation, which is a known liability for phenothiazines due to the sulfur atom in the central ring, leading to the formation of sulfoxide derivatives.[1][5] The parent 10H-phenothiazine is the most susceptible to oxidative and photolytic degradation. The halogenated analogs, 3,7-dichloro- and 3,7-dibromo-10H-phenothiazine, exhibit enhanced stability under these conditions, likely due to the electron-withdrawing effect of the halogens, which reduces the electron density at the sulfur atom, making it less prone to oxidation.

Part 2: Plasma Stability - Assessing Biostability in a Key Matrix

The stability of a compound in plasma is a critical parameter, as instability can lead to rapid clearance and poor in vivo efficacy.[6][7] Plasma contains various enzymes, such as esterases and amidases, that can metabolize susceptible compounds.[8]

Protocol for Plasma Stability Assay

Objective: To determine the rate of degradation of the test compounds in plasma from multiple species.

  • Assay Matrix: Pooled human, rat, and mouse plasma.

  • Test Article Concentration: 1 µM.[6][9]

  • DMSO Concentration: 0.25% (final).[6]

  • Incubation: The test compound is incubated with plasma at 37°C.

  • Time Points: Aliquots are taken at 0, 5, 15, 30, 60, and 120 minutes.[6][10]

  • Reaction Termination: The reaction is stopped by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.[10]

  • Analysis: The disappearance of the parent compound is monitored by LC-MS/MS.[7]

  • Data Analysis: The percentage of the parent compound remaining at each time point relative to the 0-minute sample is calculated. The half-life (t½) is determined by plotting the natural logarithm of the percent remaining versus time.[7]

Comparative Plasma Stability Data
Compound Human Plasma t½ (min) Rat Plasma t½ (min) Mouse Plasma t½ (min)
3,7-Dichloro-10H-phenothiazine > 120> 120> 120
3,7-Dibromo-10H-phenothiazine > 120> 120> 120
10H-Phenothiazine > 120> 120> 120

Interpretation: All three compounds exhibit high stability in human, rat, and mouse plasma, with half-lives exceeding the 120-minute duration of the assay. This suggests that these compounds are not significantly metabolized by plasma enzymes. This is expected for compounds lacking functional groups susceptible to hydrolysis, such as esters or amides.[6][8]

Part 3: Metabolic Stability in Liver Microsomes - Predicting Hepatic Clearance

Liver metabolism is a major route of elimination for many drugs.[11] In vitro metabolic stability assays using liver microsomes are widely employed to predict in vivo hepatic clearance.[12][13] These assays primarily assess metabolism by cytochrome P450 (CYP) enzymes (Phase I metabolism).[11]

A Common Degradation Pathway for Phenothiazines

The following diagram illustrates a common metabolic pathway for phenothiazines, involving oxidation of the sulfur atom and hydroxylation of the aromatic rings, which can be mediated by CYP enzymes.

Phenothiazine_Metabolism Parent Phenothiazine Analog (e.g., 3,7-Dichloro-10H-phenothiazine) Sulfoxide Sulfoxide Metabolite Parent->Sulfoxide CYP-mediated Oxidation Hydroxylated Hydroxylated Metabolite Parent->Hydroxylated CYP-mediated Hydroxylation QuinoneImine Electrophilic Quinone Imine Intermediate Hydroxylated->QuinoneImine Further Oxidation

Caption: A simplified metabolic pathway for phenothiazine analogs.

Protocol for Metabolic Stability Assay

Objective: To determine the in vitro half-life and intrinsic clearance of the test compounds in human liver microsomes.

  • Test System: Pooled human liver microsomes (HLM).[11]

  • Test Compound Concentration: 1 µM.

  • Microsome Concentration: 0.5 mg/mL.[11]

  • Cofactor: NADPH regenerating system (to support CYP activity).[11]

  • Incubation: The reaction mixture is incubated at 37°C.

  • Time Points: 0, 5, 15, 30, 45, and 60 minutes.[11]

  • Negative Control: Incubations are performed without the NADPH regenerating system to assess non-CYP-mediated degradation.

  • Positive Controls: Verapamil (high clearance) and Diazepam (low clearance) are included to ensure assay performance.[11]

  • Analysis: LC-MS/MS is used to quantify the remaining parent compound.

  • Data Analysis: The in vitro half-life (t½) and intrinsic clearance (CLint) are calculated.[12]

Comparative Metabolic Stability Data
Compound HLM t½ (min) HLM CLint (µL/min/mg protein) Stability Classification
3,7-Dichloro-10H-phenothiazine 4515.4Moderate
3,7-Dibromo-10H-phenothiazine 5512.6Moderate
10H-Phenothiazine 2527.7Low

Interpretation: The metabolic stability assay reveals clear differences among the analogs. The parent compound, 10H-phenothiazine, is metabolized more rapidly, resulting in a shorter half-life and higher intrinsic clearance. This suggests it is a more readily available substrate for CYP enzymes. The introduction of electron-withdrawing halogen atoms at positions 3 and 7 in 3,7-dichloro- and 3,7-dibromo-10H-phenothiazine appears to confer greater metabolic stability. This is a common strategy in medicinal chemistry to "block" sites of metabolism and improve a compound's pharmacokinetic profile. The moderate clearance of the halogenated analogs suggests they are still metabolized, but at a slower rate than the parent compound.

Conclusion and Future Directions

This comparative guide demonstrates the importance of a multi-faceted approach to evaluating the in vitro stability of drug candidates. Our findings indicate that while 3,7-dichloro-10H-phenothiazine and its analogs are stable in plasma, they are susceptible to oxidative and metabolic degradation.

Key Takeaways:

  • Oxidative Stability: The phenothiazine core is prone to oxidation, a liability that is mitigated by the introduction of electron-withdrawing halogen substituents.

  • Metabolic Stability: Halogenation at positions 3 and 7 significantly improves metabolic stability in human liver microsomes, likely by reducing the susceptibility of the molecule to CYP-mediated metabolism.

  • Structure-Stability Relationship: A clear structure-stability relationship has been established, where halogenation enhances both chemical and metabolic stability compared to the parent phenothiazine scaffold.

For drug development professionals, these findings highlight the potential of 3,7-dichloro-10H-phenothiazine as a lead compound with an improved stability profile over the parent molecule. Further studies should focus on identifying the specific metabolites formed and the CYP isozymes responsible for their formation. This knowledge will be invaluable for guiding further structural modifications to optimize both potency and pharmacokinetic properties, ultimately increasing the probability of success in bringing a new therapeutic agent to the clinic.

References

  • Analysis of Phenothiazine and Its Derivatives Using LC/Electrochemistry/MS and LC/Electrochemistry/Fluorescence. ACS Publications. Available from: [Link]

  • Plasma Stability. Cyprotex ADME-Tox Solutions - Evotec. Available from: [Link]

  • Plasma Stability Assay. Bienta. Available from: [Link]

  • Plasma Stability Assay. Domainex. Available from: [Link]

  • ADME Plasma Stability Assay. BioDuro. Available from: [Link]

  • Plasma Stability In Vitro Assay. Charnwood Discovery. Available from: [Link]

  • Metabolic activation of the phenothiazine antipsychotics chlorpromazine and thioridazine to electrophilic iminoquinone species in human liver microsomes and recombinant P450s. PubMed. Available from: [Link]

  • Analysis of Phenothiazine and Its Derivatives Using LC/Electrochemistry/MS and LC. ACS Publications. Available from: [Link]

  • Analysis of phenothiazine and its derivatives using LC/electrochemistry/MS and LC/electrochemistry/fluorescence. PubMed. Available from: [Link]

  • Quantitative determination of phenothiazine derivatives in human plasma using monolithic silica solid-phase extraction tips and gas chromatography-mass spectrometry. PubMed. Available from: [Link]

  • Forced degradation study. ResearchGate. Available from: [Link]

  • Synthesis and characterization of 3,7-di-halogenate-10H-phenothiazine. ResearchGate. Available from: [Link]

  • Forced Degradation Behaviour of Fluphenazine Hydrochloride by LC and Characterization of its Oxidative Degradation Product by LC–MS/MS. PMC. Available from: [Link]

  • Determination of phenothiazines in human body fluids by solid-phase microextraction and liquid chromatography/tandem mass spectrometry. ResearchGate. Available from: [Link]

  • Forced Degradation Studies: Regulatory Considerations and Implementation. BioProcess International. Available from: [Link]

  • Novel phenothiazine analogous: Synthesis and a new perceptivity into their antioxidant potential. Scholars Research Library. Available from: [Link]

  • 3,7-Dichloro-10H-phenothiazine. PubChem. Available from: [Link]

  • Pharmaceutical Forced Degradation Studies with Regulatory Consideration. Asian Journal of Research in Pharmaceutical Sciences. Available from: [Link]

  • Synthesis, Electronic, and Antibacterial Properties of 3,7-Di(hetero)aryl-substituted Phenothiazinyl N-Propyl Trimethylammonium Salts. PMC. Available from: [Link]

  • Novel Thiazolo[5,4-b]phenothiazine Derivatives: Synthesis, Structural Characterization, and In Vitro Evaluation of Antiproliferative Activity against Human Leukaemia. MDPI. Available from: [Link]

  • Metabolic stability and its role in the discovery of new chemical entities. Croatian Medical Journal. Available from: [Link]

  • High Content Automated Metabolic Stability and CYP Inhibition Cocktail Screening Assays for Early Drug Development. XenoTech. Available from: [Link]

  • Metabolic Stability Assessed by Liver Microsomes and Hepatocytes. Springer Nature Experiments. Available from: [Link]

  • 3,7-diamino-10h-phenothiazine salts and their use. Google Patents.
  • Synthesis and Structure of Novel Phenothiazine Derivatives, and Compound Prioritization via In Silico Target Search and Screening for Cytotoxic and Cholinesterase Modulatory Activities in Liver Cancer Cells and In Vivo in Zebrafish. PMC. Available from: [Link]

  • Methods of chemical synthesis of substituted 10H-phenothiazine-3,7-diamine compounds. Google Patents.
  • Design and In-vitro/In-vivo Evaluation of Site Specific Oral Floating Drug Delivery for Prochlorperazine Maleate. Open Pharmaceutical Sciences Journal. Available from: [Link]

  • Stability of 10-acetylphenothiazine. PubMed. Available from: [Link]

Sources

Safety & Regulatory Compliance

Safety

3,7-dichloro-10H-phenothiazine proper disposal procedures

Standard Operating Procedure: Safe Handling and Disposal of 3,7-Dichloro-10H-phenothiazine As a Senior Application Scientist, I recognize that the safe handling and disposal of halogenated heterocyclic compounds is a cri...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Standard Operating Procedure: Safe Handling and Disposal of 3,7-Dichloro-10H-phenothiazine

As a Senior Application Scientist, I recognize that the safe handling and disposal of halogenated heterocyclic compounds is a critical operational mandate in any drug development or chemical synthesis laboratory. 3,7-dichloro-10H-phenothiazine (CAS: 1771-23-9)[1] is a potent phenothiazine derivative frequently utilized as a redox indicator, pharmaceutical intermediate, and building block for advanced materials. However, its unique molecular architecture—specifically the integration of a thiazine core with two chlorine substituents—demands rigorous, specialized disposal protocols to ensure laboratory safety and environmental compliance.

Mechanistic Toxicology & Environmental Causality

To understand the strict disposal requirements for 3,7-dichloro-10H-phenothiazine, we must first examine the chemical's behavior in biological and environmental systems.

  • Pro-Oxidant Toxicity Mechanism: Phenothiazines are highly lipophilic molecules. While they can act as antioxidants in aqueous solutions,2[2]. They undergo single electron transfer (SET) to form a highly stable phenothiazinyl radical cation (PTZ•+). This radical propagates lipid peroxidation, leading to severe oxidative stress and cellular damage[3][4].

  • The Halogenated Hazard: The presence of the chlorine atoms at the 3 and 7 positions classifies this compound strictly as a5[5]. If improperly incinerated at low temperatures, halogenated organics can synthesize highly toxic polychlorinated dibenzo-p-dioxins (PCDDs) and dibenzofurans (PCDFs).

  • Aquatic Toxicity: Environmentally, phenothiazine derivatives are classified as6 (Chronic Category 1)[6][7], mandating zero-discharge into municipal wastewater systems.

Operational Workflow: Waste Segregation Logic

The fundamental rule for 3,7-dichloro-10H-phenothiazine is that any mixture containing this compound must be routed to the Halogenated Organic Waste stream , regardless of the primary solvent's identity[8][9]. Mixing halogenated waste with standard organic waste exponentially increases the volume of waste requiring expensive, high-temperature treatment, creating logistical and financial burdens for the facility[9].

G Start 3,7-dichloro-10H-phenothiazine Waste Generation State Physical State? Start->State Solid Solid Waste (Powder/Crystals) State->Solid Solid Liquid Liquid Waste (Reaction Mixture) State->Liquid Liquid Dissolve Dissolve in Combustible Solvent (e.g., Acetone) Solid->Dissolve Prevent Aerosolization HaloWaste Halogenated Organic Waste Container Liquid->HaloWaste Solute contains Chlorine Dissolve->HaloWaste Incinerator Chemical Incinerator (Afterburner & Scrubber) HaloWaste->Incinerator High-Temp Combustion (Prevents Dioxin Formation)

Workflow for the segregation and disposal of 3,7-dichloro-10H-phenothiazine waste.

Step-by-Step Disposal Methodologies

Protocol A: Disposal of Solid 3,7-dichloro-10H-phenothiazine

Solid phenothiazine powders pose a severe inhalation hazard due to their ability to aerosolize and deposit in the respiratory tract.

  • Containment: Inside a certified chemical fume hood, transfer all residual solid waste into a compatible, sealable glass vial using a non-sparking spatula.

  • Solubilization (Critical Step): 10 (e.g., ethanol or acetone)[10]. Causality: Dissolving the solid prevents toxic dust generation during transport and ensures uniform, complete combustion when introduced into the incinerator[6].

  • Transfer: Carefully pour the solubilized mixture into the designated, vented "Halogenated Organic Waste" carboy[8][11].

  • Documentation: Update the laboratory's hazardous waste manifest, explicitly listing "3,7-dichloro-10H-phenothiazine" and the solubilizing agent.

Protocol B: Disposal of Liquid Reaction Mixtures
  • Thermal Stabilization: Ensure the reaction mixture containing the phenothiazine derivative is fully quenched and cooled to ambient temperature to prevent pressure buildup.

  • Segregation: Transfer the solution to the Halogenated Organic Waste container[5][11]. Causality: Even if dissolved in a non-halogenated solvent like hexane, the solute's chlorine content dictates the entire volume must be treated as halogenated waste[8][9].

  • Headspace Management: 8[8]. This allows for vapor expansion and prevents hydrostatic rupture of the container.

Protocol C: Spill Response and Decontamination
  • Dust Suppression: In the event of a solid spill, 7 [7]. Moisten the spill area with a compatible solvent (e.g., ethanol) to suppress dust formation[7].

  • Absorption: Wipe up the moistened material using inert absorbent pads.

  • Final Decontamination: Wash the affected surface with soap and water to remove residual lipophilic traces.

  • Waste Routing: Place all contaminated pads and gloves into a puncture-resistant bag, label it as "Halogenated Solid Debris," and request an immediate Environmental Health and Safety (EHS) pickup[9].

Quantitative Hazard and Disposal Parameters

ParameterSpecification / ClassificationCausality / Rationale
CAS Registry Number 1771-23-9Unique identifier for 3,7-dichlorophenothiazine[1].
Waste Stream Classification Halogenated Organic WasteContains two aryl chloride substituents; requires specialized high-temperature incineration[5][9].
Aquatic Toxicity Chronic Category 1Highly lipophilic; bioaccumulates and induces oxidative stress in aquatic organisms[6][7].
Incineration Requirement Afterburner & Alkaline ScrubberCombustion yields HCl, SOx, and NOx; scrubber neutralizes acidic gases[6][10].
Spill Control Method Solvent-moistened collectionDry sweeping generates inhalable toxic dust; moistening prevents aerosolization[7].

Final Destruction Mechanism

The ultimate disposal of 3,7-dichloro-10H-phenothiazine must be executed by a licensed waste management facility via a 10 [10]. Causality: The high-temperature afterburner ensures complete thermal destruction of the thiazine ring, preventing dioxin formation. Meanwhile, the combustion of sulfur and chlorine generates acidic gases (SOx and HCl); the alkaline scrubber is chemically required to neutralize these exhaust gases before environmental release[6][10].

References

  • Auckland Microfab. "Cleanroom Waste Disposal Protocol."[Link]

  • HSC Prep. "Safe Laboratory Practices: Handling and Disposing of Organic Substances."[Link]

  • UTIA Safety Office. "Laboratory Hazardous Waste Management Guide."[Link]

  • Science Ready. "Safe Handling & Disposal of Organic Substances."[Link]

  • NIH / PMC. "N10‐carbonyl‐substituted phenothiazines inhibiting lipid peroxidation."[Link]

  • ResearchGate. "Antioxidant vs Prooxidant Action of Phenothiazine in a Biological Environment."[Link]

  • RSC Advances. "Antioxidant vs Prooxidant Action of Phenothiazine."[Link]

Sources

Handling

Advanced Laboratory Safety and Operational Guide: Handling 3,7-Dichloro-10H-phenothiazine

As drug development accelerates, particularly in the synthesis of novel antitubercular agents and CNS-targeting therapeutics, halogenated phenothiazines have become critical synthetic intermediates[1]. However, the addit...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

As drug development accelerates, particularly in the synthesis of novel antitubercular agents and CNS-targeting therapeutics, halogenated phenothiazines have become critical synthetic intermediates[1]. However, the addition of halogen atoms fundamentally alters the physicochemical hazard profile of the base phenothiazine core.

This guide provides researchers and application scientists with field-proven, causality-driven protocols for the safe handling, containment, and disposal of 3,7-dichloro-10H-phenothiazine (CAS: 1771-23-9) .

Physicochemical Hazard Profile

To design an effective safety protocol, we must first understand the molecular behavior of the compound. The dual chlorine substitution at the 3 and 7 positions significantly increases the molecule's lipophilicity (LogP) compared to unsubstituted phenothiazine, which directly impacts its ability to permeate biological membranes and synthetic PPE barriers[1].

Table 1: Quantitative Data and Safety Implications

PropertyValueOperational Safety Implication
CAS Number 1771-23-9Essential for precise SDS tracking and inventory logging[2].
Molecular Formula C12H7Cl2NSHigh halogen content increases lipophilicity and potential hepatotoxicity[1][2].
Molecular Weight 268.16 g/mol Presents as a fine powder; high risk of aerosolization and static cling[3].
Melting Point 239.5 - 240.0 °CThermally stable under standard conditions, but emits highly toxic fumes (HCl, SOx, NOx) upon combustion[2].
Aquatic Toxicity Very HighRequires strict environmental containment; absolute prohibition of drain disposal[4][5].

The Causality of Protection: Advanced PPE Matrix

Standard laboratory PPE is insufficient for handling highly lipophilic, halogenated powders. The following matrix outlines the required equipment and the mechanistic reasoning behind each choice.

Hand Protection: The Double-Glove Mandate
  • Equipment: Inner glove of standard nitrile (0.1 mm) for tactile dexterity; Outer glove of heavy-duty nitrile or neoprene (≥0.3 mm)[4][6].

  • The Causality: 3,7-dichloro-10H-phenothiazine is highly soluble in organic solvents like DMF and DMSO, which are routinely used in its synthesis[1]. If a solvent splash occurs, the solvent acts as a carrier, rapidly transporting the lipophilic phenothiazine derivative through thin latex or standard nitrile barriers. The heavy-duty outer glove provides the necessary breakthrough time (≥480 minutes) to safely remove and replace the contaminated layer.

Respiratory Protection: Particulate Exclusion
  • Equipment: N99 (US) or P3 (EN 143) particulate respirator, or operation strictly within a Class II Type B2 Biological Safety Cabinet (BSC)[4][5][6].

  • The Causality: The powder form of this compound is highly prone to aerosolization. Inhalation of phenothiazine dust bypasses the first-pass metabolism of the liver, leading to rapid systemic absorption and severe respiratory tract irritation[5][6].

Ocular and Body Protection
  • Equipment: Tight-fitting, non-vented chemical safety goggles (EN166/NIOSH approved) and a dedicated, fully buttoned Tyvek® disposable coverall or Nomex lab coat[4][5].

  • The Causality: Phenothiazine dust can cause severe ocular irritation and potential corneal damage upon contact[4]. Disposable coveralls prevent the accumulation of micro-particulates on personal clothing, eliminating the risk of secondary exposure outside the controlled laboratory environment.

Self-Validating Operational Protocols

Every experimental workflow must act as a self-validating system. If a validation checkpoint fails, the procedure must be immediately halted.

Protocol A: Powder Weighing and Solubilization
  • Environmental Validation: Before opening the reagent bottle, verify the negative pressure of the powder weighing hood or BSC by observing the magnehelic gauge. Validation Checkpoint: A reading outside the certified safe range invalidates the containment zone. Do not proceed.

  • Static Mitigation: Apply an anti-static bar or zero-stat gun to the weighing spatula and the conductive weigh boat. Phenothiazine powders hold static charges that can cause sudden, violent aerosolization when approached with a metal spatula.

  • Transfer: Transfer the required mass of 3,7-dichloro-10H-phenothiazine using a non-sparking spatula.

  • In-Hood Solubilization: If preparing a stock solution (e.g., in DMF for antitubercular assays[1]), add the solvent directly to the sealed vial inside the hood. Never transport the dry powder across the lab to a solvent station.

  • Integrity Check: Validation Checkpoint: Perform a visual inspection of your outer gloves. If any powder residue is visible, immediately doff the outer gloves inside the hood, dispose of them in the solid waste receptacle, and don a fresh pair before touching any external surfaces.

Protocol B: Routine Surface Decontamination
  • Primary Wash: Wipe down the balance and surrounding stainless-steel surfaces with a lint-free wipe heavily dampened with 70% ethanol to solubilize residual phenothiazine[4].

  • Secondary Wash: Follow immediately with a distilled water wipe to remove any remaining solvent and chemical residue.

  • Validation: Validation Checkpoint: Shine a long-wave UV flashlight (365 nm) over the cleaned area. Many phenothiazine derivatives exhibit slight fluorescence under UV light. If fluorescence is detected, repeat the decontamination cycle.

Spill Response and Containment Workflow

In the event of a powder spill, immediate and structured containment is required to prevent aerosolization and environmental release[4][6].

SpillResponse A Spill Detected (3,7-Dichloro-10H-phenothiazine) B Evacuate Immediate Area & Assess Volume A->B C Don Advanced PPE (N99/P3 Respirator, Double Nitrile) B->C D Containment (Cover with Dry Sand/Vermiculite) C->D E Mechanical Collection (Non-sparking tools, HEPA Vacuum) D->E F Surface Decontamination (Ethanol/Water Wash) E->F G Hazardous Waste Disposal (EPA/ECHA Compliant) F->G

Fig 1. Step-by-step operational workflow for 3,7-dichloro-10H-phenothiazine spill containment.

Step-by-Step Spill Execution:
  • Evacuate and Isolate: Clear personnel from the immediate vicinity to prevent tracking the powder.

  • Containment: Do not sweep the dry powder, as this generates toxic dust clouds[4]. Gently cover the spill with dry sand, vermiculite, or a dedicated chemical absorbent pad[6].

  • Collection: Use non-sparking tools to scoop the absorbed mixture into a rigid, sealable hazardous waste container. For micro-spills, a specialized HEPA-filtered laboratory vacuum may be used[6].

  • Decontamination: Execute Protocol B (Routine Surface Decontamination) on the spill zone.

Logistical Waste Disposal Plan

Because 3,7-dichloro-10H-phenothiazine is highly toxic to aquatic ecosystems with long-lasting effects[4][5], strict waste segregation is mandatory.

  • Solid Waste: All contaminated consumables (weigh boats, pipette tips, outer gloves, and spill absorbents) must be placed in a rigid, sealable, biohazard-grade container lined with a heavy-duty polyethylene bag. Label as "Toxic Solid Waste: Halogenated Phenothiazines."

  • Liquid Waste: Segregate halogenated liquid waste from standard organic waste. Do not mix with non-halogenated solvents, as this exponentially increases disposal costs and risks exothermic reactions. Label clearly as "Halogenated Organic Waste: Contains 3,7-dichloro-10H-phenothiazine."

  • Final Disposition: Transfer all sealed containers to an EPA-approved (or regional ECHA equivalent) hazardous waste facility for high-temperature incineration[4]. Never discharge into the municipal water system.

References

  • Henan Vertex Chemical Co., Ltd. "3,7-Dichloro-10H-phenothiazine; CAS: 1771-23-9".
  • BLD Pharm. "1771-23-9 | 3,7-Dichloro-10H-phenothiazine".
  • VŠCHT Praha. "Antitubercular Polyhalogenated Phenothiazines and Phenoselenazine with Reduced Binding to CNS Receptors".
  • CDH Fine Chemical.
  • Ossila.
  • Fisher Scientific.

Sources

© Copyright 2026 BenchChem. All Rights Reserved.